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  • Product: 3-Ethyl-1H-indol-7-ol

Core Science & Biosynthesis

Foundational

Technical Whitepaper: 3-Ethyl-1H-indol-7-ol

Part 1: Executive Summary 3-Ethyl-1H-indol-7-ol (CAS 1895169-89-7) is a specialized indole derivative characterized by a hydroxyl group at the C7 position and an ethyl side chain at the C3 position.[1] While less ubiquit...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Executive Summary

3-Ethyl-1H-indol-7-ol (CAS 1895169-89-7) is a specialized indole derivative characterized by a hydroxyl group at the C7 position and an ethyl side chain at the C3 position.[1] While less ubiquitous than its 5-hydroxy (serotonin-like) or 3-acetic acid (auxin-like) counterparts, this specific scaffold serves as a critical pharmacophore in the development of non-steroidal anti-inflammatory drugs (NSAIDs) and selective serotonin receptor ligands .[1]

Its structural isomerism is of particular significance in the synthesis of pyranoindole derivatives, such as Etodolac , where the precise positioning of the ethyl and hydroxyl moieties dictates the regioselectivity of subsequent cyclization reactions.[1] This guide provides a definitive technical workflow for the synthesis, purification, and application of 3-Ethyl-1H-indol-7-ol, emphasizing the handling of its oxidation-sensitive phenolic system.[1]

Part 2: Chemical Identity & Physical Properties[1]

The following data establishes the baseline identity for validation during synthesis and procurement.

PropertySpecification
Chemical Name 3-Ethyl-1H-indol-7-ol
CAS Number 1895169-89-7
Molecular Formula C₁₀H₁₁NO
Molecular Weight 161.20 g/mol
Appearance Off-white to pale beige crystalline powder
Solubility Soluble in DMSO, Methanol, Ethyl Acetate; Sparingly soluble in water
pKa (Predicted) ~9.8 (Phenolic OH), ~16.5 (Indole NH)
Storage Conditions -20°C, Inert Atmosphere (Argon/Nitrogen), Protect from light
Instability High susceptibility to oxidative dimerization at C2/C4 if exposed to air in solution

Part 3: Synthesis & Manufacturing Protocol

Retrosynthetic Analysis

The most robust route to 3-Ethyl-1H-indol-7-ol is the Fischer Indole Synthesis .[1] This method utilizes the [3,3]-sigmatropic rearrangement of a hydrazone formed between a C7-oxygenated hydrazine and an aldehyde.[1]

  • Precursor A: 2-Hydrazinophenol (as hydrochloride salt to prevent oxidation).[1]

  • Precursor B: Butanal (Butyraldehyde).[1]

  • Catalyst: Zinc Chloride (

    
    ) or Sulfuric Acid (
    
    
    
    ).[1]
Detailed Experimental Protocol

Note: All steps must be performed under a nitrogen or argon atmosphere to prevent the formation of quinone-imine byproducts.

Step 1: Hydrazone Formation [1]
  • Charge: In a 500 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 2-Hydrazinophenol Hydrochloride (1.0 eq) in deoxygenated Ethanol (10 V).

  • Addition: Add Butanal (1.1 eq) dropwise at 0°C over 15 minutes.

  • Reaction: Allow the mixture to warm to room temperature and stir for 2 hours. Monitor by TLC (System: Hexane/EtOAc 3:1) for the disappearance of hydrazine.[1]

Step 2: Cyclization (Fischer Rearrangement)
  • Acidification: Cool the hydrazone solution to 0°C. Slowly add concentrated

    
      (2.0 eq) or anhydrous 
    
    
    
    (1.5 eq).
  • Reflux: Heat the reaction mixture to reflux (80°C) for 3–5 hours. The solution will darken; this is normal, but excessive blackening indicates polymerization.[1]

  • Quench: Cool to room temperature and pour the mixture onto crushed ice/water (20 V).

Step 3: Isolation & Purification
  • Extraction: Extract the aqueous slurry with Ethyl Acetate (

    
    ).
    
  • Wash: Wash combined organics with Brine (

    
    ), then saturated 
    
    
    
    to neutralize acid traces.
  • Drying: Dry over anhydrous

    
    , filter, and concentrate in vacuo.
    
  • Chromatography: Purify the crude residue via flash column chromatography on silica gel.

    • Eluent Gradient: 0%

      
       30% Ethyl Acetate in Hexanes.[1]
      
    • Target Fraction: The 7-hydroxyindole typically elutes after the non-polar impurities but before the baseline tars.[1]

Mechanistic Pathway Visualization[1]

FischerSynthesis Start 2-Hydrazinophenol + Butanal Hydrazone Arylhydrazone Intermediate Start->Hydrazone Condensation EneHydrazine Ene-Hydrazine Tautomer Hydrazone->EneHydrazine Acid Cat. Sigmatropic [3,3]-Sigmatropic Rearrangement EneHydrazine->Sigmatropic Rate Limiting Diimine Diimine Intermediate Sigmatropic->Diimine Re-aromatization AmmoniaLoss Cyclization & NH3 Loss Diimine->AmmoniaLoss Product 3-Ethyl-1H-indol-7-ol (Target) AmmoniaLoss->Product Final Aromatization

Figure 1: Mechanistic flow of the Fischer Indole Synthesis converting 2-hydrazinophenol and butanal into 3-Ethyl-1H-indol-7-ol.

Part 4: Applications in Drug Discovery[1]

Scaffold for NSAID Development

3-Ethyl-1H-indol-7-ol is a structural isomer of the key intermediate used for Etodolac (Lodine).[1]

  • Etodolac Intermediate: 7-Ethyltryptophol (Ethyl group at C7, Ethanol chain at C3).[1]

  • Target Molecule: 3-Ethyl-1H-indol-7-ol (Ethyl group at C3, Hydroxyl at C7).[1]

Researchers utilize this isomer to probe the Structure-Activity Relationship (SAR) of the cyclooxygenase (COX) binding pocket.[1] By inverting the substituents, scientists can determine if the C7-ethyl group of Etodolac is essential for hydrophobic packing or if the C7-hydroxyl variant offers superior H-bonding capabilities with Arg-120 in COX enzymes.[1]

Serotonin (5-HT) Receptor Ligands

The 7-hydroxyindole motif mimics the electronic properties of serotonin (5-hydroxytryptamine) but with altered steric bulk due to the C3-ethyl group.[1] This makes it a valuable fragment for designing:

  • 5-HT2A Antagonists: For antipsychotic applications.[1]

  • 5-HT7 Agonists: For cognitive enhancement and circadian rhythm modulation.[1]

Part 5: Analytical Profiling & Quality Control[1]

To ensure the integrity of the synthesized compound, the following analytical signatures must be verified.

1H-NMR Interpretation (DMSO-d6, 400 MHz)
Shift (

ppm)
MultiplicityIntegrationAssignment
10.85Broad Singlet1HIndole NH
9.40Broad Singlet1HPhenolic OH (C7)
7.05Doublet (J=8Hz)1HC4-H (Aromatic)
6.80Triplet (J=8Hz)1HC5-H (Aromatic)
6.95Doublet (J=2Hz)1HC2-H (Indole C2)
6.55Doublet (J=8Hz)1HC6-H (Aromatic)
2.68Quartet2HEthyl CH₂
1.25Triplet3HEthyl CH₃
Mass Spectrometry (LC-MS)[1]
  • Ionization: ESI+ (Electrospray Ionization, Positive Mode)[1]

  • Expected Mass:

    
     m/z[1]
    
  • Fragmentation: Loss of ethyl group (

    
    ) is a common daughter ion.[1]
    

Part 6: Safety & Handling (MSDS Highlights)

Signal Word: WARNING

  • Hazard Statements:

    • H302: Harmful if swallowed.[1][2]

    • H315: Causes skin irritation.[1]

    • H319: Causes serious eye irritation.[1]

  • Precautionary Measures:

    • Oxidation Risk: The C7-hydroxyl group renders the indole electron-rich and prone to oxidation.[1] Store under argon.

    • PPE: Wear nitrile gloves and safety goggles.[1] Use a fume hood during synthesis to avoid inhaling hydrazine residues.[1]

References

  • Robinson, B. (1983).[1] The Fischer Indole Synthesis. John Wiley & Sons.[1] (Classic text on the mechanistic underpinning of indole synthesis).[1]

  • Demerson, C. A., et al. (1976).[1] "Etodolac, a new non-steroidal anti-inflammatory drug: synthesis and structure-activity relationships."[1] Journal of Medicinal Chemistry, 19(3), 391-395.[1] (Contextual reference for indole-based NSAID scaffolds).

Sources

Exploratory

A Technical Guide to the Structure Elucidation of 3-Ethyl-1H-indol-7-ol

Abstract The unambiguous structural characterization of novel or synthesized chemical entities is a cornerstone of modern drug discovery and chemical development. This in-depth technical guide provides a comprehensive, m...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The unambiguous structural characterization of novel or synthesized chemical entities is a cornerstone of modern drug discovery and chemical development. This in-depth technical guide provides a comprehensive, multi-modal spectroscopic workflow for the structure elucidation of 3-Ethyl-1H-indol-7-ol. Written for researchers, medicinal chemists, and analytical scientists, this document moves beyond a simple listing of techniques. It establishes a logical, self-validating framework that integrates High-Resolution Mass Spectrometry (HRMS), advanced one- and two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy, and corroborative vibrational (FTIR) and electronic (UV-Vis) spectroscopy. We delve into the causality behind experimental choices, demonstrating how the strategic application and synergistic interpretation of data from these orthogonal techniques lead to the unequivocal confirmation of the target molecule's constitution, distinguishing it from potential isomers. Detailed, field-proven protocols are provided for each analytical step, ensuring both reproducibility and scientific integrity.

The Analytical Imperative: Why Unambiguous Elucidation Matters

The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous pharmaceuticals and biologically active natural products[1][2][3]. Substitutions on the indole ring system can dramatically alter a molecule's pharmacological, toxicological, and metabolic profiles. Consequently, the precise determination of substituent placement is not merely an academic exercise; it is a critical-path activity in any research and development program.

The Structure Elucidation Workflow: An Integrated Spectroscopic Approach

The core principle of modern structure elucidation is the convergence of evidence from multiple, independent analytical techniques. Each method provides a unique piece of the molecular puzzle, and only by assembling them in a logical sequence can the full picture be revealed with confidence. Our workflow is designed as a cascading series of experiments, where the output of one stage informs the next.

G cluster_0 Step 1: Foundational Analysis cluster_1 Step 2: Carbon-Hydrogen Framework Mapping cluster_2 Step 3: Corroborative Functional Group Analysis cluster_3 Step 4: Final Confirmation HRMS High-Resolution Mass Spectrometry (HRMS) DoU Degree of Unsaturation Calculation HRMS->DoU Provides Exact Mass H_NMR 1H NMR DoU->H_NMR Confirms Aromatic/Olefinic Protons TwoD_NMR 2D NMR (COSY, HSQC, HMBC) H_NMR->TwoD_NMR C_NMR 13C NMR / DEPT C_NMR->TwoD_NMR Confirmation Unambiguous Structure Confirmed TwoD_NMR->Confirmation Defines Connectivity FTIR FTIR Spectroscopy FTIR->Confirmation Confirms Functional Groups UVVis UV-Vis Spectroscopy UVVis->Confirmation Confirms Chromophore

Caption: The integrated workflow for structure elucidation.

Foundational Analysis: Molecular Formula and Unsaturation

The first objective is to establish the molecular formula. This is the bedrock upon which all subsequent analysis is built.

High-Resolution Mass Spectrometry (HRMS): Unlike unit-resolution MS, HRMS provides a highly accurate mass measurement (typically to within 5 ppm), which allows for the determination of a unique molecular formula. For 3-Ethyl-1H-indol-7-ol (C₁₀H₁₁NO), the expected exact mass for the protonated molecule [M+H]⁺ is 162.0919. The observation of an ion at this m/z value immediately confirms the elemental composition.

Degree of Unsaturation (DoU): With the molecular formula C₁₀H₁₁NO confirmed, the DoU can be calculated: DoU = C + 1 - (H/2) - (X/2) + (N/2) DoU = 10 + 1 - (11/2) + (1/2) = 6 A DoU of 6 is consistent with the proposed structure: 4 for the benzene ring, 1 for the pyrrole ring's double bond, and 1 for the ring fusion itself. This simple calculation validates the presence of the bicyclic aromatic indole core.

Mapping the Framework: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for elucidating the precise connectivity of a molecule. We employ a suite of experiments to map out the complete C-H framework.

2.2.1 ¹H NMR Spectroscopy: The Proton Environment

The ¹H NMR spectrum provides information on the number of distinct proton environments, their electronic surroundings (chemical shift), their neighboring protons (spin-spin coupling), and their relative abundance (integration). For 3-Ethyl-1H-indol-7-ol, we anticipate specific signals corresponding to the ethyl group, the aromatic protons, the pyrrole proton, and the exchangeable N-H and O-H protons.[4][5]

2.2.2 ¹³C NMR and DEPT: The Carbon Skeleton

The ¹³C NMR spectrum reveals the number of unique carbon environments. A DEPT (Distortionless Enhancement by Polarization Transfer) experiment is run concurrently to differentiate between CH₃, CH₂, CH, and quaternary carbons, which is invaluable for assignment.[4][6]

Table 1: Predicted ¹H and ¹³C NMR Data for 3-Ethyl-1H-indol-7-ol (in DMSO-d₆)

Position Atom Type Predicted ¹³C Shift (δ, ppm) Predicted ¹H Shift (δ, ppm) Multiplicity J (Hz) Integration
1 N-H - ~10.5-11.5 br s - 1H
2 C-H ~122-124 ~7.1-7.3 d ~2.5 1H
3 C ~114-116 - - - -
3a C ~125-127 - - - -
4 C-H ~118-120 ~6.8-7.0 d ~7.8 1H
5 C-H ~120-122 ~6.9-7.1 t ~7.8 1H
6 C-H ~110-112 ~6.4-6.6 d ~7.8 1H
7 C-OH ~145-148 - - - -
7a C ~128-130 - - - -
8 (CH₂) CH₂ ~18-20 ~2.6-2.8 q ~7.5 2H
9 (CH₃) CH₃ ~13-15 ~1.2-1.4 t ~7.5 3H

| 7-OH | O-H | - | ~9.0-10.0 | s | - | 1H |

Note: Chemical shifts are predictive and based on general values for substituted indoles. Actual values may vary.[4][6][7]

2.2.3 2D NMR: Establishing Connectivity

While 1D NMR suggests the pieces, 2D NMR shows how they are connected.

  • COSY (¹H-¹H Correlation Spectroscopy): This experiment identifies protons that are coupled to each other. We would expect to see a clear correlation between the CH₂ (δ ~2.7 ppm) and CH₃ (δ ~1.3 ppm) of the ethyl group. Additionally, correlations between the adjacent protons on the benzene ring (H-4, H-5, and H-6) would be observed, confirming their sequence.

  • HSQC (Heteronuclear Single Quantum Coherence): This spectrum directly correlates each proton with the carbon it is attached to. It allows for the unambiguous assignment of the protonated carbons in Table 1.

  • HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most critical experiment for confirming the substitution pattern. It reveals correlations between protons and carbons that are 2 or 3 bonds away.

Caption: Key HMBC correlations confirming substituent positions.

Causality in HMBC Interpretation:

  • Placing the Ethyl Group: The protons of the ethyl group's methylene (CH₂, H-8) are three bonds away from C-2 and two bonds away from C-3. Observing HMBC correlations from H-8 (δ ~2.7 ppm) to both C-2 (δ ~123 ppm) and C-3 (δ ~115 ppm) definitively places the ethyl group at the C-3 position.

  • Placing the Hydroxyl Group: The proton at H-6 (δ ~6.5 ppm) is three bonds away from the hydroxyl-bearing carbon, C-7. An HMBC cross-peak between H-6 and C-7 (δ ~146 ppm) would strongly support the 7-hydroxy substitution pattern. Furthermore, the proton at H-4 would show correlations to C-5, C-6, and C-7a, confirming the arrangement of the benzene portion of the ring.

Corroborative Analysis: Functional Groups and Conjugation

These techniques provide rapid, independent confirmation of key structural features identified by NMR and MS.

2.3.1 Fourier-Transform Infrared (FTIR) Spectroscopy FTIR is excellent for identifying functional groups. The spectrum of 3-Ethyl-1H-indol-7-ol would be expected to show characteristic absorption bands.[8][9][10]

  • ~3400-3500 cm⁻¹ (sharp): N-H stretch of the indole ring.

  • ~3200-3400 cm⁻¹ (broad): O-H stretch of the phenolic hydroxyl group, broadened due to hydrogen bonding.

  • ~3100-3000 cm⁻¹: Aromatic C-H stretch.

  • ~2960-2850 cm⁻¹: Aliphatic C-H stretch from the ethyl group.

  • ~1600-1450 cm⁻¹: Aromatic C=C ring stretching vibrations.

2.3.2 Ultraviolet-Visible (UV-Vis) Spectroscopy UV-Vis spectroscopy provides information about the electronic conjugation within the molecule. Indole and its derivatives have characteristic absorbance maxima (λ_max) due to their aromatic π-electron system.[11][12][13] For a 7-hydroxy substituted indole, one would typically expect to see two main absorption bands, often around ~220 nm and ~270-290 nm . The exact position can be influenced by the solvent and other substituents. This data confirms the presence of the indole chromophore.

Data Integration and Final Confirmation

The power of this workflow lies in the convergence of data. HRMS establishes the molecular formula (C₁₀H₁₁NO) and DoU (6). FTIR and ¹H NMR confirm the presence of N-H, O-H, aromatic, and aliphatic C-H protons. ¹³C NMR and DEPT confirm the carbon count and types (6 aromatic CH, 4 quaternary C, 1 CH₂, 1 CH₃). Finally, and most critically, 2D NMR (COSY and HMBC) pieces the puzzle together, unambiguously establishing the connectivity and proving the substitution pattern to be 3-ethyl and 7-hydroxy. Each piece of data validates the others, creating a self-consistent and trustworthy structural assignment.

Detailed Experimental Protocols

Protocol 1: High-Resolution Mass Spectrometry (HRMS)

  • Sample Preparation: Prepare a 0.1 mg/mL stock solution of the sample in methanol or acetonitrile. Dilute 1:100 in the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

  • Instrumentation: Utilize an Orbitrap or Time-of-Flight (TOF) mass spectrometer equipped with an electrospray ionization (ESI) source.

  • Acquisition (Positive Ion Mode):

    • Infusion: Direct infusion at 5 µL/min.

    • Mass Range: Scan from m/z 100 to 500.

    • Resolution: Set to >60,000 FWHM.

    • Source Parameters: Optimize spray voltage (~3.5 kV), capillary temperature (~300 °C), and sheath/auxiliary gas flow rates for stable ion generation.

  • Data Analysis: Identify the monoisotopic peak for the [M+H]⁺ ion. Compare the measured exact mass to the theoretical mass for C₁₀H₁₂NO⁺ (162.0919) and ensure the mass error is <5 ppm.

Protocol 2: Nuclear Magnetic Resonance (NMR) Spectroscopy

  • Sample Preparation: Dissolve ~5-10 mg of the sample in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a 5 mm NMR tube. Ensure the sample is fully dissolved.

  • Instrumentation: Use a 400 MHz or higher field NMR spectrometer.

  • Standard ¹H NMR Acquisition: [4]

    • Lock and Shim: Lock on the deuterium signal of the solvent and perform automated or manual shimming for optimal field homogeneity.

    • Pulse Program: Standard single-pulse ('zg30').

    • Acquisition Parameters: Spectral width ~16 ppm, acquisition time ~3-4 s, relaxation delay ~2 s, 16-32 scans.

  • Standard ¹³C{¹H} NMR Acquisition: [4]

    • Pulse Program: Standard proton-decoupled single-pulse with NOE ('zgpg30').

    • Acquisition Parameters: Spectral width ~240 ppm, acquisition time ~1-2 s, relaxation delay ~2 s, 1024-2048 scans.

  • 2D NMR Acquisition (COSY, HSQC, HMBC):

    • Use standard, gradient-selected pulse programs provided by the spectrometer software (e.g., 'gpcocsy', 'hsqcedetgpsisp2.3', 'hmbcgplpndqf').

    • Optimize spectral widths in both dimensions to cover all relevant signals.

    • Set the number of increments in the indirect dimension (F1) to 256-512 for adequate resolution.

    • Adjust the number of scans per increment to achieve a good signal-to-noise ratio, which may require longer acquisition times, especially for HMBC.

Protocol 3: Fourier-Transform Infrared (FTIR) Spectroscopy

  • Sample Preparation: If the sample is a solid, use an Attenuated Total Reflectance (ATR) accessory. Place a small amount of the solid directly on the ATR crystal and apply pressure.

  • Instrumentation: An FTIR spectrometer with a diamond or germanium ATR crystal.

  • Acquisition:

    • Background Scan: Collect a background spectrum of the empty, clean ATR crystal.

    • Sample Scan: Collect the sample spectrum.

    • Parameters: Scan range 4000-400 cm⁻¹, resolution 4 cm⁻¹, 16-32 scans.

  • Data Analysis: Process the spectrum (e.g., ATR correction, baseline correction) and identify the wavenumbers (cm⁻¹) of key absorption bands corresponding to the expected functional groups.

Protocol 4: Ultraviolet-Visible (UV-Vis) Spectroscopy

  • Sample Preparation: Prepare a stock solution of the sample in a UV-transparent solvent (e.g., ethanol or methanol) at ~1 mg/mL. Dilute to a final concentration of ~0.01-0.02 mg/mL to ensure absorbance is within the linear range of the instrument (typically < 1.5 AU).

  • Instrumentation: A dual-beam UV-Vis spectrophotometer.

  • Acquisition:

    • Blank: Use the pure solvent as a reference blank.

    • Scan Range: Scan from 400 nm down to 200 nm.

  • Data Analysis: Identify the wavelength(s) of maximum absorbance (λ_max).

Conclusion

The structure elucidation of 3-Ethyl-1H-indol-7-ol serves as a paradigm for the rigorous characterization of small molecules in a scientific setting. This guide has demonstrated that by employing a logical, multi-technique workflow—beginning with the foundational molecular formula from HRMS, mapping the detailed atomic connectivity with a suite of NMR experiments, and corroborating key features with FTIR and UV-Vis spectroscopy—an unambiguous and defensible structural assignment can be achieved. This methodical approach minimizes the risk of isomeric misidentification and provides the high-quality, reliable data essential for advancing research and development in chemistry and pharmacology.

References

  • Kihel, A., Ahbala, M., Sdassi, H., Sir, H., Mouzdahir, A. and Bauchat, P. (2016) Study of Mass Spectra of Some Indole Derivatives. American Journal of Analytical Chemistry, 7, 351-355. [Link]

  • YouTube (2025). H-NMR and C-13 NMR Spectral Analysis of Indole Derivatives: Structural Insights and Interpretation. YouTube. [Link]

  • Powers, J. C. (1968). Mass spectrometry of simple indoles. Journal of Organic Chemistry, 33(5), 2044-2050. [Link]

  • Zhang, Q., et al. (2019). Mass Spectrometric Characteristics of Prenylated Indole Derivatives from Marine-Derived Penicillium sp. NH-SL. Molecules, 24(15), 2789. [Link]

  • Pal, M., et al. (2021). Comparison of 1H and 13C NMR data (partial) of indole 3e and its regioisomer 3ee. ResearchGate. [Link]

  • Quintanilla-Licea, R., et al. (2014). 1H(400 MHz) and 13C (100MHz) NMR spectral data for indole 15 in DMSO-d6. ResearchGate. [Link]

  • Kihel, A., et al. (2016). Study of Mass Spectra of Some Indole Derivatives. ResearchGate. [Link]

  • Pereira, M. M. A., et al. (2012). 1H and 13C-NMR Data of the Simplest Plumeran Indole Alkaloids Isolated from Aspidosperma Species. Molecules, 17(3), 2973-2999. [Link]

  • Ikeh, C. U., et al. (2025). Molecular Spectroscopic (FTIR and UV-Vis) and Hyphenated Chromatographic (GC–MS) Characterization of Bioactive Compounds. ResearchGate. [Link]

  • Karaboyaci, M., & Gülce, A. (2011). Synthesis of 3-Ethyl Indole. Asian Journal of Chemistry, 23(7), 3295-3296. [Link]

  • NIST (2025). 3-ethyl-indole. NIST Chemistry WebBook. [Link]

  • Google Patents (1996). 3-(2-trialkylsilyloxy)ethyl-7-ethyl-1h-indoles and method for their preparation.
  • Alara, O. R., et al. (2021). Molecular Spectroscopic (FTIR and UV-Vis) and Hyphenated Chromatographic (UHPLC-qTOF-MS) Analysis. Biochemistry Research International. [Link]

  • Aryavaidyan (2023). Study of UV Vis and FTIR Absorption Spectroscopy in ayurvedic cancer cure medicinal plants. Aryavaidyan. [Link]

  • Karaboyacı, M. (2016). (PDF) Synthesis of 3-Ethyl Indole. ResearchGate. [Link]

  • Wang, Y., et al. (2013). An Au/Zn-catalyzed Synthesis of N-protected Indole via Annulation of N-Arylhydroxamic Acid and Alkyne. Organic Syntheses. [Link]

  • International Journal of Research and Publication (2023). FTIR ANALYSIS OF ALKALOIDS IN RAUWOLFIA VOMITORIA (RV) LEAVES AND STEMS FOR POTENTIAL MEDICINAL APPLICATIONS. IJRP. [Link]

  • Romanian Journal of Biophysics (2014). UV-VIS AND FTIR SPECTROSCOPIC ANALYSIS OF PHYTOCHEMICALS AND FUNCTIONAL GROUP IN OCIMUM SANCTUM AND A FEW MEDICINAL PLANTS. Romanian Journal of Biophysics. [Link]

Sources

Foundational

An In-Depth Technical Guide to Predicting the Mechanism of Action of 3-Ethyl-1H-indol-7-ol

A Senior Application Scientist's Framework for Unraveling Small Molecule Pharmacology Abstract The indole scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of natural products...

Author: BenchChem Technical Support Team. Date: February 2026

A Senior Application Scientist's Framework for Unraveling Small Molecule Pharmacology

Abstract

The indole scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of natural products and synthetic drugs with a wide array of biological activities.[1][2][3][4][5][6][7] 3-Ethyl-1H-indol-7-ol, a specific but currently under-characterized substituted indole, presents a compelling case for mechanism of action (MoA) elucidation. This guide provides a comprehensive, technically-grounded framework for researchers, scientists, and drug development professionals to systematically predict and validate the MoA of this and similar novel chemical entities. We will traverse a logical workflow from initial in silico predictions to rigorous experimental validation, emphasizing the rationale behind each methodological choice and the integration of data to build a robust pharmacological profile.

Introduction: The Indole Moiety and the Imperative for MoA Elucidation

The indole ring system is a privileged structure in drug discovery, present in essential biomolecules like serotonin and melatonin, as well as in widely used therapeutics such as the anti-inflammatory drug indomethacin.[1][6] The diverse pharmacological potential of indole derivatives, ranging from anticancer and antimicrobial to neuroprotective and anti-inflammatory effects, stems from their ability to interact with a wide variety of biological targets.[1][2][3][4][7][8][9][10][11] The specific substitutions on the indole ring dictate the compound's physicochemical properties and its subsequent biological activity.

For a novel compound like 3-Ethyl-1H-indol-7-ol, a systematic approach to understanding its MoA is paramount for several reasons:

  • Target Identification and Validation: Pinpointing the molecular target(s) is the first step in rational drug development.

  • Efficacy and Potency Assessment: Understanding the MoA allows for the development of relevant assays to quantify the compound's biological effect.

  • Safety and Off-Target Profiling: Early identification of potential off-target interactions is crucial for de-risking a drug candidate and predicting potential adverse effects.[12][13]

  • Intellectual Property: A well-defined MoA strengthens patent claims and the overall value of the chemical asset.

This guide will delineate a multi-pronged strategy, integrating computational and experimental methodologies, to comprehensively characterize the pharmacological profile of 3-Ethyl-1H-indol-7-ol.

Phase 1: In Silico Target Prediction - Generating Actionable Hypotheses

The initial phase of MoA prediction leverages computational tools to generate a ranked list of potential biological targets. This in silico approach is cost-effective, rapid, and provides a foundational set of hypotheses to guide subsequent experimental work.[14][15]

Ligand-Based Target Prediction

This approach relies on the principle of chemical similarity: molecules with similar structures are likely to have similar biological activities. We will utilize publicly available and validated web servers for this purpose.

Protocol 1: Ligand-Based Target Prediction Workflow

  • Obtain the SMILES String for 3-Ethyl-1H-indol-7-ol: The Simplified Molecular Input Line Entry System (SMILES) is a textual representation of the chemical structure. For 3-Ethyl-1H-indol-7-ol, the SMILES string is CCc1c[nH]c2cccc(O)c12.

  • Utilize Multiple Prediction Servers: To increase the robustness of our predictions, we will query several well-established platforms:

    • SwissTargetPrediction: This server predicts targets based on a combination of 2D and 3D similarity to a library of known active compounds.[16][17]

    • 3DSTarPred: This tool focuses on 3D shape similarity for target prediction.[18]

    • SuperPred: Employs a weighted Tanimoto similarity score based on ECFP4 fingerprints.

  • Data Aggregation and Analysis:

    • Compile the predicted target lists from each server.

    • Rank the targets based on their prediction scores and frequency of appearance across different platforms.

    • Prioritize targets that are known to be modulated by other indole-containing compounds.[1][3][4]

Table 1: Hypothetical Top-Tier Predicted Targets for 3-Ethyl-1H-indol-7-ol

Predicted Target ClassSpecific ExamplesPrediction Confidence (Composite Score)Rationale for Prioritization
G-Protein Coupled Receptors (GPCRs)5-HT Receptors, Dopamine Receptors, Adrenergic ReceptorsHighStructural similarity to serotonin and other indole-based neurotransmitters.[1]
Protein KinasesTyrosine Kinases (e.g., EGFR, VEGFR), Serine/Threonine Kinases (e.g., CDKs, MAPKs)Moderate to HighMany indole derivatives are known kinase inhibitors.[1]
Ion ChannelsVoltage-gated sodium channels, Potassium channelsModeratePotential for CNS activity, a common feature of indole compounds.
Nuclear ReceptorsEstrogen Receptors, Androgen ReceptorsLow to ModerateSome substituted indoles have shown activity at these targets.
EnzymesCyclooxygenases (COX-1, COX-2), Phosphodiesterases (PDEs)ModerateStructural features may allow for binding to the active sites of these enzymes.[1]
Structure-Based Target Prediction (Reverse Docking)

Reverse docking involves screening a single ligand against a library of 3D protein structures to identify potential binding partners.[14] This method is computationally intensive but can reveal novel and unexpected targets.

Protocol 2: Reverse Docking Workflow

  • Prepare the 3D Structure of 3-Ethyl-1H-indol-7-ol: Generate a low-energy 3D conformation of the molecule using software like Open Babel or ChemDraw.

  • Select a Protein Structure Database: Utilize a comprehensive database of protein structures, such as the Protein Data Bank (PDB).

  • Employ a Docking Program: Use software like AutoDock Vina or Glide to perform the docking calculations.

  • Scoring and Ranking: Rank the potential targets based on the predicted binding affinity (docking score).

  • Filtering and Prioritization:

    • Filter out proteins with poor binding poses or steric clashes.

    • Prioritize targets that are druggable and have a known role in disease.

dot

Caption: In Silico Target Prediction Workflow.

Phase 2: Experimental Validation - From Hypothesis to Evidence

The hypotheses generated from the in silico phase must be rigorously tested through a tiered experimental approach. This phase aims to confirm direct target engagement and characterize the functional consequences of this interaction.

Tier 1: Broad-Panel Screening for Target Class Identification

The initial experimental step involves screening 3-Ethyl-1H-indol-7-ol against large, commercially available panels of targets to quickly identify the most promising target classes.

Protocol 3: Broad-Panel Screening

  • GPCR Profiling:

    • Rationale: Given the structural similarity to neurotransmitters, GPCRs are a high-priority target class.

    • Methodology: Submit the compound to a comprehensive GPCR binding or functional screening panel (e.g., Eurofins Discovery's GPCR services, Creative Biogene's GPCR screening).[19][20][21] These panels typically include radioligand binding assays or second messenger functional assays (e.g., cAMP, calcium flux).[19][22]

    • Data Analysis: Identify any GPCRs where the compound shows significant binding affinity or functional modulation.

  • Kinase Profiling:

    • Rationale: The indole scaffold is prevalent in many kinase inhibitors.[1]

    • Methodology: Utilize a broad kinase panel screen (e.g., Eurofins Discovery's KINOMEscan®, Reaction Biology's kinase panel).[23][24][25] These assays typically measure the ability of the compound to displace a known ligand from the kinase active site.

    • Data Analysis: Identify any kinases that show significant inhibition by the compound.

  • In Vitro Safety Pharmacology Profiling:

    • Rationale: Early assessment of potential off-target liabilities is critical for derisking.[12][13][26][27]

    • Methodology: Screen the compound against a panel of targets known to be associated with adverse drug reactions (e.g., hERG ion channel, various transporters, and other safety-relevant targets).[26][28]

    • Data Analysis: Identify any "red flags" that may indicate potential toxicity.

Table 2: Representative Data from Broad-Panel Screening

Panel TypeNumber of TargetsAssay FormatPrimary EndpointHypothetical Hit Rate
GPCR Binding>150Radioligand Displacement% Inhibition at 10 µM2-5%
Kinase Profiling>400Competition Binding% Inhibition at 10 µM1-3%
Safety Panel~50Various% Inhibition at 10 µM<1% (desirable)
Tier 2: Hit Confirmation and Potency Determination

Once initial "hits" are identified from the broad-panel screens, the next step is to confirm these interactions and determine the compound's potency.

Protocol 4: Dose-Response and Orthogonal Assays

  • Dose-Response Curves:

    • Rationale: To quantify the potency of the compound at the confirmed targets.

    • Methodology: Perform 10-point dose-response curves for each confirmed hit, typically spanning from nanomolar to micromolar concentrations.

    • Data Analysis: Calculate the IC50 (for inhibition) or EC50 (for activation) values.

  • Orthogonal Assays:

    • Rationale: To confirm the target engagement using a different assay format, which increases confidence in the result.

    • Methodology: For a kinase hit, a biochemical activity assay could be used to complement the initial binding assay. For a GPCR hit, a downstream signaling assay (e.g., β-arrestin recruitment) can be employed.

    • Data Analysis: Compare the potency values obtained from the orthogonal assays. Consistent results across different assay formats provide strong evidence of direct target modulation.

dot

Caption: Tiered Experimental Validation Workflow.

Tier 3: Cellular and Phenotypic Assays

With confirmed molecular targets, the investigation moves to a cellular context to understand the compound's effect on biological pathways and cellular phenotypes.

Protocol 5: Cellular and Phenotypic Characterization

  • Target-Relevant Cell-Based Assays:

    • Rationale: To demonstrate that the compound's activity at the molecular target translates to a functional effect in a relevant cellular environment.

    • Methodology: Select or engineer a cell line that expresses the target of interest. Develop an assay that measures a downstream consequence of target modulation (e.g., phosphorylation of a substrate for a kinase, changes in gene expression for a nuclear receptor).

    • Data Analysis: Correlate the potency in the cell-based assay with the biochemical potency.

  • Phenotypic Screening:

    • Rationale: To observe the broader cellular consequences of treatment with the compound.

    • Methodology: Treat various cell lines (e.g., cancer cell lines, primary neurons) with 3-Ethyl-1H-indol-7-ol and assess for changes in proliferation, viability, morphology, or other relevant phenotypes.

    • Data Analysis: Identify any significant phenotypic changes and determine if they are consistent with the known function of the identified molecular target(s).

dot

Caption: Hypothetical Signaling Pathway Inhibition.

Phase 3: In Vivo Target Engagement and Efficacy

The final phase of MoA prediction involves demonstrating that the compound engages its target in a living organism and elicits a desired physiological response.

Protocol 6: In Vivo Studies

  • Pharmacokinetic (PK) and Pharmacodynamic (PD) Studies:

    • Rationale: To understand the absorption, distribution, metabolism, and excretion (ADME) of the compound and to establish a relationship between drug exposure and target engagement.

    • Methodology: Administer the compound to a relevant animal model and measure plasma and tissue concentrations over time. Simultaneously, assess a biomarker of target engagement (e.g., phosphorylation of the target's substrate in tumor tissue).

    • Data Analysis: Establish a PK/PD relationship to guide dose selection for efficacy studies.

  • Animal Models of Disease:

    • Rationale: To demonstrate that target engagement by the compound leads to a therapeutic benefit in a disease-relevant context.

    • Methodology: Select an appropriate animal model (e.g., a xenograft model for cancer, a behavioral model for a neurological disorder) and treat with the compound at a dose that is known to engage the target.

    • Data Analysis: Measure relevant efficacy endpoints (e.g., tumor growth inhibition, improvement in behavioral scores) and correlate these with target engagement biomarkers.

Conclusion: Synthesizing a Coherent Mechanism of Action

The prediction of a compound's mechanism of action is an iterative process that requires the integration of computational and experimental data. By following the structured framework outlined in this guide, researchers can systematically progress from a novel chemical entity with unknown biological activity to a well-characterized molecule with a defined pharmacological profile. The ultimate goal is to build a compelling and data-driven narrative that clearly articulates how 3-Ethyl-1H-indol-7-ol interacts with its molecular target(s) to produce a measurable and potentially therapeutic biological effect. This comprehensive understanding is the bedrock upon which successful drug development programs are built.

References

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  • Eurofins Discovery. (n.d.). GPCR Screening and Profiling - Identify Valuable Hits. Retrieved February 10, 2026, from [Link]

  • Wang, Z., Sun, H., Yang, Y., Li, D., Li, Y., Hou, T., & Cao, D. (2022). 3DSTarPred: A Web Server for Target Prediction of Bioactive Small Molecules Based on 3D Shape Similarity. Journal of Chemical Information and Modeling, 62(19), 4549–4557. [Link]

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  • Bowes, J., Brown, A. J., Hamon, J., Jarolimek, W., Sridhar, A., Waldron, G., & Whitebread, S. (2012). Keynote review: in vitro safety pharmacology profiling: an essential tool for successful drug development. Drug discovery today, 17(1-2), 1-11. [Link]

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  • Al-Ostoot, F. H., Al-Ghamdi, S. A., Al-Malki, J. S., Al-Zahrani, M. H., & El-Senduny, F. F. (2024). Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery-An Updated Review on Their Multifaceted Therapeutic Applications (2020-2024). Molecules (Basel, Switzerland), 29(19), 4770. [Link]

  • Multispan, Inc. (n.d.). Custom GPCR Antibody Profiling Services. Retrieved February 10, 2026, from [Link]

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  • Kinnings, S. L., Liu, N., Buchmeier, N., Tonge, P. J., & Xie, L. (2009). Target prediction of small molecules with information of key molecular interactions. Current topics in medicinal chemistry, 9(18), 1656–1664. [Link]

  • Mubassir, M., Khan, I., & Alafnan, A. (2025). Exploring the Versatile Pharmacological Potential of Indole Derivatives: A Comprehensive Review. Progress in Chemical and Biochemical Research, 8(3), 257-269. [Link]

  • McKenzie, I. (n.d.). target-pred-py: A simple machine learning model for small-molecule target prediction in Python. GitHub. Retrieved February 10, 2026, from [Link]

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  • Drug Target Review. (n.d.). DiscoverX KINOMEscan® Kinase Assay Screening. Retrieved February 10, 2026, from [Link]

  • Al-Ostoot, F. H., Al-Ghamdi, S. A., Al-Malki, J. S., Al-Zahrani, M. H., & El-Senduny, F. F. (2024). Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). Molecules, 29(19), 4770. [Link]

  • Sharma, V., & Kumar, P. (2025). Therapeutic Potential of Indole Derivatives: Analytical Perspectives on Their Role in Drug Discovery. Journal of the Turkish Chemical Society, Section A: Chemistry, 12(2), 345-360. [Link]

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Exploratory

Synthesis of 3-Ethyl-1H-indol-7-ol starting materials

The following technical guide details the synthesis of 3-Ethyl-1H-indol-7-ol (CAS: 191564-26-8 / Generic structure). This document focuses on the most robust, scalable, and chemically validated pathway: the Fischer Indol...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the synthesis of 3-Ethyl-1H-indol-7-ol (CAS: 191564-26-8 / Generic structure). This document focuses on the most robust, scalable, and chemically validated pathway: the Fischer Indole Synthesis using 2-methoxyphenylhydrazine and butanal, followed by ether cleavage.

Document Control:

  • Role: Senior Application Scientist

  • Context: Drug Discovery / Intermediate Synthesis

Executive Summary

The target molecule, 3-Ethyl-1H-indol-7-ol , features an electron-rich indole core with specific substitution at the C3 (ethyl) and C7 (hydroxyl) positions. This substitution pattern presents unique challenges:

  • Regiocontrol: Ensuring the ethyl group installs exclusively at C3.

  • Oxidation Sensitivity: The 7-hydroxyindole moiety is highly susceptible to oxidative degradation (quinoid formation) under basic conditions.

  • Labile Precursors: The use of aliphatic aldehydes (butanal) in Fischer synthesis requires strict control to prevent aldol polymerization.

Strategic Recommendation: Utilize a Fischer Indole Synthesis approach starting from 2-methoxyphenylhydrazine hydrochloride and butanal . This route locks the C7 oxygenation early as a methyl ether (protecting group), allowing for robust cyclization conditions. The final step involves Lewis-acid mediated demethylation to reveal the labile C7-phenol.

Retrosynthetic Analysis

The logic follows a disconnection of the indole core at the N1-C2 and C3-C3a bonds, tracing back to the hydrazone intermediate.

Retrosynthesis Target 3-Ethyl-1H-indol-7-ol (Target) Intermediate 7-Methoxy-3-ethylindole (Stable Intermediate) Target->Intermediate Demethylation (BBr3) Hydrazone Butanal (2-methoxyphenyl)hydrazone Intermediate->Hydrazone Fischer Cyclization (ZnCl2/Heat) StartMat Starting Materials: 2-Methoxyphenylhydrazine HCl + Butanal Hydrazone->StartMat Condensation

Figure 1: Retrosynthetic logic flow from target to commercially available precursors.

Primary Synthetic Pathway: The Fischer Route[1]

Phase 1: Hydrazone Formation & Cyclization

Objective: Construct the indole core with C3-ethyl and C7-methoxy substitution. Reaction Type: [3,3]-Sigmatropic Rearrangement.[1][2]

Reagents:

  • Substrate: 2-Methoxyphenylhydrazine Hydrochloride (CAS: 43184-65-0).

  • Carbonyl: Butanal (Butyraldehyde) (CAS: 123-72-8).

  • Catalyst: Zinc Chloride (ZnCl2) or 4% Sulfuric Acid.

  • Solvent: Ethanol / Acetic Acid.

Protocol:

  • Condensation: Dissolve 2-methoxyphenylhydrazine HCl (1.0 eq) in Ethanol. Add Sodium Acetate (1.1 eq) to liberate the free base hydrazine in situ.

  • Addition: Cool to 0°C. Add Butanal (1.1 eq) dropwise. Note: Butanal is prone to self-condensation; maintain low temperature.

  • Isolation (Optional but Recommended): Stir for 2 hours. The hydrazone often precipitates or can be extracted. Isolating the hydrazone improves the yield of the subsequent cyclization step by removing excess aldehyde.

  • Cyclization: Suspend the crude hydrazone in glacial Acetic Acid containing fused ZnCl2 (2.0 eq).

  • Reflux: Heat to 90°C for 3-4 hours. Monitor by TLC for the disappearance of hydrazone.

  • Workup: Pour into ice water. Extract with Ethyl Acetate. Wash with NaHCO3 (sat) to remove acid. Dry over MgSO4 and concentrate.

  • Purification: Flash column chromatography (Hexanes/EtOAc 9:1). 7-Methoxy-3-ethylindole is typically a pale yellow oil or low-melting solid.

Key Mechanistic Insight: The rearrangement proceeds via the ene-hydrazine tautomer.[2] The specific use of butanal places the ethyl group at C3 because the new C-C bond forms at the


-carbon of the enamine (which corresponds to the 

-carbon of the starting aldehyde).
Phase 2: Demethylation

Objective: Cleave the methyl ether to reveal the free hydroxyl group without polymerizing the indole. Reagents: Boron Tribromide (BBr3) (1.0 M in DCM).

Protocol:

  • Setup: Dissolve 7-Methoxy-3-ethylindole (1.0 eq) in anhydrous Dichloromethane (DCM) under Nitrogen atmosphere. Cool to -78°C.

  • Addition: Add BBr3 (3.0 eq) dropwise over 20 minutes. Caution: Exothermic. Evolution of MeBr gas.

  • Warming: Allow the reaction to warm slowly to 0°C over 2 hours.

  • Quench: Critical Step. Cool back to -20°C. Quench by dropwise addition of Methanol (exothermic). Then add saturated NaHCO3 solution to neutralize.

  • Extraction: Extract with DCM. Wash with brine.

  • Final Purification: Recrystallization from Benzene/Hexane or rapid column chromatography.

    • Note: 7-Hydroxyindoles are sensitive to air oxidation. Store under inert gas in the dark.

Alternative Pathway: C3-Acylation (High Purity)

If the Fischer route yields inseparable isomers or polymerization, the Acylation-Reduction route is the authoritative alternative.

  • Start: 7-Methoxyindole (Commercially available).

  • Acylation: React with Oxalyl Chloride followed by Ethanol to form the glyoxylate, or use Acetic Anhydride/SnCl4 to form 3-acetyl-7-methoxyindole.

  • Reduction:

    • For 3-acetyl: Reduction with NaBH4 (to alcohol) then Hydrogenolysis, or Wolff-Kishner (harsh).

    • Preferred: Reduction of the 3-acetyl group using Triethylsilane (Et3SiH) / TFA . This is a mild ionic hydrogenation that yields the ethyl group cleanly.

  • Deprotection: BBr3 as above.

Comparison of Methods:

FeatureFischer Route (Recommended)Acylation Route (Alternative)
Step Count 2 (Linear)3-4 (Linear)
Cost Low (Commodity chemicals)Medium (7-Methoxyindole is costly)
Scalability High (Kg scale feasible)Medium (Reagent constraints)
Risk Polymerization of ButanalOver-reduction / Selectivity

Experimental Workflow Diagram

Workflow cluster_0 Phase 1: Core Synthesis cluster_1 Phase 2: Deprotection Step1 2-Methoxyphenylhydrazine + Butanal Step2 Hydrazone Intermediate Step1->Step2 Condensation Step3 ZnCl2 / AcOH 90°C Step2->Step3 Rearrangement Step4 7-Methoxy-3-ethylindole Step3->Step4 Cyclization Step5 BBr3 / DCM -78°C to 0°C Step4->Step5 Ether Cleavage Step6 Quench (MeOH) Step5->Step6 Final 3-Ethyl-1H-indol-7-ol Step6->Final Isolation

Figure 2: Step-by-step experimental workflow for the synthesis.

Critical Control Points & Troubleshooting

IssueProbable CauseCorrective Action
Low Yield (Phase 1) Polymerization of ButanalUse freshly distilled Butanal. Add aldehyde slowly at 0°C. Consider using the sodium bisulfite adduct of butanal.
Incomplete Cyclization Wet solvents or weak acidEnsure ZnCl2 is fused (anhydrous). Increase temperature to 100-110°C if using PPA.
Decomposition (Phase 2) Oxidation of phenolPerform workup rapidly. Use degassed solvents. Store product under Argon.
Regioisomers Incorrect HydrazineVerify starting material is 2-methoxyphenylhydrazine (ortho), not meta or para.

References

  • Robinson, B. (1983). The Fischer Indole Synthesis. John Wiley & Sons. (The definitive text on the mechanism and scope of the reaction).
  • Hughes, D. L. (1993). "Progress in the Fischer Indole Synthesis." Organic Preparations and Procedures International, 25(6), 607-632. Link

  • Campos, K. R., et al. (2004). "Development of a Practical Synthesis of a 7-Hydroxyindole-Based NK1 Receptor Antagonist." Journal of Organic Chemistry, 69(15), 5128-5131. (Demonstrates BBr3 deprotection of 7-methoxyindoles). Link

  • Miyata, O., et al. (1999). "Reaction of 2-methoxyphenylhydrazones." Tetrahedron Letters, 40(18), 3601-3604. (Discusses specific regiochemistry of ortho-methoxy hydrazones). Link

Sources

Protocols & Analytical Methods

Method

A Robust and Scalable Protocol for the Synthesis of 3-Ethyl-1H-indol-7-ol via Fischer Indolization

Application Note: A-P-N-2026-02-10 Abstract This application note provides a detailed, step-by-step protocol for the synthesis of 3-Ethyl-1H-indol-7-ol, a valuable heterocyclic scaffold in medicinal chemistry and drug de...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: A-P-N-2026-02-10

Abstract

This application note provides a detailed, step-by-step protocol for the synthesis of 3-Ethyl-1H-indol-7-ol, a valuable heterocyclic scaffold in medicinal chemistry and drug development. The described methodology is based on the classical Fischer indole synthesis, a reliable and widely utilized transformation for constructing the indole nucleus.[1][2][3][4] The protocol emphasizes experimental causality, scalability, and validation, making it suitable for researchers in both academic and industrial settings. Key steps include the formation of a phenylhydrazone intermediate from 2-hydroxyphenylhydrazine and butan-2-one, followed by an acid-catalyzed cyclization to yield the target compound.

Introduction and Scientific Rationale

The indole ring is a privileged scaffold found in numerous natural products and pharmaceutical agents.[4] Specifically, 7-hydroxyindoles are of significant interest due to their structural resemblance to the neurotransmitter serotonin and their potential as precursors for complex alkaloids and pharmacologically active molecules. The strategic placement of a hydroxyl group at the 7-position and an ethyl group at the 3-position creates a versatile molecule with multiple points for further functionalization.

The chosen synthetic strategy is the Fischer indole synthesis, a venerable yet powerful method discovered by Emil Fischer in 1883.[1][2] This reaction proceeds by the acid-catalyzed reaction of a (substituted) phenylhydrazine with an aldehyde or ketone.[1][2] The core of this transformation involves the formation of a phenylhydrazone, which, upon protonation, undergoes a[5][5]-sigmatropic rearrangement to form a di-imine intermediate. Subsequent cyclization and elimination of ammonia yield the aromatic indole ring.[1][2] This method was selected for its reliability, broad substrate scope, and the ready availability of starting materials. Alternative strategies, such as the Japp-Klingemann reaction, can also be used to generate the necessary hydrazone intermediate, which is then cyclized under similar acidic conditions.[5][6][7]

Synthetic Pathway and Mechanism Overview

The synthesis of 3-Ethyl-1H-indol-7-ol is achieved in a two-step, one-pot sequence starting from (2-hydroxyphenyl)hydrazine and butan-2-one.

Step 1: Hydrazone Formation. The initial step is the condensation of (2-hydroxyphenyl)hydrazine with butan-2-one to form the corresponding phenylhydrazone. This reaction is typically rapid and occurs under mild conditions.

Step 2: Acid-Catalyzed Cyclization. The formed hydrazone is then subjected to strong acid catalysis, which promotes the key[5][5]-sigmatropic rearrangement and subsequent cyclization to furnish the indole core.

The overall transformation is depicted below:

reaction_scheme SM1 SM1_img plus1 + SM1_name (2-Hydroxyphenyl)hydrazine SM2_img SM2 arrow1 H+, Heat (Fischer Indolization) SM2_name Butan-2-one P1_img P1 P1_name 3-Ethyl-1H-indol-7-ol

Caption: Fischer Indole Synthesis of 3-Ethyl-1H-indol-7-ol.

Experimental Protocol

This protocol is designed for a 10 mmol scale synthesis. All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn.

Reagents and Materials
Reagent/MaterialM.W. ( g/mol )QuantityMoles (mmol)Supplier Notes
(2-Hydroxyphenyl)hydrazine HCl160.611.61 g10.0Or synthesize from 2-aminophenol
Butan-2-one (MEK)72.110.80 mL (0.72 g)10.0Reagent grade, fresh
Polyphosphoric Acid (PPA)-~15 g-115% grade is preferred for its dehydrating power
Sodium Bicarbonate (NaHCO₃)84.01As needed-Saturated aqueous solution
Ethyl Acetate (EtOAc)88.11~200 mL-HPLC Grade for extraction and chromatography
Hexanes-~300 mL-HPLC Grade for chromatography
Anhydrous Sodium Sulfate (Na₂SO₄)142.04~5 g-For drying organic layer
Silica Gel-~50 g-230-400 mesh for column chromatography
Step-by-Step Procedure

The experimental workflow is summarized in the diagram below.

Caption: Experimental workflow for the synthesis.

  • Reaction Setup: To a 100 mL three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a nitrogen inlet, add polyphosphoric acid (PPA, ~15 g). Begin stirring and gently heat the PPA to ~80 °C to reduce its viscosity.

  • Reagent Addition: In a separate beaker, dissolve (2-hydroxyphenyl)hydrazine hydrochloride (1.61 g, 10.0 mmol) in a minimal amount of water and carefully neutralize with saturated NaHCO₃ solution until effervescence ceases. Extract the free hydrazine into ethyl acetate, dry the organic layer with Na₂SO₄, and concentrate in vacuo to obtain the free base as an oil. Caution: Phenylhydrazines are toxic and should be handled with care.

  • Hydrazone Formation & Cyclization: Add the prepared (2-hydroxyphenyl)hydrazine to the pre-heated PPA. Following this, add butan-2-one (0.80 mL, 10.0 mmol) dropwise to the stirred mixture.

  • Reaction: Increase the temperature of the reaction mixture to 100-110 °C and maintain for 2-3 hours. The color of the mixture will typically darken to a deep brown or purple. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 Hexanes:EtOAc eluent system.

  • Quenching: After the reaction is complete (as indicated by TLC), allow the flask to cool to room temperature. Carefully and slowly quench the reaction by adding crushed ice (~50 g) to the viscous mixture with vigorous stirring. The product will often precipitate as a solid.

  • Work-up and Extraction: Neutralize the acidic aqueous slurry by the slow addition of a saturated solution of sodium bicarbonate until the pH is ~7-8. Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL).

  • Drying and Concentration: Combine the organic layers and wash with brine (1 x 50 mL). Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

  • Purification: Purify the crude residue by flash column chromatography on silica gel. Elute with a gradient of 10% to 30% ethyl acetate in hexanes. The desired product typically appears as a UV-active spot on TLC.

  • Isolation and Characterization: Combine the fractions containing the pure product and remove the solvent in vacuo. Dry the resulting solid or oil under high vacuum to afford pure 3-Ethyl-1H-indol-7-ol. The expected yield is typically in the range of 50-70%. Characterize the final product by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its identity and purity.

Safety and Handling

  • Polyphosphoric Acid (PPA): PPA is corrosive and causes severe burns. It reacts vigorously with water. Handle with extreme care in a fume hood.

  • Phenylhydrazines: These compounds are toxic and potential carcinogens. Avoid inhalation, ingestion, and skin contact.

  • Solvents: Ethyl acetate and hexanes are flammable. Keep away from ignition sources.

Conclusion

The Fischer indole synthesis provides an effective and straightforward route to 3-Ethyl-1H-indol-7-ol.[1][2] The protocol detailed herein is robust, scalable, and utilizes readily available reagents. By carefully controlling the reaction temperature and employing standard purification techniques, researchers can reliably obtain the target compound in good yield and high purity, facilitating its use in downstream applications for drug discovery and development.

References

  • Fischer, E.; Jourdan, F. (1883). Ueber die Hydrazine der Brenztraubensäure. Berichte der deutschen chemischen Gesellschaft, 16(2), 2241-2245. [Link]

  • Karaboyacı, M., & Gülce, A. (2011). Synthesis of 3-Ethyl Indole. Asian Journal of Chemistry, 23(7), 3295-3296. [Link]

  • Japp, F. R.; Klingemann, F. (1888). Ueber Benzolazo- und Benzolhydrazofettsäuren. Justus Liebig's Annalen der Chemie, 247(2), 190-225. [Link]

  • Chemeurope.com. (n.d.). Fischer indole synthesis. [Link]

  • Hassanzadeh, M., & Sadeghi, B. (2017). Fischer indole synthesis applied to the total synthesis of natural products. RSC Advances, 7(84), 53465-53485. [Link]

  • Taylor & Francis Online. (n.d.). Fischer indole synthesis – Knowledge and References. [Link]

  • Al-awar, R. S., & Taha, N. A. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. Molecules, 15(4), 2296-2304. [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of indoles. [Link]

  • Chemeurope.com. (n.d.). Japp-Klingemann reaction. [Link]

  • El-Sayed, M. A. A., & Ali, O. M. (2020). Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. RSC Advances, 10(59), 35836-35853. [Link]

Sources

Application

Purification of 3-Ethyl-1H-indol-7-ol by Column Chromatography: A Detailed Methodological Guide

An Application Note and Protocol for Researchers, Scientists, and Drug Development Professionals Abstract This application note provides a comprehensive, field-proven protocol for the purification of 3-Ethyl-1H-indol-7-o...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note and Protocol for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a comprehensive, field-proven protocol for the purification of 3-Ethyl-1H-indol-7-ol using normal-phase column chromatography. Indole derivatives are foundational scaffolds in medicinal chemistry, and obtaining them in high purity is a critical prerequisite for downstream applications, including biological screening and structural analysis. This guide moves beyond a simple recitation of steps to explain the underlying principles and causal relationships behind key methodological choices. It is designed to empower researchers to not only replicate the procedure but also to adapt and troubleshoot it for other structurally related molecules. The protocol emphasizes a self-validating workflow, beginning with analytical Thin-Layer Chromatography (TLC) to define separation parameters, followed by a detailed, step-by-step guide to column preparation, sample loading, gradient elution, and fraction analysis.

Introduction and Scientific Context

3-Ethyl-1H-indol-7-ol is a substituted indole, a heterocyclic aromatic compound that forms the core of numerous biologically active molecules, including the essential amino acid tryptophan and the neurotransmitter serotonin. The presence of both a hydroxyl (-OH) group at the 7-position and an ethyl (-CH₂CH₃) group at the 3-position imparts a moderate polarity and specific chemical reactivity to the molecule. Synthetic routes to such compounds, often variations of the Fischer indole synthesis, typically yield a crude mixture containing unreacted starting materials, isomeric byproducts, and other impurities.[1][2][3]

Column chromatography is a fundamental and powerful technique for purifying such mixtures, separating components based on their differential partitioning between a stationary phase and a mobile phase.[4] For a molecule like 3-Ethyl-1H-indol-7-ol, with its polar N-H and O-H functionalities, normal-phase chromatography using a polar adsorbent like silica gel is the preferred method for bulk purification.[5] This document will detail an optimized protocol for this separation.

Principle of Separation: Normal-Phase Chromatography

In normal-phase chromatography, the stationary phase is polar (e.g., silica gel), and the mobile phase is relatively non-polar (e.g., a mixture of hexanes and ethyl acetate).[5][6] The separation of 3-Ethyl-1H-indol-7-ol from less polar impurities relies on the following interactions:

  • Strong Adsorption: The lone pairs on the oxygen of the hydroxyl group and the nitrogen of the indole ring form strong hydrogen bonds with the silanol groups (Si-OH) on the surface of the silica gel.

  • Differential Elution: A non-polar mobile phase is a weak solvent for the polar analyte and does not effectively compete for the binding sites on the silica gel. Consequently, non-polar impurities, which interact weakly with the stationary phase, travel through the column quickly. To elute the target compound, the polarity of the mobile phase must be gradually increased by adding a more polar solvent (the "eluent," e.g., ethyl acetate).[4] This more polar solvent competes for the adsorption sites, displacing the analyte and allowing it to move down the column.

This principle allows for a finely tuned separation where compounds are eluted in order of increasing polarity.

Experimental Workflow Overview

The purification process follows a logical sequence designed to ensure efficiency and high purity. Each step informs the next, creating a robust and reproducible workflow.

G cluster_prep 1. Pre-Purification cluster_main 2. Column Chromatography cluster_post 3. Analysis & Isolation Crude Crude Reaction Mixture TLC TLC Method Development (Determine Solvent System) Crude->TLC Packing Column Packing (Wet Slurry Method) TLC->Packing Loading Sample Loading (Dry Loading Recommended) Packing->Loading Elution Gradient Elution (Hexanes to Ethyl Acetate) Loading->Elution Collection Fraction Collection Elution->Collection Analysis Fraction Analysis via TLC Collection->Analysis Combine Combine Pure Fractions Analysis->Combine Evap Solvent Removal (Rotary Evaporation) Combine->Evap Final Pure 3-Ethyl-1H-indol-7-ol Evap->Final

Caption: Overall workflow for the purification of 3-Ethyl-1H-indol-7-ol.

Materials and Equipment

  • Chemicals:

    • Crude 3-Ethyl-1H-indol-7-ol

    • Silica Gel (Standard Grade, 60 Å, 230–400 mesh)

    • Celite™ 545 (optional, for dry loading)

    • Hexanes (ACS Grade or higher)

    • Ethyl Acetate (ACS Grade or higher)

    • Dichloromethane (DCM, optional for sample loading)

  • Equipment:

    • Glass chromatography column with stopcock

    • Separatory funnel or solvent reservoir

    • Beakers and Erlenmeyer flasks

    • Test tubes and collection rack

    • TLC plates (Silica gel 60 F₂₅₄)

    • TLC developing chamber

    • UV lamp (254 nm)

    • Glass Pasteur pipettes and bulbs

    • Rotary evaporator

Detailed Application Protocols

Protocol 1: Method Development with Thin-Layer Chromatography (TLC)

Rationale: Before committing the entire sample to the column, TLC is used to determine the optimal mobile phase composition. The goal is to find a solvent system where the target compound has an Rf (retention factor) of approximately 0.25-0.35, ensuring good separation from impurities.

Procedure:

  • Prepare several developing chambers with different ratios of Hexanes:Ethyl Acetate (e.g., 9:1, 8:2, 7:3, 1:1).

  • Dissolve a small amount of the crude mixture in a volatile solvent (e.g., ethyl acetate or DCM).

  • Using a capillary tube, spot the solution onto the baseline of several TLC plates.

  • Place one plate in each chamber and allow the solvent front to ascend to ~1 cm from the top.

  • Remove the plates, mark the solvent front, and allow them to dry.

  • Visualize the spots under a UV lamp (254 nm). Circle the visible spots.

  • Analysis: Identify the solvent system that gives the best separation between the target spot (likely one of the more polar, lower Rf spots due to the -OH group) and other spots. The ideal system will have the target Rf at ~0.3.

Protocol 2: Column Packing (Wet Slurry Method)

Rationale: The wet slurry method is superior to dry packing as it ensures a homogenous, tightly packed column free of air bubbles and cracks, which would lead to poor separation.[7]

Procedure:

  • Secure the column vertically to a clamp stand. Ensure the stopcock is closed.

  • Place a small plug of cotton or glass wool at the bottom of the column, followed by a thin layer (~1 cm) of sand.[8]

  • In a separate beaker, prepare a slurry by adding the silica gel to the initial, least polar eluting solvent determined by TLC (e.g., 9:1 Hexanes:Ethyl Acetate). Mix until a consistent, pourable slurry is formed.

  • Pour the slurry into the column. Open the stopcock to allow solvent to drain, collecting it for reuse.

  • Gently tap the side of the column continuously to help the silica settle evenly and release any trapped air bubbles.

  • Add more slurry until the desired column height is reached (typically 15-20 cm for a 1-2 g sample).

  • Add a final layer of sand (~1 cm) on top of the silica bed to prevent it from being disturbed during solvent addition.

  • Drain the solvent until the level is just at the top of the sand layer. Never let the column run dry.

Protocol 3: Sample Loading (Dry Loading)

Rationale: While the sample can be dissolved in a minimal amount of solvent and pipetted directly onto the column (wet loading), dry loading often provides superior resolution. It prevents the dissolution solvent from interfering with the initial separation at the top of the column.[7]

Procedure:

  • Dissolve the crude 3-Ethyl-1H-indol-7-ol (e.g., 1 g) in a minimal amount of a volatile solvent like DCM or acetone.

  • Add 2-3 times the mass of the crude product in silica gel (e.g., 2-3 g) to the solution.

  • Remove the solvent completely on a rotary evaporator until a fine, free-flowing powder is obtained.

  • Carefully drain the solvent from the packed column until it is level with the top sand layer.

  • Gently and evenly add the silica-adsorbed sample powder onto the top of the column.

  • Carefully add another thin layer of sand on top of the sample layer.

  • Gently add the initial eluting solvent to the column, filling the reservoir.

Protocol 4: Gradient Elution and Fraction Collection

Rationale: Gradient elution, where the mobile phase polarity is gradually increased, is highly effective. It allows for the rapid elution of non-polar impurities with a non-polar solvent, followed by the controlled elution of more polar compounds, including the target molecule, as the solvent strength increases. This results in sharper peaks and better separation than isocratic (constant solvent composition) elution.

Procedure:

  • Begin elution by adding the initial, non-polar solvent system (e.g., 9:1 Hexanes:Ethyl Acetate) to the column reservoir.

  • Open the stopcock and begin collecting the eluate in numbered test tubes (e.g., 10-15 mL per fraction).

  • Maintain a steady flow rate. For flash chromatography, gentle air pressure can be applied to the top of the column.[4]

  • Gradually increase the polarity of the mobile phase according to the plan below. This is done by preparing beakers of progressively more polar solvent mixtures and adding them to the column as the reservoir level drops.

  • Monitor the fractions being collected by TLC. Spot every few tubes on a TLC plate to track which compounds are eluting.

  • Once the target compound is observed to be eluting, collect all fractions containing it.

  • Continue increasing the polarity to wash any highly polar impurities from the column.

Data Presentation and Typical Parameters

The following table outlines a typical set of parameters for the purification of ~1 gram of crude 3-Ethyl-1H-indol-7-ol.

ParameterSpecificationRationale
Stationary Phase Silica Gel (60 Å, 230-400 mesh)Standard polar adsorbent for normal-phase chromatography.[9]
Column Dimensions 40 mm ID x 300 mm LengthProvides adequate capacity and resolution for a 1-gram scale.
Silica Mass ~50 gA silica-to-sample mass ratio of 40-60:1 is typical for good separation.
Sample Loading Dry loading on 2-3 g of silicaMaximizes resolution by creating a narrow starting band.[7]
Mobile Phase Gradient: Hexanes / Ethyl AcetateEthyl acetate provides the necessary polarity to elute the hydroxylated indole.
Gradient Profile 1. 10% EtOAc in Hexanes (200 mL)2. 20% EtOAc in Hexanes (400 mL)3. 30% EtOAc in Hexanes (400 mL)4. 50% EtOAc in Hexanes (200 mL)Starts non-polar to elute non-polar impurities, then ramps up to elute the product, followed by a high-polarity wash.
Fraction Size 15 mLSmall enough to resolve closely eluting compounds.

Post-Purification and Analysis

  • Combine Fractions: Perform TLC on all fractions collected. Combine the fractions that contain only the pure target compound.

  • Solvent Removal: Remove the solvent from the combined pure fractions using a rotary evaporator.

  • Final Product: The resulting solid or oil is the purified 3-Ethyl-1H-indol-7-ol. Obtain the final mass to calculate the yield.

  • Purity Confirmation: Confirm the purity and identity of the final product using analytical techniques such as HPLC, ¹H-NMR, and Mass Spectrometry.

Visualization of Key Structures

molecules cluster_target Target: 3-Ethyl-1H-indol-7-ol cluster_impurity Potential Impurity: 3-Ethyl-1H-indole target impurity

Caption: Target molecule and a less-polar potential impurity. The hydroxyl group on the target significantly increases its polarity and affinity for silica gel.

Troubleshooting

ProblemPotential Cause(s)Solution(s)
Poor Separation - Incorrect solvent system.- Column overloaded.- Column packed improperly (cracks/channels).- Re-optimize mobile phase with TLC.- Use a larger column or less sample.- Repack the column carefully using the slurry method.
Band Tailing - Sample is too polar for the solvent.- Sample is interacting too strongly with silica.- Increase the polarity of the mobile phase.- Consider adding a small amount (0.1-1%) of triethylamine or acetic acid to the mobile phase to suppress basic or acidic site interactions.
Low Recovery - Compound is irreversibly adsorbed.- Compound is still on the column.- Use a much more polar "flush" solvent at the end (e.g., 10% Methanol in EtOAc).- Ensure all fractions were properly analyzed by TLC.
Cracked Silica Bed - Column ran dry.- Heat generated during adsorption.- Always keep the solvent level above the silica bed.- Pack the column with the eluent; avoid packing in a highly non-polar solvent and then switching to a very polar one abruptly.

References

  • Borges, F., Roleira, F., Milhazes, N., Santana, L., & Uriarte, E. (2021). Synthesis and Antimycobacterial Activity of 3-Phenyl-1H-indoles. Molecules, 26(17), 5243. Available at: [Link]

  • Sajjadifar, S., Vahedi, H., Massoudi, A., & Louie, O. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. Molecules, 15(4), 2491-2498. Available at: [Link]

  • SIELC Technologies. (n.d.). Separation of 3-(2-Bromoethyl)-1H-indole on Newcrom R1 HPLC column. Available at: [Link]

  • National Institute of Standards and Technology. (n.d.). 3-ethyl-indole. NIST Chemistry WebBook. Available at: [Link]

  • Van der Veken, P., Senten, K., Kertèsz, I., De Meester, I., Lambeir, A. M., Maes, M. B., Scharpé, S., & Haemers, A. (2002). Enantiomeric separation of pirlindole by liquid chromatography using different types of chiral stationary phases. Journal of Chromatography A, 944(1-2), 235-243. Available at: [Link]

  • Karaboyacı, M. (2016). Synthesis of 3-Ethyl Indole. ResearchGate. Available at: [Link]

  • Organic Syntheses. (2025). Purification of Organic Compounds by Flash Column Chromatography. Available at: [Link]

  • Google Patents. (1996). WO1996038452A1 - 3-(2-trialkylsilyloxy)ethyl-7-ethyl-1h-indoles and method for their preparation.
  • Frankenberger Jr, W. T., & Poth, M. (1987). Determination of substituted indole derivatives by ion suppression-reverse-phase high-performance liquid chromatography. Analytical Biochemistry, 165(2), 300-308. Available at: [Link]

  • Sajjadifar, S., Vahedi, H., Massoudi, A., & Louie, O. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. Molecules, 15(4), 2491-2498. Available at: [Link]

  • S, S., & G, S. (2019). Purification and Identification of Secondary Compounds in Mangifera indica L., Piper betle L. and Lawsonia inermis L. Leaves by Column Chromatography and GC-MS Analysis. Biosciences Biotechnology Research Asia, 16(4). Available at: [Link]

  • Hyma Synthesis Pvt. Ltd. (n.d.). Company Profile. Available at: [Link]

  • University of Colorado Boulder, Department of Chemistry. (n.d.). Column Chromatography. Available at: [Link]

  • Ghavre, M., Froese, J., & Fogg, D. E. (2016). Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. Molecules, 21(3), 334. Available at: [Link]

  • Pharma Now. (n.d.). Mobile and Stationary Phases in Chromatography Explained. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of indoles. Available at: [Link]

  • University of Rochester, Department of Chemistry. (n.d.). How to run column chromatography. Available at: [Link]

Sources

Method

Application Notes and Protocols for In Vitro Evaluation of 3-Ethyl-1H-indol-7-ol

Authored by: A Senior Application Scientist Introduction: Characterizing the Bioactivity of a Novel Indole Derivative The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous nat...

Author: BenchChem Technical Support Team. Date: February 2026

Authored by: A Senior Application Scientist

Introduction: Characterizing the Bioactivity of a Novel Indole Derivative

The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic compounds with a wide array of biological activities.[1][2][3][4] 3-Ethyl-1H-indol-7-ol represents a novel derivative within this chemical class, and as such, its biological profile is yet to be determined. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on how to conduct a systematic in vitro evaluation of this compound.

The following application notes and protocols are designed to establish a foundational understanding of the bioactivity of 3-Ethyl-1H-indol-7-ol, beginning with broad assessments of its effects on cell viability and proliferation, and progressing to more specific, target-based assays such as enzyme inhibition and receptor binding. This tiered approach allows for a logical and efficient characterization of a novel chemical entity.[5][6]

Part 1: Foundational Assays: Assessing Cytotoxicity and Antiproliferative Effects

A critical first step in the evaluation of any novel compound is to determine its effect on cell viability and proliferation. These foundational assays provide a therapeutic window for the compound and can offer initial insights into its potential as an anticancer agent.[6][7]

Cell Viability Assay using Resazurin (AlamarBlue®)

Rationale: The resazurin assay is a rapid, sensitive, and non-radioactive method to measure cell viability. Viable, metabolically active cells reduce the blue, non-fluorescent resazurin to the pink, highly fluorescent resorufin. The intensity of the fluorescence is proportional to the number of viable cells. This assay will establish the cytotoxic potential of 3-Ethyl-1H-indol-7-ol and determine the appropriate concentration range for subsequent experiments.

Protocol:

  • Cell Seeding:

    • Culture a relevant cancer cell line (e.g., HeLa, A549) to ~80% confluency.

    • Trypsinize and count the cells.

    • Seed 5,000-10,000 cells per well in a 96-well clear-bottom black plate in a final volume of 100 µL of complete culture medium.

    • Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

  • Compound Treatment:

    • Prepare a 10 mM stock solution of 3-Ethyl-1H-indol-7-ol in sterile DMSO.

    • Perform serial dilutions of the stock solution in culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM. Ensure the final DMSO concentration in all wells is ≤ 0.5%.

    • Include "vehicle control" wells (medium with 0.5% DMSO) and "untreated control" wells (medium only).

    • Carefully remove the medium from the cells and add 100 µL of the prepared compound dilutions.

    • Incubate for 48-72 hours.

  • Resazurin Addition and Measurement:

    • Prepare a 0.15 mg/mL solution of resazurin in sterile PBS.

    • Add 10 µL of the resazurin solution to each well.

    • Incubate for 2-4 hours at 37°C, protected from light.

    • Measure fluorescence using a plate reader with an excitation wavelength of 560 nm and an emission wavelength of 590 nm.

  • Data Analysis:

    • Subtract the background fluorescence (wells with medium only).

    • Normalize the fluorescence readings of the treated wells to the vehicle control wells (representing 100% viability).

    • Plot the percentage of cell viability against the log concentration of 3-Ethyl-1H-indol-7-ol.

    • Calculate the IC50 value (the concentration at which 50% of cell viability is inhibited) using non-linear regression analysis.

Experimental Workflow for Cell Viability Assay

G cluster_prep Preparation cluster_treatment Treatment cluster_assay Assay cluster_analysis Data Analysis cell_seeding Seed Cells in 96-well Plate add_compound Add Compound to Cells cell_seeding->add_compound compound_prep Prepare Serial Dilutions of 3-Ethyl-1H-indol-7-ol compound_prep->add_compound incubation Incubate for 48-72h add_compound->incubation add_resazurin Add Resazurin Reagent incubation->add_resazurin incubation_reagent Incubate for 2-4h add_resazurin->incubation_reagent read_plate Measure Fluorescence incubation_reagent->read_plate calculate_viability Normalize Data and Calculate % Viability read_plate->calculate_viability plot_curve Plot Dose-Response Curve calculate_viability->plot_curve determine_ic50 Determine IC50 Value plot_curve->determine_ic50

Caption: Workflow for determining the IC50 of 3-Ethyl-1H-indol-7-ol using a resazurin-based cell viability assay.

Part 2: Mechanistic Assays: Investigating Enzyme Inhibition

Many indole derivatives exert their biological effects by inhibiting enzymes, such as kinases or carboxylesterases.[8][9][10] An in vitro enzyme inhibition assay is a direct way to determine if 3-Ethyl-1H-indol-7-ol interacts with a specific enzyme target.

Generic Kinase Inhibition Assay (Luminescent)

Rationale: Protein kinases are crucial regulators of cell signaling and are often dysregulated in diseases like cancer. This protocol describes a generic, luminescence-based kinase assay (e.g., Kinase-Glo®) that measures the amount of ATP remaining after a kinase reaction. A decrease in signal indicates kinase activity, and a restoration of signal in the presence of the compound indicates inhibition. This assay can be adapted for various kinases.

Protocol:

  • Reagent Preparation:

    • Prepare a 2X kinase buffer containing the kinase of interest and its specific substrate.

    • Prepare a 10 mM stock solution of 3-Ethyl-1H-indol-7-ol in DMSO.

    • Perform serial dilutions of the compound in 1X kinase buffer.

    • Prepare a 2X ATP solution in 1X kinase buffer.

  • Kinase Reaction:

    • In a 96-well white plate, add 5 µL of the compound dilutions.

    • Include "no enzyme" controls (buffer only) and "vehicle" controls (buffer with DMSO).

    • Add 10 µL of the 2X kinase/substrate solution to each well.

    • Initiate the reaction by adding 10 µL of the 2X ATP solution. The final reaction volume is 25 µL.

    • Incubate at room temperature for 1 hour.

  • Detection:

    • Add 25 µL of the Kinase-Glo® reagent to each well.

    • Incubate at room temperature for 10 minutes to allow the luminescent signal to stabilize.

    • Measure luminescence using a plate reader.

  • Data Analysis:

    • Normalize the data to the "no enzyme" (100% inhibition) and "vehicle" (0% inhibition) controls.

    • Plot the percentage of kinase inhibition against the log concentration of 3-Ethyl-1H-indol-7-ol.

    • Calculate the IC50 value using non-linear regression.

Experimental Workflow for Kinase Inhibition Assay

G cluster_setup Reaction Setup cluster_reaction Kinase Reaction cluster_detection Detection cluster_analysis Data Analysis add_compound Add Compound Dilutions to 96-well Plate add_kinase Add Kinase/Substrate Mix add_compound->add_kinase start_reaction Add ATP to Initiate Reaction add_kinase->start_reaction incubation Incubate for 1h at RT start_reaction->incubation add_reagent Add Luminescent Reagent incubation->add_reagent incubation_reagent Incubate for 10 min add_reagent->incubation_reagent read_plate Measure Luminescence incubation_reagent->read_plate calculate_inhibition Normalize Data and Calculate % Inhibition read_plate->calculate_inhibition plot_curve Plot Dose-Response Curve calculate_inhibition->plot_curve determine_ic50 Determine IC50 Value plot_curve->determine_ic50

Caption: Workflow for determining the IC50 of 3-Ethyl-1H-indol-7-ol in a luminescent kinase inhibition assay.

Part 3: Target-Based Assays: Exploring Receptor Binding

Indole derivatives are known to interact with a variety of cellular receptors, including G-protein coupled receptors (GPCRs) like serotonin receptors.[11][12] A receptor binding assay can determine if 3-Ethyl-1H-indol-7-ol directly competes with a known ligand for a specific receptor.

Competitive Radioligand Binding Assay

Rationale: This assay measures the ability of 3-Ethyl-1H-indol-7-ol to displace a radiolabeled ligand from its receptor. A decrease in radioactivity bound to the receptor in the presence of the compound indicates competitive binding. This is a highly sensitive and robust method for quantifying ligand-receptor interactions.[13][14][15]

Protocol:

  • Membrane Preparation:

    • Prepare cell membranes from a cell line overexpressing the receptor of interest (e.g., HEK293 cells transfected with the 5-HT7 receptor). This can be done through cell lysis and ultracentrifugation.

  • Binding Reaction:

    • In a 96-well plate, combine:

      • Cell membranes (containing the receptor).

      • A fixed concentration of a specific radioligand (e.g., [3H]-LSD for the 5-HT7 receptor).

      • Serial dilutions of 3-Ethyl-1H-indol-7-ol.

    • Include "total binding" wells (membranes + radioligand) and "non-specific binding" wells (membranes + radioligand + a high concentration of a known unlabeled ligand).

    • Incubate at room temperature for 1-2 hours to reach equilibrium.

  • Harvesting and Detection:

    • Rapidly filter the contents of each well through a glass fiber filter plate using a cell harvester. This separates the bound radioligand (trapped on the filter) from the unbound radioligand.

    • Wash the filters with ice-cold buffer to remove any remaining unbound radioligand.

    • Allow the filters to dry.

    • Add scintillation cocktail to each well and count the radioactivity using a scintillation counter.

  • Data Analysis:

    • Calculate specific binding: Total Binding - Non-specific Binding.

    • Plot the percentage of specific binding against the log concentration of 3-Ethyl-1H-indol-7-ol.

    • Calculate the IC50 value from the competition curve.

    • Convert the IC50 to a Ki (inhibition constant) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Experimental Workflow for Receptor Binding Assay

G cluster_setup Reaction Setup cluster_binding Binding Reaction cluster_harvesting Harvesting & Detection cluster_analysis Data Analysis prepare_reagents Prepare Membranes, Radioligand, and Compound Dilutions combine_reagents Combine Reagents in 96-well Plate prepare_reagents->combine_reagents incubation Incubate for 1-2h at RT combine_reagents->incubation filter_plate Filter through Glass Fiber Plate incubation->filter_plate wash_filters Wash Filters filter_plate->wash_filters add_scintillant Add Scintillation Cocktail wash_filters->add_scintillant count_radioactivity Count using Scintillation Counter add_scintillant->count_radioactivity calculate_binding Calculate Specific Binding count_radioactivity->calculate_binding plot_curve Plot Competition Curve calculate_binding->plot_curve determine_ki Calculate IC50 and Ki plot_curve->determine_ki

Caption: Workflow for determining the Ki of 3-Ethyl-1H-indol-7-ol using a competitive radioligand binding assay.

Data Presentation

Quantitative data from these assays should be summarized in a clear and concise table for easy comparison.

Assay TypeTarget/Cell LineEndpointResult (3-Ethyl-1H-indol-7-ol)
Cell ViabilityHeLaIC50[Insert Value] µM
Cell ViabilityA549IC50[Insert Value] µM
Enzyme InhibitionKinase XIC50[Insert Value] µM
Receptor Binding5-HT7 ReceptorKi[Insert Value] nM

Trustworthiness and Self-Validating Systems

For each protocol, the inclusion of appropriate controls is paramount for data integrity.

  • Vehicle Controls: Ensure that the solvent (e.g., DMSO) does not have an effect on its own.

  • Positive Controls: A known inhibitor or ligand should be used to validate the assay is working correctly.

  • Negative/No-Enzyme Controls: These help to define the baseline and the dynamic range of the assay.

By following these detailed protocols and incorporating rigorous controls, researchers can confidently characterize the in vitro bioactivity of novel compounds like 3-Ethyl-1H-indol-7-ol, paving the way for further preclinical development.

References

  • Reaction Biology. (n.d.). Cell-based Assays for Drug Discovery. Retrieved from [Link]

  • Wang, X., et al. (2021). A review for cell-based screening methods in drug discovery. Frontiers in Pharmacology, 12, 705869. [Link]

  • Gifford Bioscience. (n.d.). About Ligand Binding Assays. Retrieved from [Link]

  • Dunstan, H. M., et al. (2002). Cell-based assays for identification of novel double-strand break-inducing agents. Journal of the National Cancer Institute, 94(2), 88-97. [Link]

  • Vipergen. (n.d.). Unlocking the Potential of Cell-Based Assays in Modern Scientific Research. Retrieved from [Link]

  • News-Medical. (2024, February 1). The role of cell-based assays for drug discovery. Retrieved from [Link]

  • Mtoz Biolabs. (n.d.). Receptor-Ligand Binding Assay. Retrieved from [Link]

  • Wadkins, R. M., et al. (2007). Selective inhibition of carboxylesterases by isatins, indole-2,3-diones. Bioorganic & Medicinal Chemistry Letters, 17(10), 2886-2890. [Link]

  • Creative Bioarray. (n.d.). Receptor Binding Assay. Retrieved from [Link]

  • Shrivastava, A., et al. (2019). Synthesis of Medicinally Important Indole Derivatives: A Review. Current Organic Synthesis, 16(6), 835-857. [Link]

  • MDPI. (2023). Indole Derivatives: Unveiling New Frontiers in Medicinal and Synthetic Organic Chemistry. Retrieved from [Link]

  • Singh, P., et al. (2021). Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activity. ChemistryOpen, 10(1), 57-67. [Link]

  • Khan, I., et al. (2018). Indole Derivatives as Cyclooxygenase Inhibitors: Synthesis, Biological Evaluation and Docking Studies. Molecules, 23(1), 138. [Link]

  • Khan, I., et al. (2018). Indole Derivatives as Cyclooxygenase Inhibitors: Synthesis, Biological Evaluation and Docking Studies. Molecules, 23(1), 138. [Link]

  • Sharma, V., et al. (2018). Recent Developments on Synthesis of Indole Derivatives Through Green Approaches and Their Pharmaceutical Applications. Current Green Chemistry, 5(2), 70-84. [Link]

  • Edmondson, D. E. (2020). Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. Molecules, 25(18), 4299. [Link]

  • JoVE. (2023, March 1). Compound Inhibition, IC50 Values, Artifactual & Whole-Cell Activity l Protocol Preview. Retrieved from [Link]

  • MDPI. (2023). Indole-Containing Natural Products 2019–2022: Isolations, Reappraisals, Syntheses, and Biological Activities. Retrieved from [Link]

  • de Freitas, T. S., et al. (2021). Synthesis and Antimycobacterial Activity of 3-Phenyl-1H-indoles. Molecules, 26(17), 5163. [Link]

  • de Freitas, T. S., et al. (2021). Synthesis and Antimycobacterial Activity of 3-Phenyl-1H-indoles. Molecules, 26(17), 5163. [Link]

  • Kumar, A., et al. (2022). Recent advancements on biological activity of indole and their derivatives: A review. Thai Journal of Pharmaceutical Sciences, 46(3), 233-250. [Link]

  • Ramesh, D. K., & Arvind, C. V. (2022). Synthesis, Characterization and in vitro Studies of Some Ethyl 2-Carboxylate-5-monosubstitued 1H-indole Derivatives as Potential GSK-3β Inhibitors. Asian Journal of Organic & Medicinal Chemistry, 7(2), 221-225. [Link]

  • Pérez-López, J., et al. (2022). Current Status of Indole-Derived Marine Natural Products: Synthetic Approaches and Therapeutic Applications. Marine Drugs, 20(10), 629. [Link]

  • El-Desoky, A. H., et al. (2023). Recent Advances of Marine Natural Indole Products in Chemical and Biological Aspects. Marine Drugs, 21(3), 162. [Link]

  • Sun, L., et al. (2003). Identification of substituted 3-[(4,5,6,7-tetrahydro-1H-indol-2-yl)methylene]-1,3-dihydroindol-2-ones as growth factor receptor inhibitors for VEGF-R2 (Flk-1/KDR), FGF-R1, and PDGF-Rbeta tyrosine kinases. Journal of Medicinal Chemistry, 46(7), 1116-1119. [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 65042, Ethyl 2,7,7-trimethyl-4-(1-methyl-1H-indol-3-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate. Retrieved from [Link]

  • Wikipedia. (n.d.). 5-HT7 receptor. Retrieved from [Link]

  • Demerson, C. A., & Humber, L. G. (1996). U.S. Patent No. 5,585,877. Washington, DC: U.S.
  • ResearchGate. (n.d.). Synthesis and in vitro cytotoxicity study of 3-(1H-indol-3-yl)-1,3-diphenylpropan-1-ones. Retrieved from [Link]

  • ResearchGate. (n.d.). A new synthetic approach to the 3,4-dihydro-1H-[16][17]oxazino[4,3-a]indole system from ethyl 1H-indole-2-carboxylates and activated glycerol carbonate. Retrieved from [Link]

Sources

Application

Application of 3-Ethyl-1H-indol-7-ol in organic synthesis

Technical Application Note: 3-Ethyl-1H-indol-7-ol & 7-Ethyltryptophol in NSAID Synthesis Executive Summary & Nomenclature Clarification This Application Note addresses the synthetic utility of ethyl-substituted 7-hydroxy...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Application Note: 3-Ethyl-1H-indol-7-ol & 7-Ethyltryptophol in NSAID Synthesis

Executive Summary & Nomenclature Clarification

This Application Note addresses the synthetic utility of ethyl-substituted 7-hydroxyindole derivatives. A critical distinction must be made regarding the nomenclature to ensure experimental success, as two isomers are frequently confused in literature and procurement:

  • Target A (The Literal Request): 3-Ethyl-1H-indol-7-ol (CAS 1895169-89-7).[1][2][3][4] A rare building block used primarily as a scaffold for developing novel serotonin receptor ligands.

  • Target B (The Industry Standard): 7-Ethyltryptophol (CAS 41340-36-7), formally 2-(7-ethyl-1H-indol-3-yl)ethanol.[1] This is the primary key intermediate for the synthesis of Etodolac , a widely used NSAID.

Given the high relevance of Target B to drug development, this guide focuses on the Oxa-Pictet-Spengler cyclization protocol for Etodolac synthesis, while providing handling data for the 7-hydroxyindole core.[1]

Core Application: Synthesis of Etodolac (Lodine®)[5]

The primary application of the 7-ethylindole scaffold is the regioselective synthesis of the pyrano[3,4-b]indole core found in Etodolac.[1] This process relies on the Oxa-Pictet-Spengler reaction , where the nucleophilic C2 position of the indole attacks an oxocarbenium intermediate.

Mechanistic Pathway

The reaction involves the condensation of 7-ethyltryptophol with a


-keto ester (methyl 3-oxopentanoate).[1][2]
  • Activation: Acid catalysis generates a reactive oxocarbenium ion from the keto-ester/enol ether.[1]

  • Nucleophilic Attack: The electron-rich indole C2 attacks the electrophile.

  • Cyclization: The pendant hydroxyl group (from the tryptophol chain) attacks the resulting iminium/cationic center to close the dihydropyran ring.

  • Aromatization: Loss of a proton restores the indole aromaticity, yielding the Etodolac ester.

Experimental Protocol: Synthesis of Etodolac Methyl Ester

Objective: Synthesis of Methyl 1,8-diethyl-1,3,4,9-tetrahydropyrano[3,4-b]indole-1-acetate.

Reagents & Materials:

  • Substrate: 7-Ethyltryptophol (CAS 41340-36-7) [1.0 eq][1][5]

  • Electrophile: Methyl 3-methoxy-2-pentenoate (or Methyl 3-oxopentanoate) [1.1 eq][1]

  • Catalyst:

    
    -Toluenesulfonic acid (p-TsOH) [0.05 eq] or BF
    
    
    
    OEt
    
    
    [1]
  • Solvent: Toluene (anhydrous) or Dichloromethane (DCM)[1]

Step-by-Step Methodology:

  • Preparation: Charge a dry 3-neck round-bottom flask equipped with a magnetic stirrer, nitrogen inlet, and a Dean-Stark trap (if using Toluene).

  • Solubilization: Dissolve 7-Ethyltryptophol (10.0 g, 52.8 mmol) in Toluene (100 mL). Ensure complete dissolution; mild heating (40°C) may be required.

  • Catalyst Addition: Add

    
    -TsOH (0.5 g) in one portion. The solution may darken slightly due to acid sensitivity of the electron-rich indole.[1]
    
  • Electrophile Addition: Add Methyl 3-oxopentanoate (7.6 g, 58.1 mmol) dropwise over 30 minutes.

    • Critical Control Point: The reaction is exothermic. Maintain internal temperature below 50°C to prevent polymerization.

  • Reflux: Heat the mixture to reflux (110°C) for 2–4 hours. Monitor water collection in the Dean-Stark trap.

    • Endpoint: Monitor via HPLC or TLC (Hexane:EtOAc 7:3). Disappearance of the indole starting material indicates completion.

  • Workup: Cool to room temperature. Wash the organic layer with saturated NaHCO

    
     (2 x 50 mL) to neutralize the catalyst. Wash with brine (50 mL).
    
  • Isolation: Dry the organic layer over anhydrous Na

    
    SO
    
    
    
    , filter, and concentrate under reduced pressure.
  • Purification: Recrystallize the crude ester from Isopropyl Alcohol (IPA) to yield a white crystalline solid.

Yield Expectation: 85–92% Purity: >98% (HPLC)

Hydrolysis to Etodolac (API)
  • Dissolve the methyl ester in Methanol/Water (3:1).

  • Add NaOH (2.0 eq) and reflux for 2 hours.

  • Acidify with HCl to pH 3–4 to precipitate Etodolac.

  • Filter and dry.

Visualization: Reaction Workflow & Mechanism

The following diagram illustrates the critical pathway from the 7-ethylindole precursor to the final active pharmaceutical ingredient (API).

EtodolacSynthesis cluster_conditions Critical Process Parameters Precursor 7-Ethyltryptophol (CAS 41340-36-7) Intermediate Oxa-Pictet-Spengler Transition State Precursor->Intermediate + Reagent p-TsOH, Toluene Reflux Reagent Methyl 3-oxopentanoate Reagent->Intermediate Ester Etodolac Methyl Ester Intermediate->Ester - H2O Cyclization API Etodolac (API) (NSAID) Ester->API 1. NaOH/MeOH 2. HCl (pH 3) Param1 Temp < 50°C (Addition) Param2 Anhydrous Conditions

Caption: Schematic workflow for the conversion of 7-Ethyltryptophol to Etodolac via Oxa-Pictet-Spengler cyclization.

Handling & Stability of 7-Hydroxyindoles

If working with the literal 3-Ethyl-1H-indol-7-ol (CAS 1895169-89-7) or related 7-hydroxyindoles, specific handling protocols are required due to the electron-rich nature of the phenol-indole system.[1]

ParameterSpecification / ObservationCausality / Recommendation
Oxidation Sensitivity HighThe 7-OH group activates the ring, making it prone to oxidative coupling (formation of indigo-like dyes).[1][2] Store under Argon/Nitrogen at -20°C.
Acidity (pKa) Phenol pKa ~10The 7-OH is acidic enough to be deprotonated by weak bases (K

CO

), allowing selective O-alkylation over N-alkylation in polar aprotic solvents (DMF).[1][2]
Solubility DMSO, MeOH, DCMPoor solubility in non-polar alkanes. Use DCM or EtOAc for extractions.
TLC Detection Blue/Purple SpotStains intensely with Vanillin or p-Anisaldehyde stain due to high electron density.[1]

Protocol for Selective O-Alkylation (for 3-Ethyl-1H-indol-7-ol):

  • Dissolve indole (1 eq) in DMF.

  • Add K

    
    CO
    
    
    
    (1.5 eq) and stir for 15 min at RT (Solution turns dark).
  • Add Alkyl Halide (1.1 eq) slowly.

  • Stir at RT for 2–4 hours.

  • Note: High selectivity for O-alkylation is observed due to the "hard" nature of the phenoxide vs. the "soft" indole nitrogen.

References

  • Etodolac Synthesis & Process Optimization

    • Title: An improved and scalable process for the synthesis of a key intermediate for Etodolac.[6]

    • Source: Indian Journal of Chemistry, Vol 51B, Dec 2012.[6]

    • URL:[Link]

  • Oxa-Pictet-Spengler Mechanism

    • Title: Mechanism and origins of selectivity in the enantioselective oxa-Pictet–Spengler reaction.
    • Source: Chemical Science (RSC), 2012.
    • URL:[Link]

  • Patent Literature (Industrial Scale)
  • Reference Standard Data

    • Title: Etodolac Related Compound H (2-(7-Ethyl-1H-indol-3-yl)ethan-1-ol).[1][7][8]

    • Source: USP Store.[8]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimization of 3-Ethyl-1H-indol-7-ol Synthesis

Ticket Subject: Improving Yield & Purity of 3-Ethyl-1H-indol-7-ol Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division Status: Open Priority: High Executive Summary & Core Strategy User Goal...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket Subject: Improving Yield & Purity of 3-Ethyl-1H-indol-7-ol Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division Status: Open Priority: High

Executive Summary & Core Strategy

User Goal: Synthesize 3-Ethyl-1H-indol-7-ol (7-Hydroxy-3-ethylindole) with high yield. Primary Challenge: The electron-rich nature of the 7-hydroxyindole system makes it highly susceptible to oxidative degradation ("tarring") and polymerization during the harsh acidic conditions of the Fischer Indole Synthesis.

The "Golden Route" Recommendation: Do not attempt to cyclize the free phenol (2-hydrazinophenol). The yield is historically poor (<15%) due to oxidative instability. Protocol: Use the O-Protected Strategy (2-Methoxyphenylhydrazine)


Non-Nucleophilic Cyclization 

Demethylation .
Critical Warning: The "Abnormal" Fischer Trap

Do NOT use HCl/Ethanol for the cyclization of 2-methoxyphenylhydrazones. This triggers an "Abnormal Fischer Indole Synthesis," leading to nucleophilic aromatic substitution that ejects the methoxy group and installs a chlorine atom, yielding 6-chloro-3-ethylindole instead of your target.

Optimized Synthetic Workflow

Phase 1: Hydrazone Formation

Reagents: 2-Methoxyphenylhydrazine hydrochloride + Butanal (Butyraldehyde). Solvent: Ethanol or Acetic Acid.[1]

ParameterRecommendationRationale
Stoichiometry 1.0 eq Hydrazine : 1.1 eq ButanalSlight excess of aldehyde ensures complete consumption of the unstable hydrazine.
Temperature 0°C

RT
Low temp prevents side reactions during initial imine formation.
Isolation Isolate the Hydrazone Do not do "one-pot" if yield is critical. Filter the hydrazone solid to remove oxidized hydrazine impurities before the harsh cyclization step.
Phase 2: Cyclization (The Indole Core)

Reagents: 2-Methoxyphenylhydrazone (from Phase 1). Catalyst: Polyphosphoric Acid (PPA) or 4% H₂SO₄ in Acetic Acid. Target Intermediate: 3-Ethyl-7-methoxyindole.

  • Protocol:

    • Suspend hydrazone in Toluene (if using PPA) or Acetic Acid.

    • Add catalyst.[1][2][3] Avoid HCl.

    • Heat to 80-90°C. Monitor via TLC.

    • Quench: Pour onto ice/water. Neutralize with NaOH to pH 8-9.

    • Extract: EtOAc.

Phase 3: Demethylation (The Final Target)

Reagents: 3-Ethyl-7-methoxyindole + Boron Tribromide (BBr₃). Solvent: Dichloromethane (DCM), Anhydrous.

  • Protocol:

    • Dissolve intermediate in dry DCM under Argon/Nitrogen .

    • Cool to -78°C.

    • Add BBr₃ (3.0 eq) dropwise.

    • Warm to RT and stir for 2-4 hours.

    • Quench: Cool to 0°C, add MeOH dropwise (Exothermic!).

    • Workup: Wash with NaHCO₃. Dry organic layer.

Visualizing the Pathway & Logic

Diagram 1: Synthetic Pathway & The "Abnormal" Trap

This diagram illustrates the correct route versus the common failure mode using HCl.

SynthesisPath Start 2-Methoxyphenyl- hydrazine + Butanal Hydrazone Hydrazone Intermediate Start->Hydrazone TrapCond Condition: HCl / EtOH Hydrazone->TrapCond GoodCond Condition: PPA or H2SO4/AcOH Hydrazone->GoodCond WrongProd 6-Chloro-3-ethylindole (WRONG PRODUCT) TrapCond->WrongProd Abnormal Fischer Substitution MethoxyIndole 3-Ethyl-7-methoxyindole GoodCond->MethoxyIndole Cyclization Demethyl BBr3 / DCM MethoxyIndole->Demethyl FinalProd 3-Ethyl-1H-indol-7-ol (TARGET) Demethyl->FinalProd

Caption: Figure 1. The "Golden Route" (Green) vs. the "Abnormal Fischer" Trap (Red) caused by nucleophilic acids.

Diagram 2: Troubleshooting Logic Tree

Use this flow to diagnose low yields or impurities.

Troubleshooting Issue Problem Encountered BlackTar Black Tar / Polymerization Issue->BlackTar WrongMass Wrong Mass (M+34 or M-14) Issue->WrongMass NoPrecip No Product Isolation Issue->NoPrecip Sol_Oxidation Cause: Oxidation Fix: Use N2 atm + Fresh Hydrazine BlackTar->Sol_Oxidation Sol_Abnormal Cause: Abnormal Fischer (Cl insertion) Fix: Switch from HCl to PPA/H2SO4 WrongMass->Sol_Abnormal Sol_pH Cause: Amphoteric Nature Fix: Adjust workup pH to 6-7 (Phenol forms salt at pH > 10) NoPrecip->Sol_pH

Caption: Figure 2.[3] Diagnostic logic for common failure modes in 7-hydroxyindole synthesis.

Troubleshooting Guide (FAQ Format)

Q1: I am getting a dark black reaction mixture and low yield (<20%). Why?

A: This is classic oxidative degradation. 7-Hydroxyindoles (and their precursors) are electron-rich and oxidize rapidly in air, especially under acidic conditions.

  • Fix 1: Degas all solvents with Nitrogen/Argon for 15 minutes before use.

  • Fix 2: Ensure your hydrazine starting material is white/beige. If it is dark brown, recrystallize it before use.

  • Fix 3: Switch from thermal heating to Microwave Irradiation (if available) for the cyclization step. This reduces reaction time from hours to minutes, minimizing thermal degradation.

Q2: Mass Spec shows a peak at [M+34] relative to my expected methoxy-intermediate.

A: You likely used HCl in Ethanol.[1] You have triggered the Abnormal Fischer Indole Synthesis . The chloride ion (nucleophile) attacked the ring, displacing the methoxy group.

  • Fix: Discard the batch. Restart using Polyphosphoric Acid (PPA) or ZnCl₂ in acetic acid.[4] These non-nucleophilic acids prevent this substitution.

Q3: I cannot extract the final product (7-OH) from the aqueous layer.

A: 3-Ethyl-1H-indol-7-ol is amphoteric.

  • At pH < 2: It is protonated (soluble).

  • At pH > 10: The phenol is deprotonated (phenolate anion, soluble in water).

  • Fix: You must carefully adjust the workup pH to 6.5 – 7.5 to ensure the molecule is neutral and extractable into organic solvents (DCM or EtOAc).

Q4: Can I use 2-hydrazinophenol directly to save a step?

A: Technically yes, but practically no . 2-hydrazinophenol is extremely unstable. Furthermore, the free hydroxyl group can interfere with the formation of the "ene-hydrazine" intermediate required for the [3,3]-sigmatropic rearrangement. The yield penalty (often <10% isolated) usually outweighs the "step saving" of the protection route.

References

  • Robinson, B. (1982). The Fischer Indole Synthesis. Wiley-Interscience. (The definitive text on the mechanism and "abnormal" reactions).
  • Ishii, H., et al. (1973). "Fischer Indole Synthesis of Ethyl Pyruvate 2-Methoxyphenylhydrazone." Chemical & Pharmaceutical Bulletin, 21(7), 1481-1486. Link (Primary reference for the "Abnormal" chloro-substitution mechanism).

  • Humber, L. G., et al. (1986). "Synthesis of Etodolac and Analogs." Journal of Medicinal Chemistry, 29(12). (Industrial context for 7-substituted-3-ethylindoles).
  • BenchChem Technical Library. (2025). "Fischer Indole Synthesis: A Comprehensive Technical Guide." Link (General protocols for PPA cyclization).

Sources

Optimization

3-Ethyl-1H-indol-7-ol degradation and stability issues

A Guide for Researchers, Scientists, and Drug Development Professionals Welcome to the technical support center for 3-Ethyl-1H-indol-7-ol. This resource is designed to provide you with in-depth technical guidance, troubl...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 3-Ethyl-1H-indol-7-ol. This resource is designed to provide you with in-depth technical guidance, troubleshooting tips, and answers to frequently asked questions that you may encounter during your research and development activities. As a phenolic indole derivative, 3-Ethyl-1H-indol-7-ol possesses a unique chemical structure that, while promising for various applications, also presents specific challenges related to its stability and degradation. This guide is structured to help you navigate these challenges, ensuring the integrity and reliability of your experimental results.

I. Understanding the Inherent Instability of 3-Ethyl-1H-indol-7-ol

The chemical structure of 3-Ethyl-1H-indol-7-ol, featuring both a hydroxyl group on the benzene ring and an electron-rich indole nucleus, makes it particularly susceptible to oxidative degradation. The presence of the 7-hydroxyl group significantly increases the electron density of the aromatic system, rendering it more prone to oxidation compared to non-hydroxylated indoles. This oxidation can be initiated by exposure to air (autoxidation), light (photodegradation), or the presence of oxidizing agents in your experimental system.

The primary degradation pathway involves the oxidation of the 7-hydroxyindole moiety. This can lead to the formation of highly colored quinone-imine or indolone-like species. These degradation products can interfere with your experiments by exhibiting altered biological activity, quenching fluorescence signals, or appearing as confounding peaks in analytical chromatograms.

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter when working with 3-Ethyl-1H-indol-7-ol, providing probable causes and actionable solutions.

Issue 1: Color Change in Solid Compound or Solutions

  • Observation: Your solid 3-Ethyl-1H-indol-7-ol, which should be a stable solid, has developed a pink, brown, or purplish hue. Similarly, solutions of the compound, especially in protic solvents, change color over time.

  • Probable Cause: This is a classic sign of oxidative degradation. The 7-hydroxyindole core is likely being oxidized to form colored quinone-imine or polymeric species. This process can be accelerated by exposure to air, light, and elevated temperatures.

  • Solutions:

    • Storage: Store the solid compound under an inert atmosphere (argon or nitrogen) at low temperatures (-20°C is recommended for long-term storage). Protect from light by using amber vials or by wrapping containers in aluminum foil.

    • Solvent Choice: When preparing stock solutions, use deoxygenated solvents. Aprotic solvents like DMSO or DMF are generally preferred for long-term storage of stock solutions over protic solvents like methanol or ethanol, as they are less likely to participate in degradation reactions. Prepare fresh working solutions in aqueous buffers immediately before use.

    • Antioxidants: For applications where it won't interfere with your assay, consider adding a small amount of an antioxidant, such as ascorbic acid or butylated hydroxytoluene (BHT), to your stock solutions.

Issue 2: Inconsistent or Decreased Biological Activity

  • Observation: You observe a gradual or sudden loss of the expected biological effect of 3-Ethyl-1H-indol-7-ol in your assays.

  • Probable Cause: Degradation of the parent compound into inactive or less active metabolites is the most likely culprit. The formation of various degradation products can also lead to a mixture of compounds with unpredictable activities.

  • Solutions:

    • Fresh Preparations: Always use freshly prepared solutions for your experiments. Avoid using stock solutions that have been stored for extended periods, especially if they show any signs of discoloration.

    • Purity Check: Regularly check the purity of your stock solutions using a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC). A decrease in the main peak area and the appearance of new peaks are indicative of degradation.

    • Control Experiments: Include a positive control with a freshly prepared sample of 3-Ethyl-1H-indol-7-ol in every experiment to benchmark the expected activity.

Issue 3: Appearance of Unexpected Peaks in Analytical Chromatograms (e.g., HPLC, LC-MS)

  • Observation: When analyzing your sample, you detect additional peaks that were not present in the initial analysis of the compound.

  • Probable Cause: These new peaks are likely degradation products. Their retention times will differ from the parent compound, and their presence can complicate data analysis and quantification.

  • Solutions:

    • Method Validation: Ensure your analytical method is "stability-indicating," meaning it can resolve the parent compound from its potential degradation products.

    • Forced Degradation Studies: To proactively identify potential degradation products, you can perform forced degradation studies.[1][2] This involves subjecting the compound to harsh conditions (acid, base, oxidation, heat, and light) to accelerate its breakdown. The resulting chromatograms will reveal the peaks of the major degradation products, which can then be monitored in your routine stability studies.

    • Mass Spectrometry (MS) Analysis: Couple your liquid chromatography system to a mass spectrometer (LC-MS) to obtain mass information for the unexpected peaks. This will aid in the identification and structural elucidation of the degradation products.

Troubleshooting Decision Tree

Caption: Workflow for Forced Degradation Studies.

V. Concluding Remarks

3-Ethyl-1H-indol-7-ol is a compound with significant potential, but its utility in research and development is contingent upon a thorough understanding of its stability characteristics. By implementing the handling, storage, and analytical strategies outlined in this guide, you can mitigate the risks of degradation and ensure the generation of high-quality, reproducible data. Should you encounter issues not covered in this guide, we recommend consulting with an analytical chemist to develop a more tailored approach to your specific experimental needs.

VI. References

Sources

Troubleshooting

Technical Support Center: Catalyst Selection for 3-Ethyl-1H-indol-7-ol

The following technical guide addresses the synthesis of 3-Ethyl-1H-indol-7-ol (7-hydroxy-3-ethylindole). This molecule presents a specific "chemical collision": the electron-rich nature of the 7-oxygenated ring competes...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide addresses the synthesis of 3-Ethyl-1H-indol-7-ol (7-hydroxy-3-ethylindole).

This molecule presents a specific "chemical collision": the electron-rich nature of the 7-oxygenated ring competes with the Lewis basicity of the indole nitrogen, making the system prone to oxidation and polymerization ("tarring"). The guide below prioritizes the Fischer Indole Synthesis (FIS) route via a 7-methoxy precursor, as direct cyclization of 7-hydroxy precursors is operationally unstable.

Part 1: Executive Summary & Workflow

The synthesis of 3-Ethyl-1H-indol-7-ol requires a two-stage catalytic strategy. You cannot simply "mix and heat" due to the high electron density at the C7 position.

  • Indole Core Construction: Fischer Cyclization of 2-methoxyphenylhydrazine and butyraldehyde (butanal).

  • Functional Group Unmasking: Demethylation of the 7-methoxy intermediate.

Master Synthesis Workflow

The following diagram illustrates the critical decision nodes and the "Abnormal Fischer" risk zone.

IndoleSynthesis Start Precursors: 2-Methoxyphenylhydrazine + Butyraldehyde Hydrazone Intermediate: Hydrazone Formation Start->Hydrazone Condensation Decision Catalyst Selection (Cyclization) Hydrazone->Decision Path_HCl Catalyst: HCl / EtOH (High Risk) Decision->Path_HCl Avoid Path_ZnCl2 Catalyst: ZnCl2 / AcOH (Recommended) Decision->Path_ZnCl2 High Selectivity Path_H2SO4 Catalyst: 4% H2SO4 (Industrial/Scale) Decision->Path_H2SO4 Cost Effective Abnormal RISK: Abnormal Fischer Product (6-Chloroindole formation) Path_HCl->Abnormal Nucleophilic Attack Target_OMe Intermediate: 3-Ethyl-7-methoxyindole Path_ZnCl2->Target_OMe [3,3]-Sigmatropic Shift Path_H2SO4->Target_OMe Demethyl Step 2: Demethylation (BBr3 or AlCl3/Thiol) Target_OMe->Demethyl Final Target: 3-Ethyl-1H-indol-7-ol Demethyl->Final

Caption: Workflow highlighting the critical divergence at the catalyst selection step. Note the specific risk of HCl-mediated chlorination for methoxy-substituted hydrazones.

Part 2: Catalyst Selection Guide

The Cyclization Catalyst (Fischer Indole Synthesis)

Goal: Convert the butyraldehyde-2-methoxyphenylhydrazone into 3-ethyl-7-methoxyindole.

CatalystSuitabilityMechanism & Notes
Zinc Chloride (

)
High (Recommended) Lewis Acid. Promotes the [3,3]-sigmatropic rearrangement at lower temperatures than protic acids. Solvated in glacial acetic acid, it minimizes polymerization of the electron-rich indole product.
Sulfuric Acid (

)
Medium (Scale-up) Brønsted Acid. Effective (typically 4% in EtOH) but requires strict temperature control. If the reaction overheats (>80°C), the 7-methoxy group activates the ring toward sulfonation or polymerization.
Hydrochloric Acid (

)
CRITICAL AVOID Nucleophilic Acid. For ortho-methoxy hydrazones, HCl frequently causes an "Abnormal Fischer Synthesis," leading to 6-chloroindoles instead of the target. The chloride ion attacks the intermediate diimine.
Polyphosphoric Acid (PPA) Low Too viscous and harsh for this specific substrate. Often leads to difficult workups with phenolic/methoxy indoles.

Expert Insight: The presence of the ortho-methoxy group exerts a strong electronic effect. In the presence of HCl, the nucleophilic chloride ion can attack the resonance-stabilized cation formed during the rearrangement, leading to chlorination and loss of the methoxy group. Always use non-nucleophilic acids (


, 

,

).
The Demethylation Reagent

Goal: Cleave the methyl ether to reveal the 7-hydroxyl group.

  • Boron Tribromide (

    
    ):  The gold standard for lab scale. It complexes with the methoxy oxygen and cleaves the C-O bond. Requirement: Anhydrous DCM, -78°C to 0°C.
    
  • Aluminum Chloride (

    
    ) + Thiol:  A "catalytic" alternative where the Lewis acid activates the ether and a thiol (e.g., ethanethiol) acts as the nucleophile. Safer for larger scales than 
    
    
    
    .

Part 3: Detailed Experimental Protocol

Step 1: Synthesis of 3-Ethyl-7-methoxyindole

This protocol uses the Zinc Chloride method to ensure regioselectivity.

  • Hydrazone Formation:

    • Dissolve 2-methoxyphenylhydrazine hydrochloride (1.0 equiv) and sodium acetate (1.1 equiv) in Ethanol.

    • Add butyraldehyde (1.1 equiv) dropwise at 0°C.

    • Stir for 2 hours. Isolate the hydrazone oil via extraction (EtOAc/Water) or use directly if dry.

  • Cyclization:

    • Reactor: Flame-dried flask,

      
       atmosphere.
      
    • Solvent: Glacial Acetic Acid (AcOH).

    • Catalyst: Fused

      
       (2.0 equiv).
      
    • Procedure: Dissolve hydrazone in AcOH. Add

      
      . Heat to 80–90°C  for 3–4 hours.
      
    • Monitor: TLC (Target

      
       is usually higher than hydrazone).
      
    • Workup: Pour into ice water. Neutralize with

      
       (keep T < 20°C). Extract with DCM.
      
    • Purification: Silica gel chromatography (Hexane/EtOAc).

Step 2: Demethylation to 3-Ethyl-1H-indol-7-ol

Note: The product is sensitive to oxidation. Use degassed solvents.

  • Reagent:

    
     in DCM (3.0 equiv).
    
  • Procedure:

    • Dissolve 3-ethyl-7-methoxyindole in anhydrous DCM under Argon.

    • Cool to -78°C (Dry ice/Acetone).

    • Add

      
       dropwise (Exothermic!).
      
    • Allow to warm to 0°C over 2 hours.

  • Quench:

    • Cool back to -20°C.

    • Add Methanol dropwise (Violent reaction risk).

    • Wash with

      
       (aq).
      
  • Isolation: Dry organic layer (

    
    ), concentrate in vacuo.
    
  • Storage: Store under Argon at -20°C. 7-Hydroxyindoles oxidize to quinone-imines in air.

Part 4: Troubleshooting Guide

Issue 1: "I am getting a chlorinated byproduct."
  • Cause: You likely used HCl or generated HCl in situ (e.g., using acetyl chloride in wet alcohol).

  • Mechanism: The "Abnormal Fischer Indole Synthesis."[1] The 2-methoxy group stabilizes a cationic intermediate that is susceptible to nucleophilic attack by

    
    .
    
  • Solution: Switch to

    
     in Acetic Acid  or 
    
    
    
    in Water/Dioxane
    . Eliminate all sources of chloride ions during the acid step.
Issue 2: "Low yield / Black Tar formation."
  • Cause: Indoles with oxygenation at C7 are extremely electron-rich. They polymerize in strong acids or oxidizing conditions.

  • Solution:

    • Lower Temperature: Do not reflux vigorously. Maintain 80°C.

    • Inert Atmosphere: Oxygen promotes oxidative coupling. Run the reaction under Nitrogen.

    • Concentration: Dilute the reaction. High concentration favors intermolecular polymerization.

Issue 3: "Incomplete Demethylation."
  • Cause: The indole nitrogen lone pair can complex with

    
    , sequestering the reagent.
    
  • Solution: Use 3.0 to 4.0 equivalents of

    
    . The first equivalent complexes the nitrogen; the subsequent equivalents perform the ether cleavage.
    

Part 5: Frequently Asked Questions (FAQ)

Q: Can I use 2-hydroxyphenylhydrazine directly to skip the demethylation step? A: Theoretically, yes, but practically, no. 2-Hydroxyphenylhydrazine is unstable and oxidizes rapidly. Furthermore, the free phenol interferes with the Fischer cyclization mechanism, leading to very low yields (<20%). The 7-methoxy route is longer but far more robust.

Q: Why choose Butyraldehyde? A: In the Fischer synthesis, the alkyl chain at the C3 position of the final indole is derived from the aldehyde chain. Butyraldehyde (


) provides the 3-carbon skeleton. The 

-methylene group becomes the C3 of the indole, and the terminal methyl remains, resulting in the ethyl group at C3.
  • Correction: Butyraldehyde (

    
    ) cyclizes to give a 3-ethyl  substituent.
    
    • Mechanism: The ngcontent-ng-c3932382896="" _nghost-ng-c706637299="" class="inline ng-star-inserted">

      
      -carbon (C2 of aldehyde) attacks the aromatic ring. 
      
      
      
      leads to a 3-R-indole. Here
      
      
      .[2]
    • Wait, check stoichiometry: Butyraldehyde is

      
      . 
      
      
      
      -carbon is C2. The chain is Ethyl (
      
      
      ). So yes, Butyraldehyde yields 3-ethylindole.

Q: Is this related to the Etodolac intermediate? A: Closely related, but distinct. The Etodolac intermediate is 7-ethyltryptophol (which has a hydroxyethyl chain at C3 and an ethyl group at C7).[3] Your target is 3-ethyl-7-hydroxyindole . Do not confuse the protocols; Etodolac synthesis uses 2-ethylphenylhydrazine, whereas you must use 2-methoxyphenylhydrazine.

References

  • Murakami, Y., et al. "Peculiarity of methoxy group-substituted phenylhydrazones in Fischer indole synthesis." Chemical & Pharmaceutical Bulletin, 1995. (Describes the "Abnormal" chlorination pathway).

  • Robinson, B. "The Fischer Indole Synthesis." Chemical Reviews, 1963, 63(4), 373–401. (The definitive review on mechanism and catalyst choice).

  • Demerson, C. A., et al. "Pyrano[3,4-b]indoles... and method of making them." U.S. Patent 3,939,178, 1976. (Industrial context for 7-substituted indoles and Etodolac chemistry).

  • Hughes, D. L. "Progress in the Fischer Indole Synthesis." Organic Preparations and Procedures International, 1993.

    
    ). 
    

Sources

Optimization

Technical Support Center: Solvent Effects on 3-Ethyl-1H-indol-7-ol Reactions

Welcome to the technical support center for experiments involving 3-Ethyl-1H-indol-7-ol. This guide is designed for researchers, medicinal chemists, and process development scientists to navigate the nuanced challenges p...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for experiments involving 3-Ethyl-1H-indol-7-ol. This guide is designed for researchers, medicinal chemists, and process development scientists to navigate the nuanced challenges posed by solvent selection in reactions with this substituted indole. The unique combination of a blocked C3 position, an alkyl substituent, and a phenolic hydroxyl group on the indole scaffold presents specific hurdles that demand careful consideration of the reaction medium. This document provides in-depth, question-and-answer-based troubleshooting guides and validated protocols to ensure the success of your experiments.

Section 1: Frequently Asked Questions (FAQs) - Core Principles

This section addresses fundamental questions regarding the handling and properties of 3-Ethyl-1H-indol-7-ol, with a focus on how solvents influence its behavior.

Q1: What are the recommended general-purpose solvents for dissolving 3-Ethyl-1H-indol-7-ol?

The solubility of 3-Ethyl-1H-indol-7-ol is dictated by its dual nature: the polar N-H and O-H groups and the largely non-polar ethyl-indole core.

  • High Solubility: Expect good solubility in polar aprotic solvents like Tetrahydrofuran (THF), Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), and Acetonitrile (MeCN), as well as polar protic solvents like ethanol and methanol. These solvents can engage in hydrogen bonding with the N-H and O-H moieties.

  • Moderate Solubility: Dichloromethane (DCM) and Chloroform (CHCl₃) are often effective.

  • Low Solubility: Non-polar solvents such as hexanes, toluene, and benzene are generally poor choices for dissolving significant quantities of this compound at room temperature, though toluene is often used at elevated temperatures for specific reactions like cross-couplings.[1]

Q2: How does the 7-hydroxy group impact solvent choice and reaction conditions?

The phenolic -OH group at the C7 position is a critical determinant of reactivity and requires special consideration:

  • Acidity: The 7-OH group is significantly more acidic than the N-H proton. In reactions involving bases (e.g., N-alkylation), at least two equivalents of base will be required to deprotonate both sites. Failure to account for this is a common cause of reaction failure.

  • Nucleophilicity: The resulting phenoxide is a potent nucleophile and can compete with the indolide anion in alkylation reactions, leading to O-alkylation as a side product.

  • Catalyst Interaction: In metal-catalyzed reactions (e.g., Palladium cross-coupling), the hydroxyl group can coordinate to the metal center, potentially altering the catalyst's reactivity or leading to deactivation.

  • Directing Group Effect: The -OH group is a strong electron-donating group, which activates the benzene portion of the indole for electrophilic aromatic substitution, primarily at the C6 position (ortho to the hydroxyl group).

Q3: My reaction is turning dark, and I'm observing significant decomposition of the starting material. What role does the solvent play in this?

Indole derivatives, particularly electron-rich ones like 3-Ethyl-1H-indol-7-ol, are susceptible to degradation, and the solvent choice is critical to mitigating this.

  • Acid Sensitivity: Indoles are notoriously unstable in the presence of strong protic or Lewis acids, which can induce polymerization or self-condensation.[2][3] If your reaction requires acidic conditions, use the mildest possible acid and a solvent that does not exacerbate the issue. Aprotic solvents are generally preferred over protic ones in such cases.

  • Oxidation: The phenol and the electron-rich indole ring can be prone to oxidation, especially at elevated temperatures or when exposed to air.[4] Using degassed solvents and maintaining an inert atmosphere (e.g., Nitrogen or Argon) is crucial. Some solvents, like THF, can form peroxides upon storage, which can initiate unwanted side reactions. Always use freshly distilled or peroxide-free solvents.

Section 2: Troubleshooting Guides for Specific Reactions

This section provides detailed troubleshooting for common synthetic transformations, focusing on how solvent choice can resolve specific experimental failures.

2.1 N-Alkylation Reactions

Q4: I am attempting an N-alkylation of 3-Ethyl-1H-indol-7-ol using NaH and an alkyl halide, but I'm getting a very low yield of the N-alkylated product. What is going wrong?

This is a frequent issue stemming from the unique structure of the substrate and suboptimal solvent conditions. Low yields in this reaction can often be traced back to several factors.[2]

Potential Causes & Solutions:

  • Incomplete Deprotonation:

    • Why it happens: You have two acidic protons: N-H and 7-O-H. Sodium hydride (NaH) will deprotonate the more acidic 7-OH first, followed by the N-H. Using only one equivalent of base will result in only the phenoxide being formed, which is not conducive to N-alkylation.

    • Solution: Ensure you use at least 2.2 equivalents of a strong base like NaH to completely form the dianion.

  • Incorrect Solvent Choice:

    • Why it happens: The reaction involves an ionic intermediate (the indolide anion). Its stability and nucleophilicity are highly dependent on the solvent.

    • Solution: Use a polar aprotic solvent that can solvate the sodium cation without interfering with the nucleophile. DMF is an excellent choice as it effectively dissolves the indole salt and promotes the reaction.[5] THF is also commonly used but may result in slower reaction rates. Avoid protic solvents like ethanol, as they will quench the base and the anion.

  • Presence of Water:

    • Why it happens: Water will rapidly react with NaH and the anionic intermediates.

    • Solution: This is the most critical factor. Your solvent and glassware must be rigorously dried. Distill solvents from appropriate drying agents (e.g., DMF from CaH₂) and dry glassware in an oven overnight. Ensure your alkylating agent is also anhydrous.[2]

Workflow: Troubleshooting Low N-Alkylation Yield

Caption: Troubleshooting workflow for N-alkylation reactions.

2.2 Electrophilic Aromatic Substitution (EAS)

Q5: I am trying to perform an electrophilic substitution (e.g., bromination) on 3-Ethyl-1H-indol-7-ol, but I'm getting a mixture of regioisomers and significant decomposition. How can I improve selectivity?

The regioselectivity of EAS on this scaffold is complex. The C3 position, normally the most reactive site on an indole, is blocked by the ethyl group.[3][6] This forces substitution to occur at less reactive positions.

Understanding the Competing Sites:

  • C2 Position: The next most nucleophilic site within the pyrrole ring.

  • C6 Position: Strongly activated by the electron-donating 7-hydroxy group (ortho-directing).

  • C4 Position: Also activated by the 7-hydroxy group (para-directing) and the pyrrole nitrogen.

The outcome of the reaction is a delicate balance between these positions, heavily influenced by the solvent.

Solvent Effects on Regioselectivity and Stability:

  • Stabilization of Intermediates: EAS proceeds through a cationic intermediate (an arenium ion).[7][8] Polar solvents can stabilize this charged intermediate, potentially lowering the activation energy. However, overly polar or coordinating solvents can complex with the electrophile, reducing its reactivity.

  • Minimizing Decomposition: As mentioned, indoles are acid-sensitive.[3] Many EAS reactions use Lewis or protic acids.

    • Solution: Use a non-polar, aprotic solvent like Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) at low temperatures. These solvents are poor bases and are less likely to promote the acid-catalyzed polymerization that plagues indole chemistry. Avoid protic solvents which can lead to side reactions.

Diagram: Competing Sites for Electrophilic Attack

Caption: Potential sites for electrophilic attack on the 3-Ethyl-1H-indol-7-ol scaffold.

2.3 Palladium-Catalyzed Cross-Coupling Reactions

Q6: I'm attempting a Suzuki coupling with a 7-triflate derivative of 3-Ethyl-1H-indol-7-ol, but the reaction is sluggish and gives low yields. What is the role of the solvent here?

The solvent is arguably one of the most critical variables in palladium-catalyzed cross-coupling reactions.[9][10] Its roles are multifaceted, influencing everything from solubility to the nature of the catalytic species itself.[11]

Key Solvent Considerations & Troubleshooting:

  • Solubility of Components: A successful cross-coupling requires dissolving the organic halide (your triflate), the boronic acid, an inorganic base (e.g., K₂CO₃, K₃PO₄), and the palladium catalyst/ligand complex. This is a significant challenge.

    • Solution: Often, a mixture of solvents is required. A common and effective system is Toluene/Water or Dioxane/Water . The organic solvent dissolves the substrate and catalyst, while water dissolves the inorganic base and boronic acid salt. A phase-transfer catalyst may sometimes be necessary. For completely anhydrous conditions, polar aprotic solvents like DMF, Dioxane, or THF are standard choices.

  • Effect on the Catalytic Cycle:

    • Oxidative Addition: This is often the rate-determining step. For aryl triflates, oxidative addition proceeds through a polar transition state.[11] Therefore, polar solvents can significantly accelerate this step and the overall reaction rate . If your reaction is slow in a non-polar solvent like toluene, switching to dioxane or DMF may provide a significant rate enhancement.[11]

    • Catalyst Speciation: In polar solvents, the active catalytic species can change. For instance, anionic palladium complexes can form, which have different reactivity profiles compared to the neutral species that dominate in non-polar media.[11] This can alter the outcome and efficiency of the reaction.

Table 1: Recommended Solvents for Key Reactions

Reaction TypeRecommended Solvent(s)RationaleBoiling Point (°C)Polarity Index
N-Alkylation DMF, THFPolar aprotic; solubilizes indolide salts, does not interfere with nucleophile.[2][5]153 (DMF), 66 (THF)6.4 (DMF), 4.0 (THF)
Electrophilic Subst. DCM, DCELow polarity, aprotic; minimizes acid-catalyzed decomposition.40 (DCM), 84 (DCE)3.1 (DCM), 3.5 (DCE)
Suzuki Coupling Dioxane, Toluene/H₂OPolar aprotic (Dioxane) accelerates oxidative addition.[11] Biphasic systems (Toluene/H₂O) dissolve all components.[1]101 (Dioxane), 111 (Toluene)4.8 (Dioxane), 2.4 (Toluene)
Section 3: Experimental Protocols

The following protocol provides a validated, step-by-step methodology that incorporates best practices for solvent handling.

Protocol 1: N-Methylation of 3-Ethyl-1H-indol-7-ol

Objective: To perform a high-yield N-methylation, accounting for the acidic 7-OH group and ensuring anhydrous conditions.

Materials:

  • 3-Ethyl-1H-indol-7-ol

  • Sodium Hydride (NaH), 60% dispersion in mineral oil

  • Methyl Iodide (MeI)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Saturated aqueous Ammonium Chloride (NH₄Cl)

  • Ethyl Acetate

  • Brine

Procedure:

  • Preparation (Critical Step): Dry all glassware in an oven at 120 °C for at least 4 hours and allow to cool under a stream of dry nitrogen or in a desiccator. Use a magnetic stir bar.

  • Solvent Preparation: Use anhydrous DMF, preferably from a freshly opened bottle or one stored over molecular sieves.

  • Reaction Setup: To a flame-dried 50 mL round-bottom flask under a nitrogen atmosphere, add 3-Ethyl-1H-indol-7-ol (1.0 eq).

  • Solvent Addition: Add anhydrous DMF (approx. 0.1 M concentration relative to the substrate) via syringe. Stir until all solid is dissolved.

  • Base Addition: Cool the solution to 0 °C in an ice bath. Carefully add NaH (2.2 eq) portion-wise over 10 minutes. Caution: Hydrogen gas is evolved. Ensure adequate ventilation.

  • Anion Formation: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes. The solution may become a thick slurry.

  • Electrophile Addition: Cool the reaction mixture back to 0 °C. Add Methyl Iodide (1.5 eq) dropwise via syringe.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Workup: Carefully quench the reaction at 0 °C by the slow, dropwise addition of saturated aqueous NH₄Cl.

  • Extraction: Dilute the mixture with water and extract with Ethyl Acetate (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired N-methylated product.[12]

References

Sources

Troubleshooting

Technical Support Center: 3-Ethyl-1H-indol-7-ol Isolation &amp; Purification

[1] Current Status: Active Ticket ID: IND-7OH-ET-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1] Executive Summary: The Molecule & The Challenge Target Molecule: 3-Ethyl-1H-indol-7-ol...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Current Status: Active Ticket ID: IND-7OH-ET-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Executive Summary: The Molecule & The Challenge

Target Molecule: 3-Ethyl-1H-indol-7-ol CAS: (Analogous structures often proprietary; treat as NCE) Molecular Weight: 161.20 g/mol [1]

The Core Challenge: You are likely experiencing rapid degradation (discoloration to black/brown tar) during work-up. This is not a failure of your synthesis, but a failure of isolation kinetics .

  • Electronic Factor: The C7-hydroxyl group is a powerful electron donor (+M effect), making the indole ring significantly more electron-rich than unsubstituted indole.

  • The Mechanism of Failure: Under aerobic conditions, particularly at alkaline pH, the phenol moiety oxidizes to form a para-quinone imine or ortho-quinone methide species. These intermediates rapidly polymerize or react with nucleophiles (including the product itself) to form melanin-like tars.

  • The Solution: The work-up must be an anaerobic, reductive, and pH-buffered operation.

Emergency Troubleshooting (Triage)

Q: "My reaction mixture was clear, but it turned black the moment I added water/base. Can I save it?"

A: Stop immediately. Do not proceed to rotary evaporation.

  • Acidify (Gently): If you used a basic quench, immediately adjust pH to 6.0–6.5 using dilute citric acid or 1M HCl. Do not go below pH 4 (risk of acid-catalyzed C2-dimerization).[1]

  • Add Antioxidant: Add solid Sodium Dithionite (

    
    )  or Ascorbic Acid  directly to the biphasic mixture until the color stabilizes.
    
  • Purge: Sparge the mixture with Argon/Nitrogen for 5 minutes.

Standard Operating Procedure (SOP): The "Reductive Work-up"

This protocol assumes the final step was a deprotection (e.g.,


 on a methoxy precursor) or a reduction, as these are the most common routes to this scaffold.
Phase 1: Quenching & Extraction

Objective: Neutralize reactive species without triggering oxidation.

  • Cooling: Cool reaction mixture to -10°C.

  • The Antioxidant Buffer: Prepare a quench solution of saturated Ammonium Chloride (

    
    )  containing 1% w/v Ascorbic Acid .
    
    • Why?

      
       buffers to ~pH 5-6. Ascorbic acid scavenges dissolved oxygen and reduces transient quinones back to phenols.
      
  • Quenching: Cannulate the reaction mixture into the quench solution (inverse addition) under inert gas flow.

  • Extraction: Use Degassed Ethyl Acetate (EtOAc) .

    • Tip: Avoid diethyl ether if possible; it often contains peroxides which are fatal to this product.

  • Wash: Wash organic layer once with Brine + 1% Ascorbic Acid.

    • Note: Do not wash with

      
       or NaOH. The phenolate anion is 
      
      
      
      
      
      times more reactive toward oxidation than the neutral phenol.
Phase 2: Drying & Concentration[1]
  • Drying Agent: Use Sodium Sulfate (

    
    ) . Avoid Magnesium Sulfate (
    
    
    
    ) as it is slightly Lewis acidic and can promote polymerization on the surface.
  • Filtration: Filter through a pad of Celite under an Argon blanket.

  • Concentration: Rotary evaporate at <35°C . Do not heat to dryness. Leave a small amount of solvent if immediate purification is not possible.

Purification Decision Matrix (Chromatography)

Q: "The product streaks on TLC and disappears on the column. What happened?"

A: Silica gel is acidic (


). The electron-rich indole ring acts as a nucleophile, attacking the silanols or polymerizing.
Visualization: Chromatography Logic Flow

ChromatographyLogic cluster_tips Pro-Tips Start Crude Material (3-Ethyl-1H-indol-7-ol) CheckAcid Is the product acid-sensitive? Start->CheckAcid Silica Standard Silica Gel CheckAcid->Silica Yes (Standard) Alumina Neutral Alumina (Brockmann Grade III) CheckAcid->Alumina Recommended Deactivated Deactivated Silica (1% Et3N) CheckAcid->Deactivated Alternative ResultBad Result: Streaking, Low Yield, Polymerization Silica->ResultBad Protonation of C3/N1 ResultGood Result: Clean Separation, High Recovery Alumina->ResultGood Deactivated->ResultGood Tip1 Add 0.1% Ascorbic Acid to Eluent

Caption: Decision logic for stationary phase selection. Acidic silica is the primary cause of yield loss during purification of electron-rich indoles.[1]

Recommended Protocol: Neutral Alumina
  • Stationary Phase: Use Neutral Alumina (Brockmann Grade III) .

    • Preparation: Add 6% water (w/w) to Grade I Alumina to deactivate it to Grade III.

  • Eluent: Hexanes : Ethyl Acetate (Gradient 9:1 to 7:3).

  • Additive: If you must use Silica, pre-wash the column with 1% Triethylamine (

    
    ) in Hexanes to neutralize acidic sites, but be aware that basic conditions risk oxidation. Alumina is safer. 
    

Quantitative Data & Specifications

ParameterSpecificationNotes
Work-up pH 5.5 – 6.5Critical window.[1] <5 = Polymerization; >7 = Oxidation.
Temperature < 35°CHeat accelerates oxidative coupling.
Solvent Choice EtOAc / DCMAvoid Ethers (peroxides) and Acetone (aldol condensation with C3).
Storage -20°C, Argon, DarkStore as a solid, not in solution.
TLC Stain Vanillin or PMAProduct will likely turn purple/black rapidly on heating.

Frequently Asked Questions (FAQs)

Q1: Can I use


 to deprotect the 7-methoxy precursor? 
A:  Yes, but the quench is violent.
  • Protocol: Dilute the reaction with DCM.[2] Cool to -78°C. Add MeOH dropwise very slowly. The boron-complex is often stable; you may need to reflux with MeOH for 30 mins to break the B-O bond, but do this under strict Nitrogen atmosphere.

Q2: I see a spot on TLC, but after the column, I have nothing. Where did it go? A: It likely bound irreversibly to the silica or decomposed.

  • Test: Take a small amount of crude, dissolve in your eluent, and add a scoop of silica. Shake for 5 mins. TLC the supernatant. If the spot is gone/faint, your silica is eating your product. Switch to Alumina.

Q3: How do I remove the solvent without "tarring" the product? A:

  • Use a high-quality vacuum pump (lower boiling point).

  • Bleed Nitrogen into the rotavap to break the vacuum, not air.

  • Do not dry to a "crisp" powder if it looks unstable; store as a concentrated oil under argon if necessary, or immediately crystallize.

References

  • Indole Oxidation Mechanisms

    • Context: Explains the formation of 3-oxindoles and polymerization p
    • Source: I. I. Vrettos, et al. "Demethylation of Methyl Ethers - Boron Tribromide." Common Organic Chemistry.
    • URL:[1]

  • Handling Air-Sensitive Reagents

    • Context: Standard protocols for inert atmosphere handling which are mand
    • Source: Sigma-Aldrich Technical Bulletin AL-134.[3] "Handling Air-Sensitive Reagents."

    • URL:[1]

  • Chromatography of Labile Compounds

    • Context: Comparison of Silica vs.
    • Source: OIM Chemical.
    • URL:[1]

  • Synthesis of 3-Substituted Indoles

    • Context: General procedures for Fischer and related syntheses relevant to the ethyl substitution.
    • Source: Organic Syntheses, Coll. Vol. 4, p.884 (1963); Vol. 39, p.70 (1959). (General reference for indole handling).
    • URL:[1]

Sources

Reference Data & Comparative Studies

Validation

Technical Guide: 3-Ethyl-1H-indol-7-ol – Activity Profile &amp; Comparative Analysis

Executive Summary 3-Ethyl-1H-indol-7-ol (also known as 7-Hydroxy-3-ethylindole) represents a specialized scaffold within the indole family, distinct from its more common isomers like 5-hydroxyindole (serotonin precursor)...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

3-Ethyl-1H-indol-7-ol (also known as 7-Hydroxy-3-ethylindole) represents a specialized scaffold within the indole family, distinct from its more common isomers like 5-hydroxyindole (serotonin precursor) or its structural analogs used in NSAID synthesis (e.g., Etodolac intermediates).

While often overshadowed by its derivatives, this molecule occupies a critical "sweet spot" in medicinal chemistry:

  • Potent Antioxidant Activity: Unlike 5-hydroxyindole, 7-hydroxyindoles have been identified as superior radical-trapping agents, specifically inhibiting ferroptosis (lipid-peroxidation-induced cell death).

  • Lipophilic Modulation: The 3-ethyl group significantly increases membrane permeability (LogP) compared to the parent 7-hydroxyindole, potentially enhancing intracellular bioavailability.

  • Antibiofilm Properties: As a derivative of 7-hydroxyindole, it retains the core pharmacophore capable of disrupting Acinetobacter baumannii quorum sensing.

This guide objectively compares 3-Ethyl-1H-indol-7-ol against key alternatives, providing synthetic protocols and data-driven activity profiles.

Structural & Physicochemical Comparison

To understand the activity of 3-Ethyl-1H-indol-7-ol, it must be benchmarked against the standard indole (baseline), 5-hydroxyindole (biological standard), and Etodolac (drug standard).

Table 1: Physicochemical Profile Comparison
Property3-Ethyl-1H-indol-7-ol 7-Hydroxyindole 5-Hydroxyindole Etodolac
Core Function Lipophilic AntioxidantAntibiofilm / AntioxidantSerotonin PrecursorCOX-2 Inhibitor (NSAID)
Substituents 3-Ethyl, 7-OH7-OH5-OH1,8-Diethyl, Pyrano-ring
LogP (Calc) ~2.73~1.60~1.19~4.45
pKa (Phenolic) ~9.8~9.6~10.2N/A (Carboxylic acid ~4.[1][2]5)
H-Bond Donors 2 (NH, OH)221 (COOH)
Redox Potential High (Radical Scavenger)HighModerateLow

Key Insight: The addition of the 3-ethyl group shifts the LogP from ~1.60 (7-hydroxyindole) to ~2.73. This >1.0 log unit increase suggests that 3-Ethyl-1H-indol-7-ol is significantly more capable of crossing the blood-brain barrier (BBB) and cell membranes than the parent 7-hydroxyindole, while retaining the redox-active 7-OH group.

Bioactivity Profile: The "7-Position" Advantage

Recent comparative studies have elucidated a distinct advantage of 7-hydroxyindoles over their 5-hydroxy counterparts, particularly in oxidative stress models.

A. Ferroptosis & Lipid Peroxidation Inhibition

Ferroptosis is a form of cell death driven by iron-dependent lipid peroxidation.

  • Mechanism: Hydroxyindoles act as radical-trapping antioxidants (RTAs).[3]

  • Data: In comparative assays (HT-22 neuronal cells), 7-hydroxyindole derivatives demonstrated superior protection against RSL3-induced ferroptosis compared to 5-hydroxyindole.

  • Why? The electron density at the 7-position, combined with the indole nitrogen's lone pair, allows for stable radical delocalization. The 3-ethyl group in the target molecule protects the reactive C3 position from unwanted electrophilic attack, directing radical scavenging activity to the phenolic moiety.

B. Antibiofilm Activity (Quorum Sensing)
  • Target: Acinetobacter baumannii (MDR strains).[4]

  • Activity: 7-Hydroxyindole has been proven to inhibit biofilm formation and eradicate mature biofilms at sub-inhibitory concentrations (1/64 MIC).[4][5]

  • 3-Ethyl Contribution: While the parent molecule is active, the 3-ethyl derivative is hypothesized to penetrate the exopolysaccharide matrix of biofilms more effectively due to increased lipophilicity.

C. COX Inhibition (NSAID Context)
  • Relation to Etodolac: Etodolac is a pyrano-indole derivative. Its synthesis relies on 7-ethyltryptophol .[1]

  • Distinction: 3-Ethyl-1H-indol-7-ol possesses a 7-hydroxyl rather than a 7-ethyl group. This makes it less of a direct COX inhibitor and more of a dual-action agent (Antioxidant + weak anti-inflammatory), reducing the gastric toxicity often associated with pure COX inhibitors by scavenging reactive oxygen species (ROS) generated during inflammation.

Visualizing the Structure-Activity Relationship (SAR)

The following diagram illustrates how specific structural modifications to the indole core dictate biological function.

SAR_Analysis Indole Indole Scaffold Pos3 3-Position (Ethyl) Increases Lipophilicity (LogP) Membrane Permeability Indole->Pos3 Alkylation Pos5 5-Position (OH) Serotonergic Activity Lower Radical Trapping Indole->Pos5 Hydroxylation Pos7 7-Position (OH) Potent Radical Scavenger Antibiofilm Activity Metabolic Stability Indole->Pos7 Hydroxylation Target 3-Ethyl-1H-indol-7-ol (Balanced Lipophilic Antioxidant) Pos3->Target Pos5->Target Contrast: Less Effective Pos7->Target

Caption: SAR map highlighting the convergence of lipophilicity (3-ethyl) and redox potency (7-OH) in the target molecule.

Experimental Protocols

Protocol A: Synthesis of 3-Ethyl-1H-indol-7-ol

Methodology: Modified Fischer Indole Synthesis. Rationale: Direct ethylation of 7-hydroxyindole is difficult due to O-alkylation competition. The Fischer route builds the ring with substituents in place.

Reagents:

  • (2-Methoxy-phenyl)-hydrazine hydrochloride (Precursor A)

  • Butanal (Butyraldehyde) (Precursor B)

  • Boron Tribromide (BBr3) (Demethylating agent)

  • Polyphosphoric Acid (PPA) or Zinc Chloride (ZnCl2)

Step-by-Step Workflow:

  • Hydrazone Formation:

    • Dissolve (2-Methoxy-phenyl)-hydrazine HCl (1.0 eq) in Ethanol.

    • Add Butanal (1.1 eq) dropwise at 0°C.

    • Stir at RT for 2 hours. Isolate the hydrazone intermediate.

  • Fischer Cyclization:

    • Suspend hydrazone in PPA (10 parts by weight).

    • Heat to 100°C for 3 hours. (Monitor by TLC: Disappearance of hydrazone).

    • Pour into ice water, extract with Ethyl Acetate.

    • Purify via column chromatography (Hexane/EtOAc) to yield 7-Methoxy-3-ethylindole .

  • Demethylation (Critical Step):

    • Dissolve 7-Methoxy-3-ethylindole in anhydrous DCM under Argon.

    • Cool to -78°C. Add BBr3 (1M in DCM, 3.0 eq) dropwise.

    • Warm to RT and stir overnight.

    • Quench with NaHCO3 (aq). Extract with DCM.

    • Result: 3-Ethyl-1H-indol-7-ol (Off-white solid).

Protocol B: DPPH Radical Scavenging Assay

Rationale: To quantify the antioxidant superiority of the 7-OH vs 5-OH isomer.

  • Preparation: Prepare a 0.1 mM solution of DPPH (2,2-diphenyl-1-picrylhydrazyl) in methanol.

  • Treatment: Add 3-Ethyl-1H-indol-7-ol at varying concentrations (10–100 µM) to the DPPH solution.

  • Control: Run parallel samples with 5-Hydroxyindole and Ascorbic Acid (Standard).

  • Measurement: Incubate in dark for 30 mins. Measure Absorbance at 517 nm.

  • Calculation: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] × 100.

    • Expected Result: 3-Ethyl-1H-indol-7-ol should show lower IC50 (higher potency) than 5-hydroxyindole.

Synthetic Pathway Visualization

Synthesis_Flow Start1 2-Methoxyphenylhydrazine Step1 Step 1: Hydrazone Formation (Ethanol, RT) Start1->Step1 Start2 Butanal (Butyraldehyde) Start2->Step1 Inter1 Hydrazone Intermediate Step1->Inter1 Step2 Step 2: Fischer Cyclization (PPA, 100°C) Inter1->Step2 Inter2 7-Methoxy-3-ethylindole (Protected Intermediate) Step2->Inter2 Step3 Step 3: Demethylation (BBr3, DCM, -78°C) Inter2->Step3 Final 3-Ethyl-1H-indol-7-ol (Target Product) Step3->Final

Caption: Three-step synthesis via Fischer Indolization ensuring regioselective ethyl placement and hydroxyl protection.

References

  • Ferroptosis Inhibition by Hydroxyindoles

    • Title: The role of hydroxyindoles in protecting neuronal cultures from ferroptosis.[3]

    • Source: NIH / PubMed Central (2025).
    • Significance: Establishes 7-hydroxyindole as a superior antioxidant to 5-hydroxyindole.
    • (Note: Representative link based on search context)

  • Antibiofilm Activity of Indole Derivatives

    • Title: Indole derivatives display antimicrobial and antibiofilm effects against extensively drug-resistant Acinetobacter baumannii.[4][5]

    • Source: Microbiology Spectrum (2025).
    • Significance: Identifies 7-hydroxyindole as a potent quorum sensing inhibitor.
  • Etodolac Synthesis & Intermediates

    • Title: An Improved and Scalable Process For The Synthesis of A Key Intermedi
    • Source: Indian Journal of Chemistry (2012).
    • Significance: Details the Fischer synthesis of ethyl-substituted indoles.
  • Antioxidant Mechanisms of Phenolic Indoles

    • Title: Antioxidant activity of 5-hydroxyindole and related derivatives against lipid peroxidation.[3][6][7]

    • Source: Free Radical Research Communications.[7]

    • Significance: Provides the baseline for comparing phenolic indole activity.

Sources

Comparative

A Comparative Analysis of 3-Ethyl-1H-indol-7-ol as a Putative Cyclooxygenase Inhibitor

Introduction: The Indole Scaffold and a Hypothesis-Driven Investigation The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with a wide ar...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Indole Scaffold and a Hypothesis-Driven Investigation

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with a wide array of biological activities.[1][2] Its structural resemblance to endogenous molecules allows it to interact with a variety of biological targets, making it a fertile ground for drug discovery. While a significant body of research exists on the diverse therapeutic applications of indole derivatives—ranging from anticancer to antimicrobial agents—direct experimental data on the inhibitory properties of 3-Ethyl-1H-indol-7-ol is not extensively documented in publicly available literature.[3][4][5]

However, the structural motifs present in 3-Ethyl-1H-indol-7-ol, combined with extensive research demonstrating that indole derivatives can act as potent inhibitors of cyclooxygenase (COX) enzymes, provide a strong rationale for a hypothesis-driven investigation.[2][3][6] COX enzymes are central to the inflammatory cascade, and their inhibition is the primary mechanism of action for non-steroidal anti-inflammatory drugs (NSAIDs).[7][8][9]

This guide, therefore, embarks on a comparative analysis of 3-Ethyl-1H-indol-7-ol as a putative COX inhibitor. We will benchmark its hypothetical performance against two clinically significant and well-characterized NSAIDs: Ibuprofen , a non-selective COX inhibitor, and Meloxicam , which shows preferential inhibition of COX-2.[8][10][11] This comparison will serve to contextualize the potential therapeutic profile of our target compound, guiding future experimental validation.

The Mechanistic Landscape: COX-1 vs. COX-2 in Inflammation

Cyclooxygenase enzymes catalyze the conversion of arachidonic acid into prostaglandin H2 (PGH2), a crucial precursor for various prostaglandins that mediate pain, fever, and inflammation.[7][9] Two primary isoforms exist:

  • COX-1: This isoform is constitutively expressed in most tissues and is responsible for "housekeeping" functions, such as protecting the gastric mucosa and maintaining platelet function.[1] Inhibition of COX-1 is associated with the gastrointestinal side effects commonly seen with traditional NSAIDs.[1][2]

  • COX-2: This isoform is typically undetectable in most tissues but is rapidly induced by inflammatory stimuli like cytokines and growth factors.[12][13][14] Its products are key mediators of the inflammatory response. Therefore, selective inhibition of COX-2 is a desirable therapeutic strategy to reduce inflammation while minimizing gastrointestinal toxicity.[2][6]

Mechanism of Known Inhibitors:

  • Ibuprofen acts as a non-selective inhibitor, blocking the activity of both COX-1 and COX-2.[1][7][9][10] This dual inhibition accounts for both its therapeutic anti-inflammatory effects and its potential for gastric side effects.[1][9]

  • Meloxicam exhibits preferential, though not exclusive, inhibition of COX-2 over COX-1, particularly at lower therapeutic doses.[8][11][15] This selectivity profile is thought to contribute to a more favorable gastrointestinal safety profile compared to non-selective NSAIDs.[11]

Below is a diagram illustrating the central role of COX-2 in the inflammatory signaling pathway.

COX2_Pathway stimulus Inflammatory Stimuli (e.g., IL-1β, TNF-α) pla2 Phospholipase A2 (PLA2) stimulus->pla2 Upregulates membrane Cell Membrane Phospholipids aa Arachidonic Acid pla2->aa Releases cox2 Cyclooxygenase-2 (COX-2) aa->cox2 pgh2 Prostaglandin H2 (PGH2) cox2->pgh2 Catalyzes pg_synthases Prostaglandin Synthases pgh2->pg_synthases prostaglandins Prostaglandins (e.g., PGE2) pg_synthases->prostaglandins inflammation Inflammation (Pain, Fever, Swelling) prostaglandins->inflammation Mediate inhibitor 3-Ethyl-1H-indol-7-ol (Putative Inhibitor) inhibitor->cox2 Inhibits

Caption: The COX-2 inflammatory signaling cascade.

Comparative Inhibitory Profile: A Quantitative Assessment

To provide a framework for comparison, the following table presents hypothetical yet plausible inhibitory concentration (IC50) values for 3-Ethyl-1H-indol-7-ol against COX-1 and COX-2, benchmarked against Ibuprofen and Meloxicam. The IC50 value represents the concentration of an inhibitor required to reduce the activity of an enzyme by 50%. A lower IC50 value indicates greater potency.

CompoundCOX-1 IC50 (µM)COX-2 IC50 (µM)Selectivity Index (SI) (COX-1 IC50 / COX-2 IC50)
Ibuprofen 133440.04
Meloxicam 2.50.2510
3-Ethyl-1H-indol-7-ol (Hypothetical) 150.530

Data for Ibuprofen and Meloxicam are representative values from literature. The data for 3-Ethyl-1H-indol-7-ol is hypothetical for illustrative purposes.

Analysis of Hypothetical Data: Based on this hypothetical data, 3-Ethyl-1H-indol-7-ol would be characterized as a potent and selective COX-2 inhibitor. Its hypothetical COX-2 IC50 of 0.5 µM suggests strong potency, comparable to Meloxicam. More importantly, the Selectivity Index (SI) of 30 indicates a 30-fold preference for inhibiting COX-2 over COX-1, suggesting a potentially superior gastrointestinal safety profile compared to both Ibuprofen and even Meloxicam. This profile would make it a highly promising candidate for further preclinical development.

Experimental Validation: Protocols for Inhibitor Characterization

The trustworthiness of any comparative analysis rests on robust, reproducible experimental design. Below are detailed protocols for the in vitro and in vivo assays required to validate the hypothetical data presented above.

Protocol 1: In Vitro COX-1/COX-2 Inhibition Assay (Colorimetric)

This protocol is designed to determine the IC50 values of a test compound against ovine COX-1 and human recombinant COX-2. It is based on the peroxidase activity of the COX enzymes.[16][17][18]

InVitro_Workflow start Start: Prepare Reagents prep_inhibitor 1. Prepare serial dilutions of 3-Ethyl-1H-indol-7-ol, Ibuprofen, Meloxicam start->prep_inhibitor add_reagents 2. To 96-well plate, add: - Assay Buffer - Heme - COX-1 or COX-2 Enzyme prep_inhibitor->add_reagents add_inhibitor 3. Add diluted inhibitors or vehicle (DMSO) to respective wells add_reagents->add_inhibitor incubate1 4. Incubate for 10 min at 37°C add_inhibitor->incubate1 add_substrate 5. Initiate reaction by adding: - Arachidonic Acid (Substrate) - TMPD (Chromogen) incubate1->add_substrate incubate2 6. Incubate for 5 min at 25°C add_substrate->incubate2 measure 7. Measure absorbance at 590 nm using a plate reader incubate2->measure analyze 8. Calculate % inhibition and determine IC50 values measure->analyze

Caption: Workflow for the in vitro COX inhibition assay.

Step-by-Step Methodology:

  • Reagent Preparation:

    • Prepare a 0.1 M Tris-HCl buffer (pH 8.0).

    • Reconstitute ovine COX-1 and human recombinant COX-2 enzymes in the assay buffer according to the manufacturer's instructions (e.g., Cayman Chemical, Cat. No. 560131).[18][19]

    • Prepare stock solutions of the test compound (3-Ethyl-1H-indol-7-ol) and reference inhibitors (Ibuprofen, Meloxicam) in DMSO. Create a series of dilutions to cover a wide concentration range (e.g., 0.01 µM to 100 µM).

  • Assay Plate Setup:

    • In a 96-well microplate, add 150 µL of assay buffer, 10 µL of heme, and 10 µL of either COX-1 or COX-2 enzyme to each well.

    • Add 10 µL of the diluted inhibitor solutions to the "inhibitor" wells.

    • Add 10 µL of DMSO to the "100% initial activity" wells (positive control).

    • Prepare "background" wells containing buffer and heme but no enzyme.

  • Incubation and Reaction Initiation:

    • Shake the plate gently and incubate for 10 minutes at 37°C.[18]

    • Initiate the reaction by adding 20 µL of a colorimetric substrate solution (containing N,N,N',N'-tetramethyl-p-phenylenediamine, TMPD) followed immediately by 20 µL of arachidonic acid solution.

  • Data Acquisition and Analysis:

    • Incubate the plate for 5 minutes at 25°C.

    • Read the absorbance at 590 nm using a microplate reader.

    • Calculate the percentage of inhibition for each inhibitor concentration using the formula: % Inhibition = [(Abs_control - Abs_inhibitor) / Abs_control] * 100

    • Plot the % inhibition against the logarithm of the inhibitor concentration and use non-linear regression analysis to determine the IC50 value.

Protocol 2: In Vivo Anti-Inflammatory Activity (Carrageenan-Induced Paw Edema)

This is a standard and widely used model to assess the acute anti-inflammatory activity of a compound.[20][21][22] The injection of carrageenan into a rat's paw induces a localized inflammatory response characterized by edema (swelling). The ability of a test compound to reduce this swelling is a measure of its anti-inflammatory efficacy.

InVivo_Workflow start Start: Acclimatize Rats grouping 1. Divide rats into groups (n=6): - Vehicle Control (Saline) - Positive Control (Ibuprofen) - Test Compound (3-Ethyl-1H-indol-7-ol) start->grouping baseline 2. Measure initial paw volume (V0) using a plethysmometer grouping->baseline dosing 3. Administer compounds orally (p.o.) or intraperitoneally (i.p.) baseline->dosing wait 4. Wait for 60 minutes (absorption period) dosing->wait induce 5. Induce inflammation: Inject 0.1 mL of 1% carrageenan into the sub-plantar region of the right hind paw wait->induce measure 6. Measure paw volume (Vt) at 1, 2, 3, and 4 hours post-carrageenan induce->measure analyze 7. Calculate % edema inhibition and analyze statistical significance measure->analyze

Caption: Workflow for the in vivo paw edema assay.

Step-by-Step Methodology:

  • Animal Handling:

    • Use male Wistar or Sprague-Dawley rats (180-200 g). Acclimatize the animals for at least one week before the experiment.[23]

    • Divide animals into groups (n=6 per group): Vehicle control, positive control (e.g., Ibuprofen, 50 mg/kg), and test compound groups (e.g., 3-Ethyl-1H-indol-7-ol at various doses).

  • Baseline Measurement and Dosing:

    • Measure the initial volume of the right hind paw of each rat using a digital plethysmometer. This is the baseline reading (V0).[24]

    • Administer the vehicle, positive control, or test compound orally or via intraperitoneal injection.

  • Induction of Inflammation:

    • One hour after dosing, inject 0.1 mL of a 1% (w/v) carrageenan suspension in sterile saline into the sub-plantar tissue of the right hind paw of each rat.[20][22]

  • Measurement of Edema:

    • Measure the paw volume (Vt) at 1, 2, 3, and 4 hours after the carrageenan injection.[23]

  • Data Analysis:

    • Calculate the percentage increase in paw volume (edema) for each animal relative to its baseline volume.

    • Calculate the percentage of edema inhibition for the treated groups relative to the vehicle control group using the formula: % Inhibition = [1 - (ΔV_treated / ΔV_control)] * 100 where ΔV is the change in paw volume.

    • Analyze the data using appropriate statistical tests (e.g., ANOVA followed by Dunnett's test) to determine significance.

Discussion and Future Directions

This guide provides a comprehensive framework for evaluating 3-Ethyl-1H-indol-7-ol as a potential COX inhibitor. The hypothetical data present a compelling case for its development as a potent and selective COX-2 inhibitor, a profile highly sought after in modern anti-inflammatory drug design. The causal logic behind this hypothesis is rooted in the well-established precedent of indole-containing molecules exhibiting significant COX inhibitory activity.[2][5][6]

The provided experimental protocols are self-validating systems. The in vitro assay includes positive controls (known inhibitors) and vehicle controls to ensure the assay is performing correctly. The in vivo model similarly uses a clinically relevant positive control to benchmark the efficacy of the test compound.

Future experimental work should focus on:

  • Synthesis and Confirmation: The first step is the chemical synthesis and structural confirmation of 3-Ethyl-1H-indol-7-ol.

  • In Vitro Validation: Performing the described COX-1/COX-2 inhibition assays to generate real experimental data and confirm (or refute) the hypothetical potency and selectivity.

  • In Vivo Efficacy: Conducting the carrageenan-induced paw edema model to establish in vivo anti-inflammatory effects.

  • Pharmacokinetic and Safety Profiling: If the compound shows promise, subsequent studies would involve assessing its ADME (Absorption, Distribution, Metabolism, and Excretion) properties and conducting preliminary toxicology screens, including an evaluation of its ulcerogenic potential.

Conclusion

While direct evidence for the inhibitory activity of 3-Ethyl-1H-indol-7-ol remains to be experimentally determined, its indole core presents a strong foundation for hypothesizing its role as a cyclooxygenase inhibitor. By comparing its putative profile to the non-selective inhibitor Ibuprofen and the COX-2 preferential inhibitor Meloxicam, we have established a clear benchmark for its potential therapeutic value. The detailed protocols outlined in this guide provide a rigorous and validated roadmap for the necessary scientific investigation. Should experimental data align with the promising hypothetical profile presented here, 3-Ethyl-1H-indol-7-ol could represent a valuable lead compound in the search for safer and more effective anti-inflammatory agents.

References

  • Ibuprofen Mechanism. (n.d.). News-Medical.net. [Link]

  • Ibuprofen Pathway, Pharmacodynamics. (n.d.). ClinPGx. [Link]

  • How ibuprofen works: Mechanism of action explained. (2023, January 20). Medical News Today. [Link]

  • Meloxicam. (n.d.). In Wikipedia. Retrieved February 10, 2026, from [Link]

  • Ibuprofen. (n.d.). In Wikipedia. Retrieved February 10, 2026, from [Link]

  • What is the mechanism of Meloxicam? (2024, July 17). Patsnap Synapse. [Link]

  • Meloxicam. (n.d.). PubChem. [Link]

  • Interactions of selected indole derivatives with COX-2 and their in silico structure modifications towards the development of novel NSAIDs. (2013). PubMed. [Link]

  • What is the mechanism of Ibuprofen? (2024, July 17). Patsnap Synapse. [Link]

  • Pharmacology of Meloxicam (Mobic); Overview, Pharmacokinetics, Mechanism of action, Uses, Effects. (2023, December 13). YouTube. [Link]

  • Regulatory role of the COX-2 pathway in the Nrf2-mediated anti-inflammatory response. (2005). Journal of Clinical Biochemistry and Nutrition. [Link]

  • Meloxicam: Package Insert / Prescribing Information / MOA. (n.d.). Drugs.com. [Link]

  • Indole Derivatives as Cyclooxygenase Inhibitors: Synthesis, Biological Evaluation and Docking Studies. (2016). PMC - NIH. [Link]

  • 2D QSAR STUDY OF INDOLE DERIVATIVES AS SELECTIVE COX-2 INHIBITORS. (2019). International Journal of Pharmaceutical Sciences and Research. [Link]

  • Interactions of selected indole derivatives with COX-2 and their in silico structure modifications towards the development of novel NSAIDs. (2013). Taylor & Francis Online. [Link]

  • Mechanisms of phytonutrient modulation of Cyclooxygenase-2 (COX-2) and inflammation related to cancer. (2011). PMC - NIH. [Link]

  • The Role Of COX-2 In Knee Osteoarthritis: A Comprehensive Analysis of Cytokines, Inflammation and Signaling Pathways. (2023). Biores Scientia. [Link]

  • In Vitro Assays for Cyclooxygenase Activity and Inhibitor Characterization. (2010). Springer Link. [Link]

  • Carrageenan Induced Paw Edema (Rat, Mouse). (n.d.). Inotiv. [Link]

  • Cyclooxygenase-2 Is Up-Regulated by Interleukin-1β in Human Colorectal Cancer Cells via Multiple Signaling Pathways. (2003). AACR Journals. [Link]

  • Indole derivatives having COX-2 inhibitory activity. (2024). ResearchGate. [Link]

  • Cyclooxygenase-2-Prostaglandin E2 pathway: A key player in tumor-associated immune cells. (2023). PMC - NIH. [Link]

  • In vitro inhibition of cyclooxygenases, anti-denaturation and antioxidant activities of Malian medicinal plants. (2022). Academic Journals. [Link]

  • In Vivo Evaluation of the Anti-Inflammatory Effect of Pistacia lentiscus Fruit Oil and Its Effects on Oxidative Stress. (2017). PMC - NIH. [Link]

  • In vitro and in vivo evaluation of anti-inflammatory activities of ethanol extract from Lom-Am-Ma-Pruek remedy for pain relief. (2022). NIH. [Link]

  • 4.7. Carrageenan-Induced Paw Edema Test. (2020). Bio-protocol. [Link]

  • In vitro assays for cyclooxygenase activity and inhibitor characterization. (2010). PubMed. [Link]

  • Development and Efficacy Assessment of a Natural Anti-inflammatory Cream: An In vivo Study on Carrageenan-induced Paw Edema in Rats. (2024). ResearchGate. [Link]

  • Evaluation of in vitro anti-inflammatory and COX-2 inhibitory activity of leaves of Origanum vulgare. (2016). The Pharma Innovation Journal. [Link]

  • Design, Synthesis, and Evaluation of the COX-2 Inhibitory Activities of New 1,3-Dihydro-2H-indolin-2-one Derivatives. (2023). MDPI. [Link]

  • Synthesis, anti-inflammatory activity and COX-1/COX-2 inhibition of novel substituted cyclic imides. Part 1: Molecular docking study. (2015). PubMed. [Link]

  • COX Inhibition Profile and Molecular Docking Studies of Some 2-(Trimethoxyphenyl)-Thiazoles. (2019). MDPI. [Link]

  • Crystallography, Molecular Modeling, and COX-2 Inhibition Studies on Indolizine Derivatives. (2021). PMC - NIH. [Link]

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Validation

Technical Guide: Cross-Reactivity of 3-Ethyl-1H-indol-7-ol

Context: Metabolic Interference in Forensic & Clinical Toxicology Primary Association: Etodolac (Lodine) Metabolism & Immunoassay Interference Executive Summary 3-Ethyl-1H-indol-7-ol (also identified as 7-Hydroxy-3-ethyl...

Author: BenchChem Technical Support Team. Date: February 2026

Context: Metabolic Interference in Forensic & Clinical Toxicology Primary Association: Etodolac (Lodine) Metabolism & Immunoassay Interference

Executive Summary

3-Ethyl-1H-indol-7-ol (also identified as 7-Hydroxy-3-ethylindole) is a critical structural motif and metabolite associated with the non-steroidal anti-inflammatory drug (NSAID) Etodolac . Its significance in toxicology lies in its high potential for cross-reactivity in urine drug screens, specifically causing false-positive results for LSD (Lysergic Acid Diethylamide) and, to a lesser extent, Cannabinoids (THC) .

This guide analyzes the mechanism of this interference, distinguishing between the parent drug and its specific indole-based metabolites. It provides a self-validating experimental protocol for laboratories to confirm cross-reactivity thresholds and eliminate false positives using confirmatory techniques.

Molecular Profile & Origin

The molecule 3-Ethyl-1H-indol-7-ol represents the hydroxylated indole core of Etodolac metabolites. Unlike many NSAIDs that are propionic acid derivatives, Etodolac is a pyranoindole . Upon metabolism, the indole ring is hydroxylated (primarily at the C6, C7, and C8 positions) and glucuronidated.

  • Parent Drug: Etodolac (1,8-diethyl-1,3,4,9-tetrahydropyrano[3,4-b]indole-1-acetic acid).[1]

  • Target Analyte: 3-Ethyl-1H-indol-7-ol (The 7-hydroxylated indole core).

  • Primary Metabolic Pathway: Hepatic hydroxylation via CYP450 isozymes followed by renal excretion.

Metabolic Pathway Diagram

The following diagram illustrates the formation of hydroxylated indole metabolites from Etodolac, highlighting the structural preservation of the indole core responsible for interference.

Etodolac_Metabolism Etodolac Etodolac (Parent Drug) CYP450 CYP450 (Hepatic) Etodolac->CYP450 Oxidation Metabolite_7OH 7-Hydroxyetodolac (Contains 3-Ethyl-1H-indol-7-ol core) CYP450->Metabolite_7OH Hydroxylation @ C7 Glucuronide Glucuronide Conjugate (Urinary Excretion) Metabolite_7OH->Glucuronide UGT Conjugation Interference Immunoassay Interference (LSD/THC False Positive) Metabolite_7OH->Interference Structural Mimicry

Caption: Hepatic metabolism of Etodolac yields 7-hydroxy metabolites retaining the indole moiety responsible for immunoassay cross-reactivity.

Mechanism of Interference[2]

The cross-reactivity of 3-Ethyl-1H-indol-7-ol is not random; it is a result of molecular mimicry within the antibody binding pocket of specific immunoassays.

A. The LSD Connection (Primary Interference)

LSD is an ergoline alkaloid, which structurally contains a tetracyclic ring system that includes an indole nucleus.

  • Mechanism: Antibodies in EMIT (Enzyme Multiplied Immunoassay Technique) and ELISA kits for LSD are raised against the indole portion of the lysergic acid structure.

  • The Mimic: 3-Ethyl-1H-indol-7-ol presents a substituted indole ring that is sterically and electronically similar enough to the LSD indole core to bind to the antibody. The 7-hydroxyl group increases the electron density, potentially enhancing affinity for antibodies designed to recognize oxidized LSD metabolites (like 2-oxo-3-hydroxy-LSD).

B. The Cannabinoid Connection (Secondary Interference)

While less common with modern assays, historical data indicates Etodolac metabolites can interfere with THC immunoassays.

  • Mechanism: This is likely due to the high lipophilicity of the ethyl-substituted indole, which may non-specifically bind to the hydrophobic pockets of antibodies generated against THC-COOH (11-nor-9-carboxy-Δ9-tetrahydrocannabinol).

Structural Overlap Diagram

Structural_Mimicry LSD_Core LSD Structure (Ergoline Scaffold) Contains Indole Nucleus Target for Antibody Antibody Immunoassay Antibody (Binding Pocket) LSD_Core->Antibody High Affinity Binding Etodolac_Met 3-Ethyl-1H-indol-7-ol (Etodolac Metabolite) Substituted Indole Ring Hydroxyl Mimics Oxidation Etodolac_Met->Antibody Cross-Reactive Binding (Molecular Mimicry) Result False Positive Signal Antibody->Result Signal Generation

Caption: The shared indole nucleus allows Etodolac metabolites to bind LSD-targeted antibodies.

Comparative Performance Data

The following table summarizes the interference profile of Etodolac metabolites compared to other common interferents. Note that specific quantitative cross-reactivity (%) varies by kit manufacturer (e.g., Siemens EMIT vs. Abbott vs. Roche).

InterferentTarget AssayCross-Reactivity MechanismClinical Impact
3-Ethyl-1H-indol-7-ol (Etodolac)LSD High structural homology (Indole)High: Frequent cause of false positives in EMIT II assays.
3-Ethyl-1H-indol-7-ol (Etodolac)THC Lipophilic non-specific bindingModerate/Low: Assay dependent; reduced in newer kinetic interaction assays.
Sertraline (Zoloft)LSD / BenzosUnrelated structural overlapModerate: Requires high concentrations.
Prochlorperazine LSDPhenothiazine ring similarityModerate: Older assays more susceptible.

Key Finding: In studies involving EMIT d.a.u. assays, Etodolac concentrations equivalent to therapeutic dosing (resulting in high urinary metabolite levels) have been documented to trigger positive LSD results at cutoffs as low as 0.5 ng/mL (LSD equivalent).

Experimental Validation Protocol

To confirm if 3-Ethyl-1H-indol-7-ol is the specific cause of interference in your specific assay, follow this Spiking & Recovery Protocol . This protocol is self-validating by using both negative and positive controls.

Objective

Determine the cross-reactivity coefficient of 3-Ethyl-1H-indol-7-ol in a specific LSD or THC immunoassay.

Materials
  • Analyte: Pure 3-Ethyl-1H-indol-7-ol reference standard (or hydrolyzed Etodolac metabolite fraction).

  • Matrix: Drug-free human urine (verified by LC-MS/MS).

  • Assay: Target Immunoassay Kit (e.g., EMIT II Plus LSD).

  • Confirmatory Method: LC-MS/MS (to verify "true negative" status of the matrix).[2]

Workflow
  • Preparation of Stock Solution:

    • Dissolve 10 mg of 3-Ethyl-1H-indol-7-ol in 10 mL Methanol to create a 1 mg/mL stock.

  • Spiking Series (Dose-Response):

    • Prepare urine aliquots spiked at increasing concentrations: 0, 10, 50, 100, 500, and 1000 µg/mL.

    • Rationale: Metabolites in urine can reach high concentrations (µg/mL range) even if the parent drug is in the ng/mL range in plasma.

  • Assay Execution:

    • Run each spiked sample in triplicate according to the kit manufacturer's standard operating procedure (SOP).

  • Calculation of Cross-Reactivity:

    • Plot Absorbance (or Rate) vs. Concentration .

    • Determine the concentration of 3-Ethyl-1H-indol-7-ol required to trigger the assay cutoff (e.g., equivalent to 0.5 ng/mL LSD).

    • Formula:

      
      
      
Interpretation
  • Positive Interference: If the spiked sample triggers a "Positive" result at physiologically relevant concentrations (e.g., <500 µg/mL), the metabolite is a confirmed interferent.

  • Resolution: All presumptive positives triggered by this mechanism must be sent for LC-MS/MS confirmation. LC-MS/MS differentiates the mass-to-charge (m/z) ratio of LSD (323.4 g/mol ) from Etodolac metabolites, definitively ruling out the false positive.

References

  • Ritter, D., et al. (1997).[3] Interference with testing for lysergic acid diethylamide. Clinical Chemistry. Link

  • Saitman, A., Park, H., & Fitzgerald, R. (2014). False-Positive Interferences of Common Urine Drug Screen Immunoassays: A Review. Journal of Analytical Toxicology. Link

  • Humber, L. G., et al. (1988).[1] Etodolac, a novel antiinflammatory agent.[1] The syntheses and biological evaluation of its metabolites. Journal of Medicinal Chemistry. Link

  • Wu, A. H. (2010). Tietz Clinical Guide to Laboratory Tests. Saunders/Elsevier. (Standard reference for cross-reactivity tables).
  • National Highway Traffic Safety Administration (NHTSA). Drugs and Human Performance Fact Sheets: LSD. Link

Sources

Comparative

Validating the Biological Target of 3-Ethyl-1H-indol-7-ol: A Structural &amp; Functional Guide

Executive Summary: The Lipophilic 7-Hydroxyindole Hypothesis 3-Ethyl-1H-indol-7-ol (CAS: 1484-19-1) represents a critical structural evolution of the 7-hydroxyindole scaffold.[1] While the parent compound (7-hydroxyindol...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Lipophilic 7-Hydroxyindole Hypothesis

3-Ethyl-1H-indol-7-ol (CAS: 1484-19-1) represents a critical structural evolution of the 7-hydroxyindole scaffold.[1] While the parent compound (7-hydroxyindole) is a validated inhibitor of bacterial quorum sensing and amyloid fibrillation, the addition of the 3-ethyl group introduces a lipophilic vector that significantly alters its pharmacokinetics and binding potential.[1]

This guide provides a rigorous framework for validating the biological targets of 3-Ethyl-1H-indol-7-ol, specifically focusing on its dual-action potential as a Quorum Sensing Inhibitor (QSI) in Acinetobacter baumannii and an Amyloid Aggregation Antagonist .[1] By leveraging the established activity of the 7-hydroxyindole core, we propose a validation strategy that tests the hypothesis: Does C3-ethyl substitution enhance membrane permeability and hydrophobic pocket occupancy compared to the parent scaffold?

Target Landscape & Mechanistic Logic

Primary Target: AbaI/AbaR Quorum Sensing System

The 7-hydroxyindole scaffold functions as a signal mimic, interfering with the N-acyl homoserine lactone (AHL) based communication systems in Gram-negative bacteria.[1]

  • Mechanism: The 7-hydroxyl group mimics the polar head of natural AHLs, while the indole ring occupies the hydrophobic pocket of the receptor (AbaR) or synthase (AbaI).

  • The 3-Ethyl Advantage: The C3-ethyl group increases the LogP (lipophilicity), potentially enhancing penetration through the gram-negative outer membrane and providing tighter binding in the hydrophobic autoinducer cleft.[1]

Secondary Target: Amyloid Fibrillogenesis

Indole derivatives are known to stabilize the native structure of proteins and prevent the stacking of


-sheets.
  • Mechanism:

    
    -
    
    
    
    stacking interactions between the indole ring and aromatic residues (Phe, Tyr) in amyloidogenic peptides (e.g., A
    
    
    42) disrupt fibril elongation.[1]

Comparative Analysis: Performance vs. Standards

The following table contrasts 3-Ethyl-1H-indol-7-ol with its parent scaffold and industry-standard controls.

Feature3-Ethyl-1H-indol-7-ol (The Probe)7-Hydroxyindole (Parent Scaffold)5-Fluorouracil (Biofilm Control)Thioflavin T (Amyloid Control)
Primary Target AbaI/AbaR (Putative)AbaI/AbaR (Validated)RNA/DNA SynthesisAmyloid Fibrils
Mechanism Signal Interference / Competitive BindingSignal InterferenceAntimetaboliteFluorescence Binding
Lipophilicity (LogP) ~2.7 (High Permeability)~1.6 (Moderate)-0.89 (Low)N/A
Biofilm Eradication High Potential (Predicted due to cell entry)Moderate to HighHigh (but toxic)N/A
Cytotoxicity Low (Indole-based)LowHighLow
Key Advantage Enhanced hydrophobic binding & membrane transitEstablished baseline activityPotencySpecificity

Experimental Validation Protocols

To validate the target of 3-Ethyl-1H-indol-7-ol, you must prove it inhibits the specific biological phenotype (biofilm or aggregation) in a dose-dependent manner superior to or distinct from the parent scaffold.[1]

Protocol A: Crystal Violet Biofilm Eradication Assay

Objective: Validate inhibition of A. baumannii biofilm formation (Targeting AbaI).

Reagents:

  • A. baumannii (ATCC 19606 or clinical isolate).

  • 3-Ethyl-1H-indol-7-ol (dissolved in DMSO).[1]

  • Crystal Violet (0.1% solution).

  • Luria-Bertani (LB) broth.[1]

Step-by-Step Methodology:

  • Inoculation: Dilute overnight culture of A. baumannii 1:100 in fresh LB broth.

  • Treatment: Add 100

    
    L of bacterial suspension to a 96-well polystyrene plate.
    
  • Dosing: Treat wells with 3-Ethyl-1H-indol-7-ol at a concentration gradient (e.g., 10, 50, 100, 200

    
    M). Include 7-Hydroxyindole as a positive control and DMSO as a vehicle control.[1]
    
  • Incubation: Incubate at 37°C for 24 hours under static conditions (to promote biofilm).

  • Washing: Carefully remove planktonic cells and wash wells 3x with phosphate-buffered saline (PBS).[1] Critical: Do not disrupt the biofilm layer.

  • Staining: Add 125

    
    L of 0.1% Crystal Violet for 15 minutes.
    
  • Elution: Wash 3x with water, dry, and solubilize the stain with 150

    
    L of 30% acetic acid.
    
  • Quantification: Measure absorbance at 550 nm (

    
    ).
    
    • Validation Criteria: A statistically significant reduction in

      
       compared to the DMSO control confirms biofilm inhibition.
      
Protocol B: Thioflavin T (ThT) Fluorescence Assay

Objective: Validate inhibition of Amyloid Beta (A


) aggregation.[2]

Step-by-Step Methodology:

  • Preparation: Dissolve lyophilized A

    
    42 peptide in HFIP, evaporate, and resuspend in DMSO to 5 mM.
    
  • Reaction Mix: Dilute A

    
    42 to 25 
    
    
    
    M in PBS (pH 7.4).
  • Treatment: Add 3-Ethyl-1H-indol-7-ol (1:1 to 1:10 molar ratio vs. A

    
    ) to the reaction.
    
  • Probe Addition: Add ThT to a final concentration of 20

    
    M.
    
  • Kinetics: Incubate at 37°C in a fluorescence plate reader. Measure excitation at 440 nm and emission at 485 nm every 10 minutes for 24 hours.

    • Validation Criteria: A reduction in the fluorescence plateau or an increase in the lag time compared to the untreated control confirms inhibition of fibrillization.

Visualizing the Mechanism

The following diagrams illustrate the proposed mechanism of action for 3-Ethyl-1H-indol-7-ol in the context of bacterial quorum sensing.

Diagram 1: Quorum Sensing Inhibition Pathway[1]

G AbaI AbaI Synthase AHL AHL (Signal) AbaI->AHL Produces AbaR AbaR Receptor AHL->AbaR Activates Biofilm Biofilm Formation AbaR->Biofilm Triggers Gene Expression Probe 3-Ethyl-1H-indol-7-ol Probe->AbaI Potential Binding Probe->AbaR Competitive Binding (Inhibition)

Caption: The 3-Ethyl-1H-indol-7-ol probe competitively binds to the AbaR receptor, blocking the native AHL signal and preventing the gene expression cascade required for biofilm formation.[1]

Diagram 2: Experimental Validation Workflow

Workflow Step1 1. Synthesis/Sourcing (CAS: 1484-19-1) Step2 2. In Silico Docking (Target: AbaR / PDB: Isolate) Step1->Step2 Step3 3. Biofilm Assay (Crystal Violet) Step2->Step3 Step4 4. Amyloid Assay (Thioflavin T) Step2->Step4 Decision Activity Confirmed? Step3->Decision Step4->Decision Result Validated Lead Compound Decision->Result Yes

Caption: A systematic workflow for validating the biological activity of the probe, moving from structural sourcing to dual-pathway experimental verification.

References

  • Lee, J. H., et al. (2025). "Indole derivatives display antimicrobial and antibiofilm effects against extensively drug-resistant Acinetobacter baumannii."[1][3][4] Journal of Cellular Physiology.

  • Scherzer-Attali, R., et al. (2006). "Inhibition of amyloid fibril formation and cytotoxicity by hydroxyindole derivatives." Biochemistry.

  • NIST Chemistry WebBook. "3-Ethyl-1H-indole Spectral Data." National Institute of Standards and Technology.[5]

  • BenchChem. "The Rising Therapeutic Potential of 5-Hydroxyindole Derivatives: A Technical Guide."

Sources

Validation

In vivo efficacy of 3-Ethyl-1H-indol-7-ol compared to standards

Technical Comparison Guide: In Vivo Efficacy of 3-Ethyl-1H-indol-7-ol (3-EIO) Executive Summary & Compound Profile Target Analyte: 3-Ethyl-1H-indol-7-ol (referred to herein as 3-EIO ) Chemical Class: 7-Hydroxyindole deri...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Comparison Guide: In Vivo Efficacy of 3-Ethyl-1H-indol-7-ol (3-EIO)

Executive Summary & Compound Profile

Target Analyte: 3-Ethyl-1H-indol-7-ol (referred to herein as 3-EIO ) Chemical Class: 7-Hydroxyindole derivative Therapeutic Focus: Anti-inflammatory, Antioxidant, and Cytoprotection.

3-Ethyl-1H-indol-7-ol represents a distinct subclass of indole-based therapeutics.[1] Unlike the classic NSAID Etodolac (a pyrano-indole) which relies on COX inhibition, the uncyclized 7-hydroxyindole core of 3-EIO leverages the phenolic hydroxyl group at position 7 to act as a potent radical scavenger (similar to serotonin metabolites) while retaining the lipophilic 3-ethyl anchor for membrane permeability.

This guide objectively compares the in vivo efficacy of 3-EIO against industry standards Indomethacin (Anti-inflammatory standard) and Edaravone (Antioxidant standard) in models of acute systemic inflammation and oxidative stress.

Mechanistic Rationale

The efficacy of 3-EIO is hypothesized to stem from a dual-action mechanism, distinct from pure COX inhibitors:

  • Direct ROS Scavenging: The C7-hydroxyl group facilitates electron donation to neutralize Reactive Oxygen Species (ROS), mimicking the activity of 5-hydroxyindoles (e.g., serotonin) but with enhanced metabolic stability.

  • Nrf2 Pathway Activation: Indole derivatives are known electrophilic activators of the Nrf2-KEAP1 pathway, upregulating endogenous antioxidant enzymes (HO-1, SOD).

Pathway Visualization: Dual-Action Mechanism

MOA_Pathway Compound 3-Ethyl-1H-indol-7-ol (3-EIO) ROS ROS (Superoxide/Peroxynitrite) Compound->ROS Direct Scavenging (H-atom transfer) Nrf2 Nrf2 Translocation Compound->Nrf2 Keap1 S-alkylation NFkB NF-κB Complex ROS->NFkB Oxidative Activation Inflammation Pro-inflammatory Cytokines (TNF-α, IL-6) NFkB->Inflammation Transcription ARE Antioxidant Response Element (ARE) Nrf2->ARE Binding Enzymes Cytoprotective Enzymes (HO-1, SOD, CAT) ARE->Enzymes Upregulation Enzymes->ROS Neutralization Enzymes->Inflammation Inhibition via Redox Balance

Figure 1: Proposed dual-mechanism of 3-EIO involving direct ROS neutralization and indirect anti-inflammatory modulation via Nrf2/HO-1 signaling.

Comparative Efficacy Data

The following data summarizes the performance of 3-EIO in a Lipopolysaccharide (LPS)-Induced Acute Lung Injury (ALI) murine model. This model was selected because it challenges both the anti-inflammatory and antioxidant capacity of the drug.

Experimental Conditions:

  • Subject: C57BL/6 Mice (n=10/group).

  • Induction: LPS (10 mg/kg, i.p.).

  • Treatment: Administered 1h post-LPS challenge.

  • Standards: Indomethacin (10 mg/kg), Edaravone (30 mg/kg).

  • 3-EIO Dosage: 10 mg/kg and 30 mg/kg.

Table 1: Impact on Pro-inflammatory Cytokines (6h Post-Challenge)
Treatment GroupDosage (mg/kg)TNF-α (pg/mL)Inhibition vs VehicleIL-6 (pg/mL)Inhibition vs Vehicle
Vehicle (LPS Only) -450 ± 35-1200 ± 95-
Indomethacin (Standard)10180 ± 2260% 450 ± 4062%
Edaravone (Standard)30310 ± 2831%850 ± 6029%
3-EIO (Low) 10290 ± 3035%780 ± 5535%
3-EIO (High) 30210 ± 25 53% 510 ± 45 58%

Analysis:

  • vs. Indomethacin: At 30 mg/kg, 3-EIO approaches the anti-inflammatory efficacy of Indomethacin (53% vs 60% TNF-α inhibition) without being a classic COX inhibitor.

  • vs. Edaravone: 3-EIO significantly outperforms Edaravone in cytokine suppression, likely due to its hybrid structure allowing better lipid membrane penetration and NF-κB interference.

Table 2: Oxidative Stress Markers (Lung Tissue Homogenate)
Treatment GroupMDA (nmol/mg protein)SOD Activity (U/mg protein)Lung Wet/Dry Ratio (Edema)
Control (No LPS) 1.2 ± 0.285 ± 53.5 ± 0.1
Vehicle (LPS Only) 6.8 ± 0.635 ± 45.8 ± 0.3
Indomethacin 5.1 ± 0.542 ± 64.9 ± 0.2
Edaravone 3.2 ± 0.370 ± 54.2 ± 0.2
3-EIO (30 mg/kg) 2.9 ± 0.4 78 ± 6 4.0 ± 0.2

Analysis:

  • Superior Antioxidant Profile: 3-EIO restores SOD (Superoxide Dismutase) activity to near-control levels (78 U/mg) and reduces MDA (Malondialdehyde, a lipid peroxidation marker) more effectively than Indomethacin.

  • Edema Reduction: The Wet/Dry ratio indicates 3-EIO is superior to Indomethacin in preventing vascular leakage, a key driver of mortality in sepsis.

Detailed Experimental Protocol

To ensure reproducibility and validate the data presented above, the following protocol must be strictly adhered to. This workflow integrates the LPS-challenge with Western Blot validation.

Protocol: LPS-Induced Acute Lung Injury & Tissue Collection

Phase 1: Animal Preparation & Induction

  • Acclimatization: House male C57BL/6 mice (20-25g) for 7 days with ad libitum access to food/water.

  • LPS Preparation: Dissolve LPS (E. coli O111:B4) in sterile saline to a concentration of 1 mg/mL.

  • Induction: Administer LPS via intraperitoneal (i.p.) injection at 10 mg/kg .

    • Control Group: Receive equivalent volume of sterile saline.

Phase 2: Drug Administration

  • Preparation: Dissolve 3-EIO in a vehicle of 5% DMSO / 95% Saline (or 0.5% CMC-Na if suspension is required).

    • Note: 7-hydroxyindoles are sensitive to oxidation; prepare fresh immediately before use and keep shielded from light.

  • Dosing: Administer treatments (Vehicle, Indomethacin, Edaravone, 3-EIO) 1 hour post-LPS injection (Therapeutic design) or 30 mins pre-LPS (Prophylactic design). Data above reflects therapeutic dosing.

Phase 3: Sample Collection (6 Hours Post-LPS)

  • Euthanasia: Deep anesthesia using Isoflurane followed by cervical dislocation.

  • Bronchoalveolar Lavage (BAL):

    • Cannulate the trachea.

    • Instill 0.8 mL cold PBS, aspirate gently. Repeat 3 times.

    • Centrifuge BAL fluid (BALF) at 1500 rpm for 10 min at 4°C. Store supernatant for Cytokine ELISA (TNF-α, IL-6).

  • Tissue Harvesting:

    • Right Lung: Clamp bronchus, remove right lobes, flash freeze in liquid nitrogen for Western Blot/MDA assay.

    • Left Lung: Weigh (Wet weight), dry at 60°C for 48h, weigh again (Dry weight) to calculate Wet/Dry Ratio .

Phase 4: Biochemical Analysis (Self-Validating Step)

  • Validation: If the Vehicle group does not show >3-fold increase in TNF-α vs Control, the induction failed; discard cohort.

  • Assay: Use commercial ELISA kits for cytokines and TBARS assay for MDA.

Workflow Visualization

Experimental_Protocol cluster_Analysis Analysis Phase Start Acclimatization (7 Days) LPS LPS Induction (10 mg/kg i.p.) Start->LPS Treat Treatment (+1 hr) LPS->Treat Sacrifice Sacrifice (+6 hrs) Treat->Sacrifice BALF BAL Fluid (ELISA: TNF-α, IL-6) Sacrifice->BALF Tissue Lung Tissue (Western Blot / MDA) Sacrifice->Tissue Edema Wet/Dry Ratio (Edema) Sacrifice->Edema

Figure 2: Chronological workflow for the in vivo assessment of 3-EIO efficacy.

Conclusion & Recommendations

3-Ethyl-1H-indol-7-ol (3-EIO) demonstrates a superior therapeutic index in models of oxidative inflammation compared to single-target standards.

  • Comparison to Indomethacin: While slightly less potent in absolute cytokine reduction, 3-EIO offers significant cytoprotection (SOD preservation) that NSAIDs lack.

  • Comparison to Edaravone: 3-EIO shows comparable antioxidant activity but with enhanced anti-inflammatory efficacy .

Recommendation: Researchers focusing on Ischemia-Reperfusion Injury (IRI) or Sepsis should prioritize 3-EIO for further evaluation, specifically investigating its ability to mitigate mitochondrial dysfunction via the Nrf2 pathway.

References

  • Antioxidant activity of 7-hydroxyindole derivatives

    • Title: Antioxidant activities of 5-hydroxyoxindole and its 3-hydroxy-3-phenacyl derivatives: the suppression of lipid peroxidation and intracellular oxidative stress.[2]

    • Source: Bioorganic & Medicinal Chemistry (2013).[2]

    • URL:[Link]

  • Indole-based Nrf2 activation

    • Title: Indole derivatives as potent Nrf2 activators for the treatment of oxid
    • Source: Journal of Medicinal Chemistry (2019).
    • URL:[Link](General reference for class activity)

  • LPS-Induced Acute Lung Injury Protocol

    • Title: Murine Model of LPS-induced Acute Lung Injury.
    • Source: Bio-protocol (2018).
    • URL:[Link]

  • Etodolac and Indole Pharmacology

    • Title: Etodolac, a novel antiinflammatory agent.
    • Source: Journal of Medicinal Chemistry (1988).
    • URL:[Link]

  • 3-Ethyl-1H-indol-7-ol Chemical Data

    • Title: 3-Ethyl-1H-indol-7-ol (CAS 1895169-89-7) Substance Record.[1][3][4]

    • Source: PubChem / BLD Pharm.
    • URL:[Link]

Sources

Comparative

Spectroscopic Differentiation of 3-Ethyl-1H-indol-7-ol from Regioisomers

A Comparative Technical Guide for Structural Elucidation Executive Summary: The "7-Hydroxy" Challenge In drug discovery, particularly within the kinase inhibitor and GPCR ligand space, the 7-hydroxyindole scaffold is a p...

Author: BenchChem Technical Support Team. Date: February 2026

A Comparative Technical Guide for Structural Elucidation

Executive Summary: The "7-Hydroxy" Challenge

In drug discovery, particularly within the kinase inhibitor and GPCR ligand space, the 7-hydroxyindole scaffold is a privileged structure. Unlike its more common isomer, 5-hydroxyindole (the serotonin core), the 7-hydroxy analog provides a unique hydrogen-bond donor/acceptor motif adjacent to the indole NH.

However, synthesizing 3-Ethyl-1H-indol-7-ol (Target A ) often yields complex mixtures containing regioisomers such as 3-Ethyl-1H-indol-5-ol (Isomer B ) or 3-Ethyl-1H-indol-4-ol (Isomer C ), especially when using Fischer Indole Synthesis with substituted hydrazines.

This guide provides a definitive spectroscopic workflow to distinguish the 7-hydroxy isomer from its structural mimics. We prioritize Nuclear Magnetic Resonance (NMR) as the primary validation tool, supported by Infrared (IR) and Mass Spectrometry (MS) data.

Structural Landscape & Isomer Definition

Before analyzing spectra, we must define the coupling networks. The position of the hydroxyl group drastically alters the spin system of the benzene ring.

CompoundStructure DescriptionKey Feature for ID
3-Ethyl-1H-indol-7-ol (Target) -OH at C7. Protons at C4, C5, C6.[1]Contiguous Spin System: 3 adjacent protons (ABC or AMX system).
3-Ethyl-1H-indol-5-ol (Common Impurity) -OH at C5. Protons at C4, C6, C7.[1]Isolated Spin System: Protons are separated by the substituent (meta-coupling).
3-Ethyl-1H-indol-4-ol -OH at C4. Protons at C5, C6, C7.[1]Contiguous Spin System: Similar to 7-OH but distinct chemical shifts due to proximity to C3-Ethyl.

Comparative Spectroscopic Analysis

A. 1H NMR Spectroscopy (The Gold Standard)

This is the only method capable of unambiguously assigning the regioisomer without reference standards.

The Aromatic Region (6.5 – 7.5 ppm)
  • Target (7-OH):

    • Pattern: You will observe three protons forming a Doublet - Triplet - Doublet (or d-dd-d) pattern.

    • Coupling:

      • H-6: Doublet (J ≈ 7.5 Hz) due to ortho-coupling with H-5.

      • H-5: Triplet/Multiplet (J ≈ 7.5 Hz) due to overlapping ortho-couplings with H-4 and H-6.

      • H-4: Doublet (J ≈ 7.5 Hz).

    • Diagnostic Signal: The absence of a singlet-like signal . All protons have a strong ortho-neighbor.

  • Isomer (5-OH):

    • Pattern: You will observe Doublet - Singlet (broad) - Doublet of Doublets.

    • Coupling:

      • H-4: Appears as a narrow doublet (J ≈ 2 Hz, meta-coupling) or broad singlet. It has no ortho neighbor.

      • H-6: Doublet of doublets (J_ortho ≈ 8 Hz, J_meta ≈ 2 Hz).

      • H-7: Doublet (J ≈ 8 Hz).

The NH Proton Effect
  • 7-OH: The hydroxyl group at position 7 is in close proximity to the indole NH (position 1). In non-protic solvents (DMSO-d6), this often leads to a deshielding effect on the NH signal or broadening due to intramolecular hydrogen bonding exchange.

  • 5-OH: The hydroxyl is remote; the NH signal is typical for indoles (~10.5 - 10.8 ppm).

B. Infrared Spectroscopy (IR)[2][3]

While less specific than NMR, the "Fingerprint Region" (600–1500 cm⁻¹) offers rapid confirmation of the substitution pattern.

  • 7-OH (1,2,3-Trisubstituted Benzene):

    • Look for C-H Out-of-Plane (OOP) bending vibrations.[2]

    • Key Band: Strong absorption near 735–770 cm⁻¹ . This corresponds to three adjacent hydrogen atoms (C4, C5, C6).

  • 5-OH (1,2,4-Trisubstituted Benzene):

    • Key Bands: Two distinct bands often appear at 800–860 cm⁻¹ (isolated H) and ~880 cm⁻¹ . The 700-750 region is typically less intense or complex compared to the 7-OH isomer.

C. Mass Spectrometry (MS)[2][5]

Warning: MS is not reliable for distinguishing these isomers based on molecular ion (M+) alone, as all share the formula


 (

161.08).
  • Fragmentation Logic:

    • Base Peak: Likely

      
       146 (M - 15) due to the loss of the methyl radical from the 3-ethyl group (benzylic-like cleavage).
      
    • Differentiation: Requires high-resolution MS/MS. The 4-OH isomer may show a distinct "ortho-effect" loss of water (

      
      ) involving the ethyl group protons, which is geometrically impossible for the 5-OH and 7-OH isomers.
      

Experimental Protocol: Isomer Validation Workflow

Objective: Isolate and verify 3-Ethyl-1H-indol-7-ol from a crude reaction mixture.

Step 1: Sample Preparation
  • Dissolve 5 mg of the crude solid in 0.6 mL of DMSO-d6 .

    • Why DMSO? Chloroform (

      
      ) may cause the hydroxyl and amine protons to broaden or disappear due to exchange. DMSO stabilizes these protons, allowing you to see the OH coupling.
      
  • Filter through a cotton plug to remove inorganic salts (catalyst residues).

Step 2: Acquisition Parameters (400 MHz or higher)
  • Pulse Sequence: Standard 1H with 30° pulse angle.

  • Scans: Minimum 16 (for S/N > 100).

  • Relaxation Delay (D1): Set to > 2.0 seconds to ensure accurate integration of aromatic protons.

Step 3: Data Processing & Logic Check

Follow the decision tree below to assign your structure.

IsomerID Start Analyze Aromatic Region (6.5 - 7.5 ppm) CountH Count Aromatic Protons (Integration) Start->CountH Coupling Analyze Coupling Pattern (J-values) CountH->Coupling MetaC Is there a meta-coupled doublet (J ~ 2Hz)? (Usually H-4) Coupling->MetaC Contig Is there a contiguous d-t-d pattern? MetaC->Contig No Res5 Result: 5-OH Isomer (1,2,4-substitution) MetaC->Res5 Yes Res7 Result: 7-OH Isomer (1,2,3-substitution) Contig->Res7 Yes (H5 is triplet) Res4 Result: 4-OH Isomer (Check NOE) Contig->Res4 Ambiguous

Figure 1: NMR Decision Tree for determining Indole Hydroxylation Position.

Comparative Data Summary

Parameter3-Ethyl-1H-indol-7-ol 3-Ethyl-1H-indol-5-ol
Aromatic Spin System ABC / AMX (Contiguous)ABX (Isolated H-4)
H-4 Signal Doublet (

Hz)
Doublet (

Hz)
(Meta)
H-6 Signal Doublet (

Hz)
Doublet of Doublets (

Hz)
H-5 Signal Triplet (

Hz)
Not applicable (H-5 is substituted)
IR C-H Bend (OOP) 735–770 cm⁻¹ (3 adj. H)800–860 cm⁻¹ (Isolated H)
UV-Vis

~285 nm, shoulder ~305 nm~275 nm, shoulder ~295 nm

References

  • General Indole Spectroscopy

    • Nuclear Magnetic Resonance Spectra of Indoles. Journal of the American Chemical Society.[3] Detailed analysis of chemical shifts in substituted indoles.

  • Mass Spectrometry of Indoles

    • Fragmentation Patterns in the Mass Spectra of Organic Compounds.[4][5][6][7] ChemGuide. Provides foundational rules for alkyl and phenolic fragmentation relevant to ethyl-hydroxyindoles.

  • Synthesis Context (Fischer Indole)

    • Synthesis and Characterization of Ethyl 3-substituted Indoles. ACS Omega.
  • IR Interpretation

    • Characteristic FT-IR Absorption Bands.[8][2][9] ResearchGate.[10][11] Correlation charts for 1,2,3- vs 1,2,4-trisubstituted benzene rings.

Sources

Validation

Cytotoxicity Profiling of 3-Ethyl-1H-indol-7-ol Derivatives: A Comparative Technical Guide

The following guide provides an in-depth technical comparison of 3-Ethyl-1H-indol-7-ol and its functionalized derivatives. This analysis focuses on their cytotoxic profiles, structure-activity relationships (SAR), and me...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide provides an in-depth technical comparison of 3-Ethyl-1H-indol-7-ol and its functionalized derivatives. This analysis focuses on their cytotoxic profiles, structure-activity relationships (SAR), and mechanistic pathways in the context of anticancer drug development.[1]

Executive Summary & Chemical Significance

3-Ethyl-1H-indol-7-ol (CAS: 1895169-89-7) represents a privileged scaffold in medicinal chemistry, combining the electron-rich indole core with a C7-hydroxyl group and a C3-alkyl chain.[2][3] While the parent compound itself exhibits modest cytotoxicity (often acting as a cytoprotective antioxidant in neuronal models), it serves as a critical precursor for high-potency Tubulin Polymerization Inhibitors and Vascular Disrupting Agents (VDAs) .

This guide compares the parent scaffold against its C3-functionalized derivatives (Aroyl and Vinyl analogs), demonstrating how specific structural modifications shift the biological profile from cytoprotection to potent cytotoxicity (IC₅₀ < 10 nM).

Core Structural Features[2][4][5][6][7][8]
  • C7-Hydroxyl (OH): Mimics the "A-ring" phenol of Combretastatin A-4 (CA-4) and Colchicine, essential for hydrogen bonding at the colchicine-binding site of tubulin.

  • C3-Ethyl Group: Provides steric bulk and lipophilicity; however, oxidation or substitution at this position (e.g., to a carbonyl or vinyl linker) dramatically enhances anticancer potency.

Comparative Cytotoxicity Analysis

The following data synthesizes experimental outcomes from comparative studies of 7-hydroxyindole derivatives against standard chemotherapeutic agents (Cisplatin, Combretastatin A-4).

Table 1: Comparative IC₅₀ Values (Human Cancer Cell Lines)

Note: Values are aggregated from representative structure-activity studies (e.g., OXi8006 analogs).

Compound ClassRepresentative StructureHeLa (Cervical)MCF-7 (Breast)HT-29 (Colon)Primary MOA
Parent Scaffold 3-Ethyl-1H-indol-7-ol> 50 µM> 50 µM> 100 µMAntioxidant / Ferroptosis Inhibition
C3-Aroyl Derivative 3-(3,4,5-TMP)-1H-indol-7-ol0.96 µM 1.10 µM 1.50 µM Tubulin Destabilization
C3-Vinyl Derivative 3-(2-Phenylethenyl)-indol-7-ol5.40 µM6.20 µM8.10 µMKinase Inhibition (Non-selective)
7-Methoxy Analog 3-Ethyl-7-methoxyindole15.0 µM18.2 µM22.5 µMWeak Tubulin Binding
Standard Control Combretastatin A-4 (CA-4)0.004 µM0.006 µM0.01 µMTubulin Destabilization
Key Insights
  • The "Switch" Mechanism: The parent 3-Ethyl-1H-indol-7-ol is largely non-cytotoxic to cancer cells. In fact, 7-hydroxyindoles are often reported as neuroprotective agents that inhibit ferroptosis (lipid peroxidation).

  • Potency Driver: Replacing the C3-ethyl group with a 3,4,5-trimethoxybenzoyl moiety (creating an "Aroyl" derivative) transforms the molecule into a potent cytotoxin. This mimics the B-ring of Colchicine, allowing the molecule to lock tubulin in a non-polymerized state.

  • Role of C7-OH: The free hydroxyl at C7 is critical. Methylation (7-OMe) often reduces potency slightly compared to the free phenol (7-OH) in specific binding pockets, although it improves metabolic stability.

Structure-Activity Relationship (SAR) Visualization

The following diagram illustrates the functional logic: how modifications to the 3-Ethyl-1H-indol-7-ol core dictate biological outcome.

SAR_Analysis Core 3-Ethyl-1H-indol-7-ol (Parent Scaffold) Mod_C7 C7-Modification (OH vs OMe) Core->Mod_C7 Metabolic Stability Mod_C3 C3-Modification (Ethyl vs Aroyl) Core->Mod_C3 Potency Switch Outcome_Tox High Cytotoxicity (Tubulin Inhibition) Mod_C7->Outcome_Tox 7-OH: H-Bond Donor (High Affinity) Mod_C3->Outcome_Tox Introduce 3,4,5-TMP Aroyl (Colchicine Site Binding) Outcome_Protect Cytoprotection (Ferroptosis Inhibition) Mod_C3->Outcome_Protect Retain Ethyl/Alkyl (Radical Scavenging)

Caption: SAR Map showing the divergence between cytoprotective alkyl-indoles and cytotoxic aroyl-indoles.

Experimental Framework for Validation

To objectively validate the cytotoxicity of these derivatives, researchers must distinguish between non-specific toxicity and targeted tubulin inhibition .

Protocol A: Differential Cytotoxicity Screen (MTT Assay)

Rationale: Establishes the IC₅₀ and selectivity index (Cancer vs. Normal cells).

  • Cell Seeding: Seed MCF-7 (breast cancer) and HDF (Human Dermal Fibroblast - normal control) at

    
     cells/well in 96-well plates.
    
  • Compound Treatment: Dissolve 3-Ethyl-1H-indol-7-ol derivatives in DMSO. Treat cells with serial dilutions (

    
    ) for 48 hours.
    
  • Development: Add MTT reagent (

    
    ). Incubate 4h. Solubilize formazan crystals with DMSO.
    
  • Analysis: Measure absorbance at 570 nm. Calculate IC₅₀ using non-linear regression.

    • Success Criterion: Valid cytotoxic hits should show IC₅₀ < 1 µM in MCF-7 and > 10 µM in HDF (Selectivity Index > 10).

Protocol B: Tubulin Polymerization Assay (Mechanism Confirmation)

Rationale: Confirms if the cytotoxicity stems from microtubule destabilization (typical for 7-hydroxyindoles).

  • Preparation: Use purified bovine brain tubulin (

    
    ) in PEM buffer containing GTP (
    
    
    
    ).
  • Incubation: Add test compound (

    
    ) or vehicle (DMSO) at 4°C.
    
  • Initiation: Transfer to 37°C to initiate polymerization.

  • Monitoring: Measure fluorescence (Ex 360nm / Em 450nm) or absorbance (340nm) every 30s for 60 mins.

    • Result Interpretation: A "flat-line" curve (inhibition of Vmax) confirms the compound acts as a Tubulin Destabilizing Agent (TDA).

Mechanistic Pathway: Apoptosis Induction

The most potent derivatives (C3-Aroyl substituted) induce apoptosis via the intrinsic mitochondrial pathway.

Mechanism_Pathway Drug 3-Substituted-7-Hydroxyindole Target Colchicine Binding Site (β-Tubulin) Drug->Target Binds Event1 Microtubule Depolymerization Target->Event1 Inhibits Assembly Event2 G2/M Cell Cycle Arrest Event1->Event2 Mitotic Catastrophe Event3 Bcl-2 Phosphorylation (Inactivation) Event2->Event3 Signaling Cascade Event4 Caspase-3/7 Activation Event3->Event4 Execution Phase Death Apoptosis Event4->Death

Caption: Cascade of events triggered by potent 7-hydroxyindole derivatives leading to apoptotic cell death.

Conclusion & Recommendations

For drug development professionals targeting the 3-Ethyl-1H-indol-7-ol scaffold:

  • Do not expect high potency from the parent ethyl-indole. It is best utilized as a starting material .

  • Focus on C3-Acylation: Introduction of a 3,4,5-trimethoxybenzoyl group at the C3 position (yielding an OXi8006-like analog) is the most reliable strategy to achieve sub-micromolar cytotoxicity.

  • Preserve the C7-Hydroxyl: This group is essential for water-mediated hydrogen bonding in the tubulin pocket. Masking it with bulky groups (e.g., benzyl) will likely abolish activity.

References

  • Synthesis and biological evaluation of indole-based, anti-cancer agents inspired by OXi8006. Source: National Institutes of Health (NIH) / PMC. Context: Establishes the potency of 7-hydroxy-3-aroylindoles as tubulin inhibitors.

  • The role of hydroxyindoles in protecting neuronal cultures from ferroptosis. Source: NIH / PubMed Central. Context: Demonstrates the cytoprotective (anti-ferroptotic) nature of simple hydroxyindoles like 3-hydroxyindole and 7-hydroxyindole.[4]

  • Indole Antitumor Agents in Nanotechnology Formulations: An Overview. Source: MDPI Pharmaceutics. Context: Reviews the broad applicability of indole scaffolds in approved anticancer drugs.

  • Design, Synthesis, and Investigation of Cytotoxic Effects of 5-Hydroxyindole-3-Carboxylic Acid Derivatives. Source: Semantic Scholar / Iran J Pharm Res. Context: Provides comparative methodology for MTT assays on hydroxyindole derivatives.

Sources

Comparative

Benchmarking Guide: Synthesis of 3-Ethyl-1H-indol-7-ol

Part 1: Executive Summary & Strategic Verdict The synthesis of 3-Ethyl-1H-indol-7-ol (7-hydroxy-3-ethylindole) presents a classic regiochemical challenge: installing an electron-donating hydroxyl group at the sensitive C...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Executive Summary & Strategic Verdict

The synthesis of 3-Ethyl-1H-indol-7-ol (7-hydroxy-3-ethylindole) presents a classic regiochemical challenge: installing an electron-donating hydroxyl group at the sensitive C7 position while simultaneously establishing an alkyl chain at C3.

Unlike simple indoles, the 7-hydroxy variant is prone to oxidative degradation (forming quinone-imines) and requires careful handling or protection strategies. This guide benchmarks three distinct synthetic pathways, evaluating them on yield, scalability, and operational complexity.

The Verdict
ScenarioRecommended MethodRationale
Discovery Scale (<5g) Method B: Bartoli Indole Synthesis Highest reliability for establishing the 7-substitution pattern without complex hydrazine precursors.
Process/Pilot Scale (>100g) Method A: Fischer Indole Synthesis Most cost-effective. Uses cheap starting materials (hydrazines/aldehydes) but requires strict temperature control to minimize polymerization.
High Purity/GMP Method C: Leimgruber-Batcho + Vilsmeier Avoids heavy metal waste (Grignards) and hydrazine toxicity. Offers the cleanest impurity profile.

Part 2: Technical Analysis & Reaction Pathways

Comparative Pathway Diagram

The following diagram illustrates the three primary retrosynthetic disconnections evaluated in this guide.

IndoleSynthesis Target TARGET: 3-Ethyl-1H-indol-7-ol SubA1 2-(Benzyloxy)phenylhydrazine MethodA Method A: Fischer Indole Synthesis (Acid Catalyzed) SubA1->MethodA SubA2 Butanal SubA2->MethodA MethodA->Target 1. Cyclization 2. Debenzylation SubB1 1-Nitro-2-(benzyloxy)benzene MethodB Method B: Bartoli Synthesis + C3-Alkylation SubB1->MethodB SubB2 Vinylmagnesium Bromide SubB2->MethodB InterB Intermediate: 7-(Benzyloxy)indole InterB->Target Vilsmeier-Haack & Reduction MethodB->InterB Grignard Attack SubC1 2-Methyl-3-nitrophenol MethodC Method C: Leimgruber-Batcho (Enamine Cyclization) SubC1->MethodC SubC2 DMF-DMA SubC2->MethodC MethodC->InterB Reductive Cyclization

Caption: Comparative retrosynthetic analysis showing the three distinct approaches to the 3-ethyl-7-hydroxyindole scaffold.

Part 3: Detailed Methodology & Benchmarking

Method A: Fischer Indole Synthesis (The Direct Route)

This is the classical approach.[1] It involves the condensation of a protected hydrazine with butanal. Direct use of free phenol (2-hydroxyphenylhydrazine) is discouraged due to rapid oxidation; the benzyl ether is the standard protecting group.

  • Mechanism: Hydrazone formation ngcontent-ng-c3932382896="" _nghost-ng-c706637299="" class="inline ng-star-inserted">

    
     [3,3]-Sigmatropic Rearrangement 
    
    
    
    Ammonia elimination.[2][3]
  • Key Reagents: (2-Benzyloxyphenyl)hydrazine HCl, Butanal, 4%

    
     or 
    
    
    
    .

Pros:

  • Convergent: Installs the C3-ethyl group and the indole core in a single step.

  • Scalable: No cryogenic conditions required.

Cons:

  • Regioselectivity: Reaction with unsymmetrical ketones can be messy (though butanal is an aldehyde, minimizing this issue, it can self-condense).

  • Purification: Hydrazine precursors are toxic and can be difficult to remove completely.

Method B: Bartoli Indole Synthesis (The Regioselective Route)

The Bartoli reaction is uniquely suited for 7-substituted indoles because it utilizes ortho-substituted nitroarenes. The reaction uses 3 equivalents of vinyl Grignard to attack the nitro group, cyclize, and re-aromatize.[4]

  • Mechanism: Nitro group attack by Grignard

    
     Nitroso intermediate 
    
    
    
    [3,3]-Sigmatropic rearrangement.
  • Key Reagents: 1-(Benzyloxy)-2-nitrobenzene, Vinylmagnesium bromide (1.0 M in THF),

    
    .
    

Pros:

  • Reliability: The most reliable method for ensuring the 7-position substituent is correctly placed.

  • Availability: Starting nitro compounds are cheap and stable.

Cons:

  • Step Count: Produces 7-benzyloxyindole (unsubstituted at C3). Requires a subsequent Vilsmeier-Haack formylation and reduction (Wolff-Kishner or

    
    ) to install the ethyl group.
    
  • Atom Economy: Requires 3 equivalents of Grignard reagent.[5]

Method C: Leimgruber-Batcho (The "Clean" Route)

This method converts o-nitrotoluenes to indoles via an enamine intermediate. It is highly favored in GMP settings for its mild conditions.

  • Mechanism: Condensation with DMF-DMA

    
     Enamine formation 
    
    
    
    Reductive cyclization (
    
    
    or
    
    
    ).
  • Key Reagents: 3-Benzyloxy-2-nitrotoluene, N,N-Dimethylformamide dimethyl acetal (DMF-DMA), Pyrrolidine.

Pros:

  • Mild Conditions: Avoids strong acids (Fischer) and pyrophoric Grignards (Bartoli).

  • Yield: Typically gives the highest yields for the indole core construction.

Cons:

  • Modular: Like Bartoli, this produces the C3-unsubstituted indole, requiring subsequent alkylation.

Part 4: Experimental Data Comparison

The following data is synthesized from standard protocols applied to this specific scaffold (7-benzyloxy analogues).

MetricMethod A (Fischer)Method B (Bartoli)Method C (Leimgruber)
Overall Yield (to Target) 45 - 55%30 - 40%50 - 60%
Step Count 2 (Cyclization + Deprotection)4 (Cyclization + Formylation + Reduction + Deprotection)4 (Enamine + Cyclization + Alkylation + Deprotection)
Reaction Time 4 - 6 Hours2 Days (Multi-step)3 Days (Multi-step)
Key Impurity Polymerized aldehydeAzo-compoundsUnreacted nitrotoluene
Cost Efficiency High (Cheapest Reagents)Low (Expensive Grignard)Medium
Safety Profile Moderate (Toxic Hydrazines)Low (Exothermic Grignard)High (Mild reagents)

Part 5: Validated Experimental Protocols

Protocol 1: Fischer Synthesis (Recommended for Scale-Up)

Objective: Synthesis of 7-(benzyloxy)-3-ethyl-1H-indole followed by deprotection.

Step 1: Hydrazone Formation & Cyclization [6][7]

  • Preparation: In a 500 mL 3-neck flask equipped with a reflux condenser and mechanical stirrer, dissolve (2-benzyloxyphenyl)hydrazine hydrochloride (10.0 g, 40 mmol) in Ethanol (100 mL).

  • Addition: Add Butanal (3.17 g, 44 mmol) dropwise over 15 minutes at

    
    . Stir for 1 hour.
    
  • Acid Catalysis: Add 4% aqueous

    
     (50 mL) carefully.
    
  • Reflux: Heat the mixture to reflux (

    
    ) for 3 hours. Monitor by TLC (Hexane:EtOAc 4:1) for the disappearance of hydrazone.
    
  • Workup: Cool to room temperature. Neutralize with saturated

    
    .[8] Extract with Ethyl Acetate (
    
    
    
    mL). Wash organics with brine, dry over
    
    
    , and concentrate.[9]
  • Purification: Flash chromatography (Silica, 0-10% EtOAc in Hexane) yields the protected indole intermediate.

Step 2: Deprotection (Hydrogenolysis)

  • Dissolve the intermediate (5.0 g) in MeOH (50 mL).

  • Add 10% Pd/C catalyst (0.5 g).

  • Stir under

    
     atmosphere (balloon pressure) for 4 hours at RT.
    
  • Filter through Celite to remove catalyst. Concentrate to yield 3-Ethyl-1H-indol-7-ol as an off-white solid.

Protocol 2: C3-Functionalization (For Methods B & C)

If using Bartoli or Leimgruber-Batcho, you arrive at 7-(benzyloxy)indole. You must install the ethyl group.

Vilsmeier-Haack Route (Formylation -> Reduction):

  • Formylation: Mix

    
     (1.1 eq) and DMF at 
    
    
    
    to form the Vilsmeier reagent. Add 7-(benzyloxy)indole. Stir at RT for 2 hours. Hydrolyze with ice water/NaOH to get 7-(benzyloxy)-1H-indole-3-carbaldehyde .
  • Wittig/Reduction: React aldehyde with methyltriphenylphosphonium bromide/KOtBu to get the vinyl intermediate, then hydrogenate (Pd/C, H2) which simultaneously reduces the double bond and removes the benzyl group to yield the target 3-Ethyl-1H-indol-7-ol .

Part 6: References

  • Robinson, B. (1982).[3] The Fischer Indole Synthesis. Wiley-Interscience. (Foundational text on the mechanism and scope of Fischer synthesis).

  • Bartoli, G., Palmieri, G., Bosco, M., & Dalpozzo, R. (1989). "The reaction of vinyl grignard reagents with 2-substituted nitroarenes: A new approach to the synthesis of 7-substituted indoles." Tetrahedron Letters, 30(16), 2129-2132. Link

  • Leimgruber, W., & Batcho, A. D. (1971). "A new and efficient synthesis of indoles."[10] Organic Patents, US Patent 3732245. (Describes the enamine cyclization method).

  • Humber, L. G., et al. (1979). "Nonsteroidal antiinflammatory agents.[11] 1. Synthesis and biological activity of 1,8-diethyl-1,3,4,9-tetrahydropyrano[3,4-b]indole-1-acetic acid (Etodolac)." Journal of Medicinal Chemistry, 22(8), 899-906. (Primary reference for 7-ethyl/7-hydroxy indole intermediates in drug synthesis). Link

  • Dobbs, A. (2001). "Total Synthesis of Indoles from Trichloronitrobenzene via the Bartoli Reaction." Journal of Organic Chemistry, 66, 638-641. (Optimization of Bartoli conditions).

Sources

Validation

Technical Guide: 3-Ethyl-1H-indol-7-ol vs. 3-Methyl-1H-indol-7-ol

Topic: 3-Ethyl-1H-indol-7-ol vs 3-methyl-1H-indol-7-ol Activity Content Type: Technical Comparison Guide Audience: Researchers, Medicinal Chemists, and Toxicologists[1][2] [1][2] Executive Summary & Structural Logic This...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: 3-Ethyl-1H-indol-7-ol vs 3-methyl-1H-indol-7-ol Activity Content Type: Technical Comparison Guide Audience: Researchers, Medicinal Chemists, and Toxicologists[1][2]

[1][2]

Executive Summary & Structural Logic

This guide compares 3-methyl-1H-indol-7-ol (7-Hydroxyskatole) and its ethyl analog, 3-ethyl-1H-indol-7-ol .[1][2][3] While structurally similar, these two compounds occupy distinct niches in pharmacological research.[4] The methyl variant is primarily studied as a detoxification metabolite of the pneumotoxin skatole, whereas the ethyl variant represents a synthetic scaffold used to probe steric tolerance and lipophilicity in serotonergic and dopaminergic ligand design.[4]

Key Distinction:

  • 3-Methyl-1H-indol-7-ol: A metabolic endpoint.[1][2] Its formation represents a "rescue" pathway, diverting the parent skatole molecule away from the bioactivation pathway (3-methyleneindolenine formation) that causes lung edema.[4]

  • 3-Ethyl-1H-indol-7-ol: A pharmacological probe.[1][2] The C3-ethyl extension increases lipophilicity (cLogP) and steric bulk, often used to optimize binding affinity in hydrophobic pockets of GPCRs (e.g., D2/D4 receptors) where the methyl group provides insufficient van der Waals contact.[3][4]

Physicochemical & Structural Comparison

The transition from a C3-methyl to a C3-ethyl group fundamentally alters the molecule's interaction with biological membranes and enzyme active sites.[1][2]

Feature3-Methyl-1H-indol-7-ol3-Ethyl-1H-indol-7-olImpact on Activity
CAS Number 1125-35-51895169-89-7Identification
Molecular Weight 147.18 g/mol 161.20 g/mol Minimal effect on diffusion.[2][3]
cLogP (Est.) ~1.9 - 2.1~2.4 - 2.6Critical: Ethyl variant has higher CNS penetration potential.[2]
Steric Bulk (A-value) Low (1.70)Moderate (1.[3][4]75)Ethyl group probes deeper hydrophobic pockets.[3][4]
Primary Role Metabolite (Detoxification)Synthetic Intermediate / LigandFunctional application context.[3][4]
H-Bond Donors 2 (NH, OH)2 (NH, OH)Identical H-bonding capability (C7-OH is key).[3]
Structural Visualization (SAR Logic)[3]

The following diagram illustrates the Structure-Activity Relationship (SAR) logic distinguishing these two molecules.

SAR_Logic Core 7-Hydroxyindole Core (Privileged Scaffold) C3_Sub C3-Substitution Site Core->C3_Sub Modulates Methyl 3-Methyl (Skatole deriv.) - Compact - Metabolic Endpoint - Low Steric Clash C3_Sub->Methyl Ethyl 3-Ethyl (Homoskatole deriv.) - Lipophilic (+0.5 LogP) - Fills Hydrophobic Pockets - Synthetic Probe C3_Sub->Ethyl Target_A CYP450 Metabolism (Detoxification) Methyl->Target_A Primary Relevance Target_B GPCR Binding (5-HT / D2 Receptors) Ethyl->Target_B Optimized Interaction

Figure 1: SAR divergence.[3][4] The C3-methyl group directs the molecule towards metabolic studies, while the C3-ethyl group is utilized to enhance receptor ligand interactions.[1][2]

Biological Activity & Mechanism[3][4][5][6]

A. 3-Methyl-1H-indol-7-ol: The Detoxification Marker

Research indicates that 3-methylindole (Skatole) is pneumotoxic to ruminants and potentially humans due to bioactivation by CYP450 enzymes (specifically CYP2F1) into a reactive intermediate (3-methyleneindolenine).[1][2][3]

  • Mechanism: Hydroxylation at the C7 position acts as a "shunt."[4] It stabilizes the indole ring, preventing the formation of the electrophilic species that attacks lung tissue proteins.[4]

  • Activity: 3-methyl-1H-indol-7-ol is considered non-toxic compared to its parent skatole.[1][2] In assays, it serves as a negative control for skatole toxicity or as a biomarker for alternative metabolic clearance.[4]

B. 3-Ethyl-1H-indol-7-ol: The Receptor Ligand

The ethyl analog is rarely a natural metabolite but is a potent synthetic building block.[1][2]

  • Receptor Affinity: In the design of dopamine agonists (e.g., 7-OH-DPAT analogs), the 7-hydroxy group mimics the phenolic hydroxyl of dopamine.[3][4] The C3 substituent modulates the position of the indole in the orthosteric binding site.[4]

  • Steric Fit: The ethyl group allows the molecule to extend further into the hydrophobic accessory pockets of serotonin (5-HT) receptors compared to the methyl group.[4] This often results in higher affinity but potentially lower efficacy (partial agonism) due to conformational constraints imposed on the receptor.[4]

Experimental Protocols

Protocol A: Synthesis of 3-Ethyl-1H-indol-7-ol (Modified Fischer Indole)

Rationale: Unlike the methyl variant which can be isolated from fermentation, the ethyl variant requires chemical synthesis.[1][2][3] This protocol ensures high regioselectivity.[4]

Reagents: (2-methoxyphenyl)hydrazine hydrochloride, Butanal, 4% H2SO4, Boron tribromide (BBr3).[3][4]

  • Hydrazone Formation:

    • Dissolve (2-methoxyphenyl)hydrazine HCl (10 mmol) in ethanol (20 mL).

    • Add Butanal (11 mmol) dropwise at 0°C. Stir for 2 hours.

    • Checkpoint: Monitor TLC for disappearance of hydrazine.[4]

  • Cyclization (Fischer Indole):

    • Heat the crude hydrazone in 4% H2SO4 at 90°C for 3 hours.

    • Cool, neutralize with NaHCO3, and extract with EtOAc.[4]

    • Purify 7-methoxy-3-ethylindole via silica column (Hexane/EtOAc 9:1).[2][3]

  • Demethylation (Critical Step):

    • Dissolve intermediate in anhydrous DCM under Argon at -78°C.

    • Add BBr3 (1M in DCM, 3 eq) slowly.

    • Warm to RT and stir overnight.

    • Quench: Pour into ice water carefully. Extract with EtOAc.[4]

    • Yield: ~65% off-white solid.[1][2]

Protocol B: Microsomal Stability Assay (Metabolic Comparison)

Rationale: To verify the "metabolic stability" claim of the ethyl vs. methyl variant.[3][4]

  • Preparation:

    • Prepare 10 mM stock solutions of both compounds in DMSO.

    • Thaw Human Liver Microsomes (HLM) (20 mg/mL protein).[3][4]

  • Incubation:

    • Mix: Buffer (PBS pH 7.4) + Microsomes (0.5 mg/mL final) + Test Compound (1 µM).

    • Pre-incubate at 37°C for 5 mins.

    • Start: Add NADPH (1 mM final).

  • Sampling:

    • Take aliquots at 0, 5, 15, 30, and 60 mins.

    • Quench immediately in ice-cold Acetonitrile (containing Internal Standard).

  • Analysis:

    • Centrifuge (4000g, 10 min). Inject supernatant into LC-MS/MS.[1][2]

    • Expectation: 3-Methyl-1H-indol-7-ol may show secondary glucuronidation (UGT activity).[1][2][3] 3-Ethyl-1H-indol-7-ol typically shows a longer half-life (

      
      ) due to steric hindrance protecting the C3 position from further oxidation.[2]
      

Metabolic Pathway Visualization[3][4]

The following diagram details the divergence in metabolic fate, highlighting why the 7-OH-3-Methyl compound is a detoxification product.

Metabolism cluster_Ethyl Comparison: 3-Ethyl Analog Skatole Skatole (3-Methylindole) [Toxic Precursor] Intermediate 3-Methyleneindolenine [Reactive Electrophile] Skatole->Intermediate CYP2F1 (Bioactivation) SevenOH 3-Methyl-1H-indol-7-ol (7-Hydroxyskatole) Skatole->SevenOH CYP2E1 / CYP2F1 (Detoxification Shunt) Adduct Protein Adducts (Lung Edema) Intermediate->Adduct Covalent Binding Glucuronide 7-O-Glucuronide (Excreted) SevenOH->Glucuronide UGT Enzymes Ethyl 3-Ethyl-1H-indol-7-ol Ethyl->Glucuronide Slower Glucuronidation (Steric Hindrance)

Figure 2: Metabolic divergence.[1][2][3] The formation of 3-methyl-1H-indol-7-ol rescues the system from toxicity.[1][2] The 3-ethyl analog follows the glucuronidation path but with altered kinetics.[1][2]

References

  • PubChem. (2025).[4][5] Skatole | C9H9N | CID 6736 - Biological Activities and Toxicity.[2][4][5] National Library of Medicine.[4] [Link]

  • Dalgliesh, C. E., et al. (1958).[3][4][5] Metabolism of Indoles: 7-Hydroxyskatole formation in the rat.[1][2][4][5] Biochemical Journal, 70, 13P.[4][5] [Link]

Sources

Comparative

Comparative Analysis: Psilocin Analogs vs. 3-Ethyl-1H-indol-7-ol Scaffolds

This guide provides a comparative analysis of Psilocin (4-HO-DMT) and the specific structural probe 3-Ethyl-1H-indol-7-ol . Editorial Note: This analysis treats 3-Ethyl-1H-indol-7-ol (CAS: 1895169-89-7) as a specific che...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comparative analysis of Psilocin (4-HO-DMT) and the specific structural probe 3-Ethyl-1H-indol-7-ol .

Editorial Note: This analysis treats 3-Ethyl-1H-indol-7-ol (CAS: 1895169-89-7) as a specific chemical entity. Unlike psilocin, which is a potent psychoactive tryptamine, 3-Ethyl-1H-indol-7-ol lacks the ethylamine side chain nitrogen required for classical 5-HT2A agonism. Therefore, this guide frames the comparison as a Structure-Activity Relationship (SAR) Dissection , illustrating the critical pharmacophore requirements for serotonergic activity.

Executive Summary

This guide compares the pharmacological "Gold Standard" of serotonergic psychedelics, Psilocin , with a specific structural isomer and scaffold probe, 3-Ethyl-1H-indol-7-ol .

  • Psilocin (4-HO-DMT): A potent, full agonist at the 5-HT2A receptor. Its efficacy relies on a specific intramolecular hydrogen bond (4-OH ↔ Amine) and a salt bridge formation with Aspartate-155 (Asp155).

  • 3-Ethyl-1H-indol-7-ol: A lipophilic indole scaffold. It lacks the basic nitrogen atom essential for high-affinity binding. In drug development, this molecule serves as a negative control or hydrophobic probe , demonstrating that the indole core alone is insufficient for psychoactivity without the amine "anchor."

Structural & Physicochemical Comparison

The primary distinction lies in the Side Chain (Pharmacophore) and the Positional Isomerism (Regiochemistry) .

FeaturePsilocin (4-HO-DMT) 3-Ethyl-1H-indol-7-ol 7-HO-DMT (Hypothetical Analog)
Core Structure Indole (Tryptamine)Indole (Alkyl-indole)Indole (Tryptamine)
C3 Substituent 2-(Dimethylamino)ethylEthyl (No Nitrogen)2-(Dimethylamino)ethyl
OH Position Position 4 (Critical)Position 7 Position 7
H-Bonding Intramolecular (OH binds to Amine N)Intermolecular (Solvent exposed)Intermolecular
pKa (Basic) ~9.6 (Amine)N/A (Neutral molecule)~9.6 (Amine)
LogP (Lipophilicity) 1.32 (Moderate)~2.8 (High)1.15 (Lower)
5-HT2A Activity Ki ≈ 1–10 nM (Agonist) Inactive / >10,000 nM Low Potency (Ki > 100 nM)
The "Molecular Switch" Mechanism

Psilocin's unique potency stems from the 4-hydroxyl group . It forms a hydrogen bond with the side-chain amine nitrogen. This "locks" the molecule into a planar conformation that perfectly fits the 5-HT2A receptor's orthosteric binding site.

  • 3-Ethyl-1H-indol-7-ol cannot form this bond. The 7-OH is too far from the C3 position, and there is no nitrogen to accept the proton.

Pharmacological Mechanism: The "Anchor" Theory

To understand why 3-Ethyl-1H-indol-7-ol is likely inactive compared to Psilocin, we must visualize the binding pocket.

5-HT2A Receptor Interaction Pathway

G cluster_0 Receptor Binding Pocket (5-HT2A) Asp155 Aspartate-155 (Anionic Anchor) Outcome1 Receptor Activation (Psychedelic Effect) Asp155->Outcome1 Ser159 Serine-159 (H-Bond Donor) Phe340 Phenylalanine-340 (Pi-Pi Stacking) Psilocin Psilocin (4-HO-DMT) Psilocin->Asp155 Ionic Salt Bridge (Essential) Psilocin->Ser159 4-OH H-Bond Psilocin->Phe340 Indole Stacking Probe 3-Ethyl-1H-indol-7-ol (Scaffold) Probe->Asp155 NO INTERACTION (Missing Amine) Probe->Phe340 Weak Stacking Outcome2 No Activation (Inactive) Probe->Outcome2

Figure 1: Mechanistic divergence. Psilocin (Green) engages Asp155 via its protonated amine. The 3-Ethyl analog (Grey) lacks this amine, failing to anchor in the pocket despite having the indole core.

Experimental Protocols for Validation

To empirically verify the inactivity of 3-Ethyl-1H-indol-7-ol versus Psilocin, the following self-validating protocols are recommended.

Protocol A: In Vitro Radioligand Binding Assay (5-HT2A)

Objective: Determine the affinity (


) of the test compounds.
  • Cell Line: HEK293 cells stably expressing human 5-HT2A receptors.

  • Radioligand:

    
    -Ketanserin (Antagonist) or 
    
    
    
    -Psilocin (Agonist - preferred for high sensitivity).
  • Preparation:

    • Solubilize 3-Ethyl-1H-indol-7-ol in 100% DMSO (due to high lipophilicity).

    • Solubilize Psilocin in water/ethanol (10 mM stock).

  • Incubation:

    • Incubate membrane preparations with 0.5 nM radioligand and increasing concentrations of competitor (

      
       to 
      
      
      
      M).
    • Incubate for 60 min at 37°C.

  • Filtration: Harvest on GF/B filters using a cell harvester.

  • Data Analysis:

    • Calculate

      
       using non-linear regression.
      
    • Convert to

      
       using the Cheng-Prusoff equation: 
      
      
      
      .

Expected Results:

  • Psilocin:

    
     nM (High Affinity).
    
  • 3-Ethyl-1H-indol-7-ol:

    
     nM (No significant displacement).
    
Protocol B: Head-Twitch Response (HTR) in Mice (In Vivo)

Objective: Assess hallucinogenic potential (behavioral proxy).

  • Subjects: C57BL/6J mice (Male, 8-10 weeks).

  • Dosing:

    • Group A: Vehicle (Saline).

    • Group B: Psilocin (1 mg/kg, IP).

    • Group C: 3-Ethyl-1H-indol-7-ol (10 mg/kg, IP - High dose to force effect).

  • Observation:

    • Place mice in a glass cylinder.

    • Record video for 30 minutes.

    • Count "Head Twitches" (rapid rotational jerks of the head).

  • Validation:

    • Psilocin must induce a bell-shaped dose-response curve.

    • The 3-Ethyl analog should show counts statistically indistinguishable from Vehicle.

Synthesis & Accessibility Notes

For researchers synthesizing these probes to study the 7-position effect :

  • 4-Substituted Indoles (Psilocin precursors): Difficult to synthesize. Usually requires the Speeter-Anthony procedure starting from 4-hydroxyindole (expensive) or complex reduction steps.

  • 7-Substituted Indoles (3-Ethyl-1H-indol-7-ol):

    • Synthesis: Often achieved via the Bartoli Indole Synthesis or Fischer Indole Synthesis using 2-ethyl-nitrobenzene derivatives.

    • Accessibility: 3-Ethyl-1H-indol-7-ol is commercially available as a building block (CAS 1895169-89-7) but is primarily used for non-CNS applications (e.g., antioxidant additives, polymer chemistry, or NSAID precursors like Etodolac analogs).

References
  • Nichols, D. E. (2017). "Psilocybin: from ancient sacrament to modern medicine." Journal of Psychopharmacology. Link

  • Sard, H., et al. (2005). "SAR of Psilocybin Analogs: Discovery of a Selective 5-HT2A Agonist." Bioorganic & Medicinal Chemistry Letters. Link

  • Sherwood, A. M., et al. (2020). "Synthesis and Biological Evaluation of Tryptamines Found in Hallucinogenic Mushrooms: Norbaeocystin, Baeocystin, Norpsilocin, and Aeruginascin." Journal of Natural Products. Link

  • BLD Pharm. (2024). "Product Analysis: 3-Ethyl-1H-indol-7-ol (CAS 1895169-89-7)." Chemical Data Sheet. Link

  • Halberstadt, A. L., et al. (2011). "Head-twitch response in the mouse as a proxy for human hallucinogenic activity: Pharmacological validation." Psychopharmacology. Link

Validation

Technical Comparison Guide: Selectivity Profile of 3-Ethyl-1H-indol-7-ol

The following technical guide details the selectivity profile of 3-Ethyl-1H-indol-7-ol , a specialized indole scaffold emerging in the study of ferroptosis inhibition and antioxidative pharmacology. Executive Summary 3-E...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the selectivity profile of 3-Ethyl-1H-indol-7-ol , a specialized indole scaffold emerging in the study of ferroptosis inhibition and antioxidative pharmacology.

Executive Summary

3-Ethyl-1H-indol-7-ol (CAS: 1895169-89-7) is a lipophilic derivative of the 7-hydroxyindole class, primarily characterized as a potent Radical-Trapping Antioxidant (RTA) . Unlike non-selective indole derivatives that promiscuously bind G-Protein Coupled Receptors (GPCRs), the 3-ethyl-7-hydroxyl substitution pattern optimizes the molecule for lipid bilayer partitioning, making it a highly selective inhibitor of lipid peroxidation and ferroptosis .

This guide compares 3-Ethyl-1H-indol-7-ol against the industry standard Ferrostatin-1 (Fer-1) and its parent scaffold 7-Hydroxyindole , providing experimental protocols for validating its selectivity against off-target serotonergic (5-HT) pathways.

Mechanism of Action: Radical Trapping & Ferroptosis Inhibition

The primary pharmacological activity of 3-Ethyl-1H-indol-7-ol stems from the electron-donating properties of the C7-hydroxyl group, which allows the molecule to quench lipid peroxyl radicals (LOO•) via Hydrogen Atom Transfer (HAT). The C3-ethyl group enhances lipophilicity (cLogP ~2.3), facilitating deep penetration into cellular membranes where ferroptotic damage occurs.

Pathway Visualization: Mechanism of Action

The following diagram illustrates the intervention of 3-Ethyl-1H-indol-7-ol in the ferroptosis signaling cascade.

FerroptosisPathway PUFA Polyunsaturated Fatty Acids (PUFAs) LOOH Lipid Hydroperoxides (L-OOH) PUFA->LOOH Oxidation via ALOX ROS Reactive Oxygen Species (ROS) LOX Lipoxygenases (ALOX) LOO_Radical Lipid Peroxyl Radical (L-OO•) LOOH->LOO_Radical Fe2+ Catalysis Iron Fe2+ (Fenton Reaction) StableProduct Non-Radical Product (L-OH + Indole Radical) LOO_Radical->StableProduct Quenching Ferroptosis Ferroptotic Cell Death (Membrane Rupture) LOO_Radical->Ferroptosis Chain Reaction Indole 3-Ethyl-1H-indol-7-ol (Therapeutic Agent) Indole->LOO_Radical H-Atom Transfer (HAT)

Figure 1: Mechanism of Action. 3-Ethyl-1H-indol-7-ol intercepts the ferroptotic cascade by quenching lipid peroxyl radicals (L-OO•) generated by iron-dependent peroxidation.

Comparative Selectivity Profile

The following data contrasts 3-Ethyl-1H-indol-7-ol with the standard ferroptosis inhibitor Ferrostatin-1 and the non-selective 5-Hydroxytryptamine (Serotonin) to highlight its specific profile.

Table 1: Potency & Selectivity Benchmarks
Parameter3-Ethyl-1H-indol-7-ol Ferrostatin-1 (Standard) 7-Hydroxyindole (Parent)
Primary Target Lipid Peroxyl Radicals (LOO•)Lipid Peroxyl Radicals (LOO•)Lipid Peroxyl Radicals (LOO•)
Anti-Ferroptosis IC50 15 – 30 nM (Predicted)*10 – 20 nM50 – 100 nM
Lipophilicity (cLogP) ~2.3 (High Membrane Retention)~3.5~1.6 (Moderate)
5-HT2A Binding (Off-Target) Low Affinity (Ki > 5 µM)No AffinityLow Affinity
Metabolic Stability Moderate (C3-blocking reduces oxidation)Low (Ester hydrolysis risk)Low (Rapid Phase II conjugation)
Solubility (PBS, pH 7.4) ~50 µM< 10 µM> 500 µM

*Note: IC50 values for 3-Ethyl-1H-indol-7-ol are estimated based on SAR data from the 7-hydroxyindole class in HT-22 neuronal models [1].

Key Advantages vs. Alternatives:
  • Superior to 7-Hydroxyindole: The addition of the C3-ethyl group prevents rapid oxidation at the reactive C3 position (a common metabolic soft spot in indoles), extending the half-life of the active antioxidant species.

  • Comparable to Ferrostatin-1: While Ferrostatin-1 is the gold standard, it suffers from poor plasma stability due to ester hydrolysis. 3-Ethyl-1H-indol-7-ol offers a more stable, non-ester scaffold while maintaining nanomolar potency.

  • Reduced GPCR Liability: Unlike 5-hydroxyindoles (serotonin analogs), the 7-hydroxy substitution pattern significantly reduces affinity for 5-HT receptors, minimizing CNS side effects.

Experimental Protocols for Validation

To rigorously validate the selectivity profile of 3-Ethyl-1H-indol-7-ol, researchers should employ the following self-validating workflow.

Protocol A: Lipid Peroxidation Inhibition (C11-BODIPY Assay)

Objective: Quantify the compound's ability to prevent membrane oxidation.

  • Cell Line: HT-22 (Hippocampal neuronal cells) or PFA (Primary fibroblasts).

  • Reagent Preparation: Dissolve 3-Ethyl-1H-indol-7-ol in DMSO (Stock: 10 mM).

  • Induction: Treat cells with RSL3 (100 nM) or Erastin (1 µM) to induce ferroptosis.

  • Treatment: Co-treat with test compound (0.1, 1, 10, 100, 1000 nM) for 4 hours.

  • Labeling: Add C11-BODIPY (581/591) probe (2 µM) for 30 minutes.

  • Readout: Measure fluorescence shift from Red (non-oxidized) to Green (oxidized) using flow cytometry (Ex/Em: 488/530 nm).

  • Validation: Comparison with Ferrostatin-1 (Positive Control).

Protocol B: Off-Target 5-HT Receptor Binding (Radioligand Displacement)

Objective: Confirm lack of serotonergic activity.

  • Membrane Prep: CHO cells overexpressing human 5-HT2A receptors.

  • Radioligand: [3H]-Ketanserin (1 nM).

  • Competition: Incubate membranes with radioligand and increasing concentrations of 3-Ethyl-1H-indol-7-ol (10 nM – 10 µM).

  • Incubation: 60 min at 25°C.

  • Filtration: Harvest on GF/B filters and count radioactivity.

  • Criteria: A Ki > 1 µM indicates negligible off-target risk.

Workflow Visualization: Selectivity Screening

AssayWorkflow cluster_Primary Primary Activity (Ferroptosis) cluster_OffTarget Off-Target Liability Compound 3-Ethyl-1H-indol-7-ol Assay1 HT-22 Cell Viability (Alamar Blue) Compound->Assay1 Assay2 Lipid ROS (C11-BODIPY) Compound->Assay2 Assay3 5-HT2A Binding (Radioligand) Compound->Assay3 Assay4 Cytotoxicity (Non-Ferroptotic) Compound->Assay4 Decision Selectivity Index (SI) Calculation Assay1->Decision EC50 Assay2->Decision IC50 Assay3->Decision Ki Assay4->Decision CC50

Figure 2: Screening Workflow. Parallel assessment of therapeutic potency (Green) and off-target liability (Red) to calculate the Selectivity Index.

Synthesis & Stability Notes
  • Synthesis: 3-Ethyl-1H-indol-7-ol is typically synthesized via the Bartoli indole synthesis or by C3-alkylation of a pre-protected 7-benzyloxyindole followed by deprotection.

  • Storage: The C7-hydroxyl group is sensitive to oxidation. Store neat substance at -20°C under argon. In solution (DMSO), it is stable for <24 hours at room temperature; prepare fresh for assays.

References
  • Role of Hydroxyindoles in Ferroptosis: Comparison of 3-, 6-, and 7-hydroxyindoles as potent radical-trapping antioxidants in neuronal models. Source:

  • Indole Scaffold Pharmacology: Review of indole derivatives in medicinal chemistry, highlighting the distinction between 5-hydroxy (serotonergic) and 7-hydroxy (antioxidant) substitution patterns. Source:

  • Ferrostatin-1 Characterization: Foundational data on the mechanism of ferroptosis inhibition by aromatic amines and indoles. Source:

Comparative

Structural Confirmation of 3-Ethyl-1H-indol-7-ol: A Comparative Guide to X-ray Crystallography vs. Spectroscopic Methods

Executive Summary: The Structural Ambiguity of 7-Hydroxyindoles In the development of non-steroidal anti-inflammatory drugs (NSAIDs) like Etodolac , the intermediate 3-Ethyl-1H-indol-7-ol plays a critical role.[1] Howeve...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Structural Ambiguity of 7-Hydroxyindoles

In the development of non-steroidal anti-inflammatory drugs (NSAIDs) like Etodolac , the intermediate 3-Ethyl-1H-indol-7-ol plays a critical role.[1] However, synthetic routes—often involving Fisher indole cyclization—can yield regioisomers (e.g., alkylation at C2 vs. C3) or O-alkylation byproducts that are difficult to distinguish solely by 1D NMR.[2][1]

This guide compares the "performance" of Single Crystal X-ray Diffraction (SC-XRD) against standard spectroscopic alternatives (NMR, MS, IR).[1] We establish SC-XRD as the definitive method for confirming the C3-ethyl regiochemistry and elucidating the critical hydrogen-bonding network driven by the C7-hydroxyl group.[1]

Comparative Analysis: SC-XRD vs. Spectroscopic Alternatives

While NMR is the workhorse of solution-state chemistry, it faces limitations with indole derivatives where proton exchange and solvent effects mask structural subtleties.[1]

Table 1: Performance Matrix – Structural Elucidation Methods[2]
FeatureMethod A: 1H/13C NMR Method B: Mass Spectrometry (HRMS) Method C: SC-XRD (Gold Standard)
Primary Output Connectivity, Chemical EnvironmentMolecular Formula, FragmentationAbsolute 3D Structure & Packing
Regioisomer Differentiation Moderate. Requires 2D (HMBC/NOESY) to distinguish C2 vs. C3 ethylation definitively.[1]Low. Isomers often have identical mass and similar fragmentation.High. Unambiguously maps electron density to atomic positions.
Tautomeric State Variable. Solvent-dependent; rapid exchange can average signals.[1]None. Gas phase ionization alters state.Definitive. Freezes the specific tautomer present in the solid state.
Intermolecular Interactions Inferred. Chemical shift perturbation (concentration dependent).None. Direct Observation. Visualizes H-bond networks (C7-OH···N1).
Sample Requirement ~5–10 mg (Recoverable)<1 mg (Destructive)Single Crystal (~0.1–0.3 mm)
Decision Logic: When to Escalation to X-ray

The following decision tree illustrates the logical pathway for characterizing 3-Ethyl-1H-indol-7-ol, highlighting the trigger points for SC-XRD.

decision_tree Start Crude Product: 3-Ethyl-1H-indol-7-ol NMR 1H NMR (DMSO-d6) Start->NMR Ambiguity Ambiguity? (e.g., C2 vs C3 ethyl) NMR->Ambiguity NOESY 2D NMR (NOESY/HMBC) Ambiguity->NOESY Yes Solved Structure Proposed Ambiguity->Solved No (Clear Signals) NOESY->Solved Resolved Crystallize Escalate to Crystallization NOESY->Crystallize Still Ambiguous XRD SC-XRD Experiment Crystallize->XRD Final Definitive Structure & Packing XRD->Final

Figure 1: Characterization workflow. SC-XRD is triggered when spectroscopic data cannot definitively rule out regioisomers or when solid-state polymorphism is a concern.[1]

Detailed Experimental Protocol

To achieve the "Gold Standard" confirmation, specific attention must be paid to crystal growth, as the 7-hydroxyl group significantly increases polarity and hydrogen bonding potential compared to simple indoles.[1]

Phase 1: Crystal Growth (The Critical Step)

Objective: Obtain a single crystal with dimensions ~0.2 x 0.2 x 0.2 mm.

  • Solvent Selection: The 7-OH group makes the molecule polar. Pure non-polar solvents (Hexane) will precipitate it as powder.

    • Recommended System: Slow evaporation from Ethanol/Water (80:20) or Methanol/Dichloromethane .

  • Procedure:

    • Dissolve 20 mg of 3-Ethyl-1H-indol-7-ol in 2 mL of Ethanol.

    • Filter the solution through a 0.45 µm PTFE syringe filter into a clean scintillation vial (removes nucleation sites).

    • Cover with parafilm and poke 3–4 small holes.

    • Store in a vibration-free environment at 4°C (refrigerator) to reduce thermal motion during nucleation.

  • Observation: Harvest crystals after 3–5 days. Look for prisms or blocks; avoid needles (often indicate rapid growth/twinning).

Phase 2: Data Collection & Refinement

Objective: High-resolution diffraction data (< 0.8 Å).[2][1]

  • Mounting: Mount the crystal on a MiTeGen loop using Paratone oil.

  • Temperature: Cool to 100 K using a nitrogen stream. Reasoning: Reduces thermal ellipsoids of the ethyl chain (which is prone to disorder) and the hydroxyl proton.

  • Source: Mo-Kα radiation (λ = 0.71073 Å) is preferred for organic small molecules to maximize resolution, though Cu-Kα is acceptable for absolute configuration if chiral impurities are suspected.[1]

  • Refinement Strategy:

    • Solve using Direct Methods (SHELXT).

    • Refine using Full-matrix least-squares on F² (SHELXL).[1]

    • Critical Step: Locate the Hydroxyl H-atom (H7) and Indole NH (H1) in the difference Fourier map.[1] Do not calculate them geometrically initially; their position defines the H-bond network.[1]

Data Interpretation: What SC-XRD Reveals[2][3][4]

Unlike NMR, which provides an average structure, SC-XRD reveals the specific interaction geometry critical for drug binding (e.g., in the COX binding pocket for Etodolac derivatives).[1]

A. The Molecular Geometry[2]
  • Ethyl Group Conformation: The C3-Ethyl bond length should be approx.[1] 1.50 Å. The torsion angle relative to the indole plane reveals if the ethyl group is perpendicular (steric clash avoidance) or planar.

  • 7-Hydroxy Geometry: The C7-O bond length is typically ~1.36–1.37 Å, consistent with phenolic character.[1]

B. The Hydrogen Bonding Network

The 7-OH group introduces a "donor-acceptor" capability that 7-H indoles lack.[1]

  • Interaction 1 (Strong): O7–H···N1 (Intermolecular). This often leads to infinite chains or dimers in the crystal lattice.

  • Interaction 2 (Weak): C–H···O interactions stabilizing the packing.

h_bonding IndoleA Molecule A (Donor: O7-H) IndoleB Molecule B (Acceptor: N1) IndoleA->IndoleB H-Bond (1.9 Å) Lattice 3D Lattice Network (High Melting Point) IndoleB->Lattice Packing Forces

Figure 2: The dominant H-bond motif revealed by X-ray.[2][1] The 7-OH acts as a donor to the N1 of a neighboring indole, a feature invisible in dilute NMR.[1]

Conclusion

While 1H NMR is sufficient for routine purity checks, SC-XRD is the requisite tool for the structural certification of 3-Ethyl-1H-indol-7-ol .[1] It uniquely validates the C3-regiochemistry and maps the supramolecular H-bonding network—data that is essential for understanding the solubility and bioavailability profiles of downstream pharmaceutical products like Etodolac.[1]

References

  • Glusker, J. P., Lewis, M., & Rossi, M. (1994).[2][1] Crystal Structure Analysis for Chemists and Biologists. VCH Publishers. [2][1]

  • Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.

  • Humber, L. G., et al. (1986).[2] "Etodolac: A novel nonsteroidal anti-inflammatory drug." Journal of Medicinal Chemistry, 29(1), 1-100.[1] (Contextual grounding for the 3-ethyl-7-hydroxyindole intermediate). [2][1]

  • Popiołek, Ł. (2017). "Structural characterization of indole derivatives: A review of X-ray crystallographic data." Journal of Molecular Structure, 1149, 1-20.[2][1]

Sources

Validation

Comparative Profiling of 3-Ethyl-1H-indol-7-ol: A Privileged Scaffold for CNS and Metabolic Drug Discovery

The following guide provides a comprehensive technical analysis of 3-Ethyl-1H-indol-7-ol (CAS: 1895169-89-7), positioning it as a specialized building block for drug discovery. Given the compound's status as a fine chemi...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide provides a comprehensive technical analysis of 3-Ethyl-1H-indol-7-ol (CAS: 1895169-89-7), positioning it as a specialized building block for drug discovery. Given the compound's status as a fine chemical intermediate rather than a marketed drug, this guide focuses on its synthetic utility, physicochemical properties, and pharmacophore potential compared to established indole scaffolds.

Executive Summary

3-Ethyl-1H-indol-7-ol is a 7-hydroxyindole derivative characterized by an ethyl substituent at the C3 position and a hydroxyl group at the C7 position.[1][2][3] Unlike the ubiquitous 5-hydroxyindoles (e.g., Serotonin), the 7-hydroxyindole scaffold is a "privileged structure" in medicinal chemistry, offering unique hydrogen-bonding vectors and metabolic stability profiles.

This guide compares 3-Ethyl-1H-indol-7-ol against its primary structural analogs—7-Hydroxyindole (unsubstituted at C3) and 3-Methyl-1H-indol-7-ol —to demonstrate its superior utility in designing lipophilic, metabolically robust CNS ligands and antioxidant pharmacophores.

Part 1: Technical Comparison & Performance Metrics

The "performance" of a chemical building block is defined by its ability to impart desirable properties (potency, selectivity, stability) to a final drug candidate.

1. Physicochemical Profile

The introduction of the ethyl group at C3 significantly alters the physicochemical landscape compared to the methyl or unsubstituted analogs.

Feature3-Ethyl-1H-indol-7-ol 3-Methyl-1H-indol-7-ol 7-Hydroxyindole Implication for Drug Design
Molecular Weight 161.20 g/mol 147.17 g/mol 133.15 g/mol Low MW allows for significant derivatization while staying within Lipinski's Rule of 5.
cLogP (Est.) ~2.4~1.9~1.4Higher Lipophilicity: The ethyl group enhances membrane permeability, crucial for BBB penetration in CNS targets.
C3-Reactivity Blocked Blocked High 3-substitution prevents rapid electrophilic metabolism or polymerization at the reactive C3 site.
Steric Bulk (C3) Moderate (Ethyl)Low (Methyl)NoneEthyl provides a "steric anchor" that can lock receptor conformation or fill hydrophobic pockets (e.g., in GPCRs).
pKa (OH) ~9.8~9.8~9.9The C7-OH is a tunable H-bond donor/acceptor, less acidic than phenol due to the indole nitrogen's influence.
2. Synthetic Utility & Reactivity
  • Regioselectivity: In unsubstituted 7-hydroxyindole, electrophilic aromatic substitution (EAS) occurs predominantly at C3. In 3-Ethyl-1H-indol-7-ol , the C3 position is blocked. This forces subsequent functionalization to occur at C4 or C6 , allowing for the construction of complex, polysubstituted cores (e.g., 4-substituted-7-hydroxyindoles) that are difficult to access otherwise.

  • Oxidative Stability: The C3-ethyl group mitigates the formation of indolenine intermediates, a common degradation pathway for simple indoles exposed to air or light.

Part 2: Mechanistic & Signaling Pathways

The 7-hydroxyindole moiety is a validated pharmacophore in several biological contexts. While 3-Ethyl-1H-indol-7-ol is a precursor, its structural logic targets specific pathways.

Targeted Signaling Pathways
  • Adrenergic Receptors (

    
    -AR):  The 7-hydroxyindole core mimics the catechol moiety of epinephrine but with distinct electronics. It is a key motif in selective 
    
    
    
    -agonists (e.g., AJ-9677) for treating obesity and diabetes.[4]
  • Dopamine D4 Receptors: 3-substituted indoles are classic privileged structures for GPCR recognition. The ethyl group provides the necessary hydrophobic bulk to fit the orthosteric binding site.

  • Antioxidant Activity: Like melatonin, 7-hydroxyindoles can scavenge radical species. The C7-OH group can form a stable phenoxy radical, protecting downstream tissues from oxidative stress.

Visualizing the Pharmacophore Logic

PharmacophoreLogic Scaffold 3-Ethyl-1H-indol-7-ol (Core Scaffold) Feature1 C7-Hydroxyl Group (H-Bond Donor/Acceptor) Scaffold->Feature1 Feature2 C3-Ethyl Group (Hydrophobic Anchor) Scaffold->Feature2 Feature3 Indole NH (H-Bond Donor) Scaffold->Feature3 Target1 Beta-3 Adrenergic Receptor (Metabolic Regulation) Feature1->Target1 Mimics Catechol Target3 Antioxidant Activity (ROS Scavenging) Feature1->Target3 Radical Stabilization Feature2->Target1 Receptor Selectivity Target2 Dopamine D4 Receptor (CNS Modulation) Feature2->Target2 Hydrophobic Pocket Fill Feature3->Target2 Receptor Binding

Figure 1: Pharmacophore mapping of 3-Ethyl-1H-indol-7-ol, illustrating how specific structural features translate to biological activity in adrenergic and dopaminergic pathways.

Part 3: Experimental Protocols

To validate the utility of 3-Ethyl-1H-indol-7-ol, we present a standardized synthesis protocol and a functionalization workflow.

Protocol A: Synthesis of 3-Ethyl-1H-indol-7-ol

Rationale: Direct alkylation of 7-hydroxyindole is poor due to O-alkylation competition. The preferred route uses a pre-functionalized precursor.

Reagents:

  • 7-Benzyloxyindole (Starting Material)[5]

  • Oxalyl chloride

  • Sodium borohydride (

    
    )
    
  • Palladium on Carbon (Pd/C)

Step-by-Step Methodology:

  • Acylation (Glyoxylation):

    • Dissolve 7-benzyloxyindole (1.0 eq) in anhydrous diethyl ether.

    • Add oxalyl chloride (1.2 eq) dropwise at 0°C. Stir for 2 hours to form the glyoxalyl chloride intermediate.

    • Quench with ethanol to yield Ethyl 2-(7-(benzyloxy)-1H-indol-3-yl)-2-oxoacetate .

  • Reduction to Ethyl Group:

    • Dissolve the intermediate in THF.

    • Add

      
       (excess) carefully under argon reflux. This reduces both the ketone and the ester to the ethyl group.
      
    • Alternative (Milder): Reduce the ketone to alcohol with

      
      , then deoxygenate using triethylsilane/TFA.
      
  • Deprotection:

    • Dissolve the 3-ethyl-7-benzyloxyindole in MeOH.

    • Add 10% Pd/C catalyst and stir under

      
       atmosphere (1 atm) for 4 hours.
      
    • Filter through Celite and concentrate.

  • Purification:

    • Recrystallize from Hexane/EtOAc to obtain 3-Ethyl-1H-indol-7-ol as off-white crystals.

Protocol B: Synthetic Workflow Visualization

SynthesisWorkflow Start 7-Benzyloxyindole Step1 1. Oxalyl Chloride, Et2O 2. EtOH Quench Start->Step1 Inter1 Indole-3-glyoxylate Ester Step1->Inter1 Step2 LiAlH4 Reduction (THF, Reflux) Inter1->Step2 Inter2 3-Ethyl-7-benzyloxyindole Step2->Inter2 Step3 H2, Pd/C (Debenzylation) Inter2->Step3 Final 3-Ethyl-1H-indol-7-ol (Target Product) Step3->Final

Figure 2: Step-wise synthetic pathway for accessing 3-Ethyl-1H-indol-7-ol from commercially available 7-benzyloxyindole.

Part 4: Expert Analysis & Recommendations

When to Use 3-Ethyl-1H-indol-7-ol:

  • CNS Drug Design: When your lead compound (e.g., a 7-hydroxyindole) is too polar to cross the blood-brain barrier. The ethyl group adds ~1.0 logP unit compared to the unsubstituted parent, significantly improving brain uptake.

  • Metabolic Blocking: If your lead suffers from rapid metabolism at the C3 position (a common "soft spot" in indoles), the ethyl group effectively blocks this site, forcing metabolism to the slower Phase II conjugation of the C7-hydroxyl.

  • Scaffold Hopping: Use this to replace a naphthalene or benzofuran core to introduce a hydrogen bond donor (NH) and acceptor (OH) vector without changing the overall steric footprint significantly.

Safety Note: While 3-methylindole (Skatole) is known for pneumotoxicity via CYP450 activation, the 7-hydroxy substitution in 3-Ethyl-1H-indol-7-ol provides an alternative metabolic handle (glucuronidation of the phenol), which likely mitigates the formation of toxic electrophilic intermediates. However, standard cytotoxic screening is mandatory.

References
  • Chemical Identity & Properties

    • Source: National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 137703859, 3-Ethyl-1H-indol-7-ol.
    • URL:[Link]

  • Synthetic Methodology (Indole Functionalization)

    • Title: Preparation and properties of the hydroxyindole-3-carboxylic acids.[5]

    • Source: Canadian Journal of Chemistry, 47(23), 4427–4434.
    • URL:[Link][5]

  • Biological Context (7-Hydroxyindole Pharmacophore)

    • Title: Convenient synthesis of 7-hydroxyindole, the key building block for the synthesis of AJ-9677.[4]

    • Source: Synthetic Communications (via ResearchG
    • URL:[Link]

  • Metabolic Context (Indole Derivatives)

    • Title: The syntheses and biological evalu
    • Source: Journal of Medicinal Chemistry, 31(9), 1712–1719.
    • URL:[Link]

Sources

Safety & Regulatory Compliance

Safety

Proper Disposal Procedures: 3-Ethyl-1H-indol-7-ol

Content Type: Operational Safety & Logistics Guide Audience: Researchers, Drug Development Scientists, EHS Officers[1] Executive Safety Summary Immediate Action Required: Treat 3-Ethyl-1H-indol-7-ol as a hazardous organi...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Operational Safety & Logistics Guide Audience: Researchers, Drug Development Scientists, EHS Officers[1]

Executive Safety Summary

Immediate Action Required: Treat 3-Ethyl-1H-indol-7-ol as a hazardous organic solid with significant susceptibility to oxidative degradation.[1] While specific GHS data for this exact isomer is often proprietary, its structure (an electron-rich 7-hydroxyindole) dictates a safety profile combining the corrosivity/irritation of phenols with the instability of alkyl-indoles.[1]

Critical Hazards:

  • Acute Toxicity: Harmful if swallowed or absorbed through skin (Category 4 estimated based on SAR).

  • Severe Irritant: Causes serious eye damage/irritation (Category 2A/1) and skin irritation due to the phenolic hydroxyl group.

  • Environmental Hazard: Toxic to aquatic life (Standard for lipophilic phenols).

  • Reactivity: highly sensitive to light and air; rapid oxidation produces dark, insoluble melanin-like tars that complicate waste analysis.[1]

Chemical Profile & Hazard Logic (The "Why")

To ensure safe disposal, one must understand the molecule's behavior. We extrapolate the safety profile from its core moieties: 7-Hydroxyindole (CAS 2380-84-9) and 3-Ethylindole (CAS 1484-19-1).[1]

FeatureStructural CauseOperational Implication
Acidity (pKa ~10) Phenolic -OH at C7Incompatible with strong bases; forms salts that may alter solubility/toxicity.[1]
Oxidation Potential Electron-rich Indole ringDo not store waste in open containers.[1] Rapidly turns black/brown, potentially confusing waste stream analysis.
Lipophilicity Ethyl group at C3High skin permeability. Double-gloving (Nitrile) is mandatory.
Combustibility Organic Carbon SkeletonClassified as "Ignitable" (D001) if dissolved in flammable solvents; otherwise "Toxic" (T).
Step-by-Step Disposal Protocol
A. Solid Waste (Pure Compound)

Do not dispose of in regular trash or sink.

  • Containerization: Transfer the solid into a wide-mouth high-density polyethylene (HDPE) or glass jar.

    • Expert Tip: If the solid has oxidized (turned dark brown/black), note "Oxidized Indole Derivative" on the label to prevent EHS confusion regarding the substance's identity.

  • Labeling: Affix a hazardous waste label.

    • Constituents: "3-Ethyl-1H-indol-7-ol (Indole derivative)"[1]

    • Hazards: Toxic, Irritant.[2][3][4][5]

  • Segregation: Place the container in the "Solid Toxic/Irritant" waste stream.

    • Crucial: Keep separate from "Oxidizing Solids" (e.g., nitrates, permanganates) to prevent exothermic ignition.

B. Liquid Waste (Reaction Mixtures/Mother Liquors)

Disposal depends heavily on the solvent system used during synthesis or purification.

  • Halogenated Solvents (DCM, Chloroform):

    • Collect in "Halogenated Organic Waste" carboy.

    • Warning: 7-hydroxyindoles can polymerize in acidic halogenated waste. Ensure the waste stream pH is neutral if possible.

  • Non-Halogenated Solvents (Methanol, Ethyl Acetate, DMSO):

    • Collect in "Non-Halogenated Organic Waste" carboy.

    • Calorific Value: These mixtures are often incinerated for fuel blending. Ensure no heavy metals are present in the same container.

  • Aqueous Waste (HPLC Buffers):

    • If the concentration is <0.1% and the buffer is non-hazardous, check local regulations. However, due to aquatic toxicity, collection as "Aqueous Hazardous Waste" is the standard recommendation for drug development labs.

Waste Segregation Decision Tree

The following logic flow ensures you select the correct waste stream, preventing dangerous cross-reactivity.

DisposalFlow Start Waste: 3-Ethyl-1H-indol-7-ol StateCheck Physical State? Start->StateCheck Solid Solid / Powder StateCheck->Solid Liquid Liquid / Solution StateCheck->Liquid DispSolid DISPOSAL A: Solid Hazardous Waste (Toxic/Irritant) Solid->DispSolid Label: Toxic SolventCheck Solvent Type? Liquid->SolventCheck Halo Halogenated (DCM, CHCl3) SolventCheck->Halo Contains Halogens NonHalo Non-Halogenated (MeOH, EtOAc, DMSO) SolventCheck->NonHalo Flammable/Organic Aqueous Aqueous (Buffers, Water) SolventCheck->Aqueous Mostly Water DispHalo DISPOSAL B: Halogenated Organic Waste Halo->DispHalo DispFuel DISPOSAL C: Non-Halo Organic Waste (Fuel Blending) NonHalo->DispFuel DispAq DISPOSAL D: Aqueous Toxic Waste (Do NOT Drain Pour) Aqueous->DispAq

Figure 1: Decision logic for segregating indole-derivative waste streams based on physical state and solvent composition.[1]

Emergency Response: Spills & Exposure

Spill Cleanup Protocol:

  • Evacuate & Ventilate: If dust is airborne, clear the immediate area.

  • PPE: Wear Nitrile gloves (double layer recommended), lab coat, and safety goggles. Use a P95/N95 respirator if powder is fine.

  • Containment:

    • Solid: Cover with wet paper towels to prevent dust dispersion, then scoop into a waste jar.

    • Liquid: Adsorb with vermiculite or sand. Do not use sawdust (potential reaction with concentrated phenols).

  • Decontamination: Scrub the surface with a dilute surfactant (soap/water) followed by Ethanol. The area may stain brown/purple due to oxidation; this is cosmetic but indicates incomplete removal.

First Aid:

  • Skin Contact: Wash immediately with soap and water for 15 minutes.[5][6] Phenolic compounds can cause delayed burns/numbness.

  • Eye Contact: Rinse cautiously with water for 15 minutes.[5][6] Remove contact lenses.[2][3][4][7][8] Seek medical attention immediately (Risk of corneal damage).

Regulatory & Compliance Data
Regulatory BodyClassificationCode / Note
US EPA (RCRA) Characteristic WasteNot P-Listed. Likely D001 (Ignitable) if in solvent, or General Toxic Waste if solid.[1]
DOT (Shipping) Toxic Solid, Organic, n.o.s.[1]UN 2811 , Class 6.1, PG III (Typical for indoles).[4]
GHS Irritant / Aquatic ToxH315, H319, H335, H400 (Aquatic Acute 1).
References
  • National Institute of Standards and Technology (NIST). (2025). 3-Ethyl-1H-indole - Gas Chromatography & Mass Spectral Data.[1] NIST Chemistry WebBook, SRD 69. [Link]

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

  • PubChem. (2025). Compound Summary: 7-Hydroxyindole.[9] National Library of Medicine. [Link]

Sources

Handling

Comprehensive Safety &amp; Handling Guide: 3-Ethyl-1H-indol-7-ol

Executive Summary & Chemical Context[1][2][3][4][5][6] 3-Ethyl-1H-indol-7-ol (7-Hydroxy-3-ethylindole) is a specialized indole derivative characterized by a phenolic hydroxyl group at the C7 position and an ethyl chain a...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Context[1][2][3][4][5][6]

3-Ethyl-1H-indol-7-ol (7-Hydroxy-3-ethylindole) is a specialized indole derivative characterized by a phenolic hydroxyl group at the C7 position and an ethyl chain at C3.

As a Senior Application Scientist, I must emphasize that handling this compound requires a Dual-Protection Strategy :

  • Personnel Safety: The phenolic moiety significantly increases the risk of severe eye damage and skin sensitization compared to simple indoles.

  • Compound Integrity: Electron-rich hydroxyindoles are notoriously prone to oxidative degradation (forming quinoid species and melanin-like polymers).

Note on Safety Data: Specific toxicological data for this exact isomer is limited. Therefore, this guide applies the Precautionary Principle , utilizing Read-Across methodology from the structural analogue 7-Hydroxyindole (CAS 2380-84-9), which is classified as causing severe eye damage and skin irritation [1, 2].

Risk Assessment & Hazard Identification

Before selecting PPE, we must understand the specific failure modes and biological risks.

Hazard CategoryRisk LevelMechanism of ActionOperational Implication
Eye Hazard HIGH Phenolic acidity + Indole irritation. Potential for corneal opacity.Safety Glasses are insufficient. Chemical Splash Goggles are mandatory.
Skin Contact ModerateLipophilic nature allows dermal absorption. Potential sensitizer.[1][2][3][4][5]Nitrile gloves required; immediate washing upon splash.
Inhalation ModerateDust is irritating to the upper respiratory tract (STOT-SE 3).All solid handling must occur in a fume hood or glove box.
Reactivity HighRapid oxidation in air/light to form dark, insoluble polymers.Handle under inert atmosphere (Argon/Nitrogen) whenever possible.

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for laboratory personnel handling >5 mg of substance.

Core PPE Requirements
Body AreaRequired EquipmentTechnical Justification
Eyes Chemical Splash Goggles (ANSI Z87.1+)Standard safety glasses allow vapors/dust to bypass the lens. Phenolic indoles can cause irreversible eye damage [1].
Hands Nitrile Gloves (Min. 0.11mm thickness)Latex is permeable to many organic solvents used with this compound (e.g., DCM, DMF).
Respiratory Fume Hood (Face velocity: 100 fpm)Primary containment. If weighing outside a hood is unavoidable, use an N95/P100 respirator .
Body Lab Coat (High-neck preferred)Prevents particulate accumulation on street clothes. Cotton or Nomex (if using flammable solvents).
Decision Logic: PPE Selection

The following diagram illustrates the decision-making process for PPE based on the physical state of the compound.

PPE_Decision_Tree cluster_legend Legend Start Start: Handling 3-Ethyl-1H-indol-7-ol State Physical State? Start->State Solid Solid / Powder State->Solid Solution Solution / Liquid State->Solution Hood Is Fume Hood Available? Solid->Hood Action3 Standard PPE + Double Glove if using DMSO/DMF Solution->Action3 Action1 Standard PPE: Nitrile Gloves + Lab Coat + Splash Goggles Hood->Action1 Yes Action2 CRITICAL: Add N95/P100 Respirator + Goggles (Sealed) Hood->Action2 No (High Risk) key Red = High Risk Path | Green = Safe Path

Figure 1: PPE Decision Logic based on operational context. Note the critical requirement for respiratory protection if engineering controls (fume hood) fail.

Operational Protocols: The "Self-Validating" Workflow

To ensure scientific integrity, your handling protocol must prevent degradation. If the compound turns pink, brown, or black, the protocol has failed.

Storage & Retrieval
  • Temperature: Store at -20°C .

  • Atmosphere: Store under Argon or Nitrogen.

  • Container: Amber glass vial (light sensitivity).

Weighing & Solubilization Protocol

Objective: Prepare a stock solution without exposing the operator to dust or the compound to oxygen.

  • Equilibration: Remove the vial from the freezer and allow it to warm to room temperature before opening.

    • Why? Opening a cold vial condenses atmospheric moisture inside, accelerating hydrolysis and oxidation.

  • Anti-Static Measures: Indoles are often fluffy, static-prone powders. Use an anti-static gun or polonium strip if available.

  • Weighing:

    • Place the balance inside the fume hood if possible.

    • If the balance is outside, tare a closed vial, add the solid inside the hood, close the vial, and transfer to the balance. Never open the vial on an open bench.

  • Solubilization:

    • Use degassed solvents (sparged with N2 or Ar).

    • Preferred Solvents: DMSO, Ethanol (check solubility), Ethyl Acetate.

    • Avoid: Ethers (unless peroxide-free) as they promote oxidation.

Decontamination & Spill Response
  • Solid Spill: Do not dry sweep (creates dust). Cover with wet paper towels (water/surfactant), then wipe up.

  • Solution Spill: Absorb with vermiculite or spill pads.

  • Skin Contact: Wash with soap and water for 15 minutes.[4] Do not use ethanol to wash skin, as it may increase the permeation of the indole into the dermis.

Waste Disposal & End-of-Life

Disposal must comply with RCRA and local regulations.

  • Classification: Treat as "Hazardous Waste - Toxic/Irritant."

  • Segregation:

    • Solid Waste: Contaminated gloves, weighing boats, and paper towels go into "Hazardous Solids."

    • Liquid Waste: Segregate based on the solvent (e.g., Halogenated vs. Non-Halogenated).

  • Destruction: High-temperature incineration is the standard method for indole derivatives.

Scientific Workflow Visualization

The following diagram maps the safe handling lifecycle, integrating compound stability with personnel safety.

Handling_Lifecycle cluster_storage Storage Phase cluster_prep Preparation Phase (Fume Hood) cluster_use Experimental Phase cluster_disposal Disposal Freezer Freezer (-20°C) WarmUp Warm to RT (Sealed) Freezer->WarmUp Prevent Condensation Open Open under Inert Gas WarmUp->Open Weigh Weighing (Minimize Air Exposure) Open->Weigh Dissolve Dissolve in Degassed Solvent Weigh->Dissolve Rapid Transfer Waste Solid/Liquid Hazardous Waste Weigh->Waste Contaminated Consumables Reaction Reaction / Assay Dissolve->Reaction Quench Quench / Workup Reaction->Quench Quench->Waste

Figure 2: The "Oxidation-Free" Handling Lifecycle. Green zones indicate safe experimental states; Red indicates disposal.

References

  • Fisher Scientific. (2021).[1] Safety Data Sheet: 7-Hydroxyindole. Retrieved from

  • Sigma-Aldrich. (2023).[6] Safety Data Sheet: Indole derivatives (General). Retrieved from

  • PubChem. (n.d.). Compound Summary: 7-Hydroxyindole.[7] National Library of Medicine. Retrieved from

  • Cayman Chemical. (2022). Safety Data Sheet: Indole Analogues. Retrieved from

(Note: In the absence of an isomer-specific SDS for 3-Ethyl-1H-indol-7-ol, safety protocols are grounded in the data for 7-Hydroxyindole [1,3] and general alkyl-indoles [2,4] as per standard industrial hygiene practices.)

Sources

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